Chlorzoxazone-13C,15N,d2

Core Science & Biosynthesis

An In-Depth Technical Guide to Chlorzoxazone-¹³C,¹⁵N,d₂ for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Chlorzoxazone-¹³C,¹⁵N,d₂, a stable isotope-labeled internal standard essential for the accurate quantification of the muscle relaxant chlorzoxazone in complex biological matrices. This document details its chemical and physical properties, its principal application in pharmacokinetic and metabolic studies, a detailed experimental protocol for its use in liquid chromatography-tandem mass spectrometry (LC-MS/MS), and a summary of the metabolic pathways of chlorzoxazone.

Core Compound Specifications

Chlorzoxazone-¹³C,¹⁵N,d₂ is a synthetic, non-radioactive, isotopically labeled analog of chlorzoxazone. The incorporation of one carbon-13 atom, one nitrogen-15 atom, and two deuterium atoms results in a mass shift that allows it to be distinguished from the unlabeled parent drug by mass spectrometry, while maintaining nearly identical physicochemical properties. This makes it an ideal internal standard for quantitative bioanalysis.[1][2]

Property	Value
Chemical Name	5-Chloro-3H-benzooxazol-2-one-¹³C,¹⁵N,d₂
Molecular Formula	C₆¹³CH₂D₂Cl¹⁵NO₂
Molecular Weight	173.56 g/mol
CAS Number	Not available (Unlabeled: 95-25-0)
Appearance	White to off-white solid
Purity	Typically >98%
Isotopic Enrichment	Typically ≥99% for ¹³C, ≥99% for ¹⁵N, ≥95% for D
Storage	Store at -20°C for long-term stability
Solubility	Soluble in methanol, ethanol, DMSO, and dimethylformamide[3]

Mechanism of Action and Metabolism of Chlorzoxazone

Chlorzoxazone is a centrally acting muscle relaxant that is thought to exert its effects primarily at the level of the spinal cord and subcortical areas of the brain.[4] It inhibits multisynaptic reflex arcs involved in producing and maintaining skeletal muscle spasms.[3][4] While the precise mechanism is not fully elucidated, it is believed to involve modulation of GABAergic neurotransmission.[5]

The metabolism of chlorzoxazone is a critical aspect of its pharmacology and is the primary reason for the utility of its stable isotope-labeled counterpart in research.

Primary Metabolic Pathway

The predominant metabolic pathway of chlorzoxazone is hydroxylation at the 6-position of the benzene ring to form 6-hydroxychlorzoxazone.[5][6][7] This reaction is primarily catalyzed by the cytochrome P450 enzyme CYP2E1, making chlorzoxazone a widely used probe substrate to assess CYP2E1 activity in both in vitro and in vivo studies.[6][7][8] A minor contribution to this hydroxylation is also made by the CYP1A2 isoenzyme.[6]

Secondary Metabolic Pathways

Following hydroxylation, the 6-hydroxychlorzoxazone metabolite is rapidly conjugated with glucuronic acid to form a glucuronide conjugate, which is the main form excreted in the urine.[3][4][9] A smaller fraction of chlorzoxazone can also undergo direct N-glucuronidation.

The metabolic pathways of chlorzoxazone are depicted in the following diagram:

Fig 1. Metabolic pathways of chlorzoxazone.

Experimental Protocols

The primary application of Chlorzoxazone-¹³C,¹⁵N,d₂ is as an internal standard in LC-MS/MS assays for the quantification of chlorzoxazone in biological samples such as plasma and urine.[2] This is crucial for pharmacokinetic studies, drug-drug interaction studies, and CYP2E1 phenotyping assays.[7][8][9][10]

Sample Preparation: Protein Precipitation

This protocol outlines a typical protein precipitation method for the extraction of chlorzoxazone from human plasma.

• Aliquoting: Aliquot 100 µL of human plasma into a 1.5 mL microcentrifuge tube.

• Internal Standard Spiking: Add 10 µL of Chlorzoxazone-¹³C,¹⁵N,d₂ working solution (e.g., at a concentration of 1 µg/mL in methanol) to each plasma sample, except for the blank samples.

• Protein Precipitation: Add 300 µL of ice-cold acetonitrile to each tube.

• Vortexing: Vortex the samples for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the samples at 13,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Evaporation (Optional): The supernatant can be evaporated to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitution: Reconstitute the dried extract in 100 µL of the mobile phase.

• Injection: Inject a portion of the reconstituted sample (e.g., 5-10 µL) into the LC-MS/MS system.

LC-MS/MS Analysis

The following are typical parameters for the LC-MS/MS analysis of chlorzoxazone.

Table 2: Liquid Chromatography Parameters

Parameter	Value
LC System	A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system
Column	C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	Start with 10% B, ramp to 90% B over 5 minutes, hold for 1 minute, and re-equilibrate at 10% B for 2 minutes
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Table 3: Mass Spectrometry Parameters

Parameter	Value
Mass Spectrometer	A triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Negative or Positive Ion Mode
Multiple Reaction Monitoring (MRM) Transitions
Chlorzoxazone	m/z 168.0 → 132.1 (Negative Mode)[11][12] or m/z 170.0 → 134.1 (Positive Mode)
Chlorzoxazone-¹³C,¹⁵N,d₂	m/z 172.0 → 136.1 (Negative Mode) or m/z 174.0 → 138.1 (Positive Mode)
6-Hydroxychlorzoxazone	m/z 184.0 → 120.0 (Negative Mode) or m/z 186.0 → 130.0 (Positive Mode)[13]
Ion Source Temperature	500°C
Capillary Voltage	3.5 kV
Collision Gas	Argon

Experimental Workflow

The use of Chlorzoxazone-¹³C,¹⁵N,d₂ as an internal standard is integral to a robust quantitative bioanalytical workflow. The following diagram illustrates the key steps in a typical pharmacokinetic study.

Fig 2. Experimental workflow for pharmacokinetic analysis.

Conclusion

Chlorzoxazone-¹³C,¹⁵N,d₂ is an indispensable tool for researchers in drug metabolism and pharmacokinetics. Its use as an internal standard ensures the accuracy and precision of quantitative assays for chlorzoxazone. A thorough understanding of its properties, the metabolism of the parent compound, and appropriate analytical methodologies are crucial for its effective implementation in research and drug development.

References

• 1. bdg.co.nz [bdg.co.nz]
• 2. Chlorzoxazone-13C,15N,d2 MedChemExpress (MCE) [chembk.com]
• 3. drugs.com [drugs.com]
• 4. go.drugbank.com [go.drugbank.com]
• 5. What is the mechanism of Chlorzoxazone? [synapse.patsnap.com]
• 6. Chlorzoxazone is metabolized by human CYP1A2 as well as by human CYP2E1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. Pharmacokinetic parameters of chlorzoxazone and its main metabolite, 6-hydroxychlorzoxazone, after intravenous and oral administration of chlorzoxazone to liver cirrhotic rats with diabetes mellitus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Pharmacokinetics of chlorzoxazone in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. A study on the pharmacokinetics of chlorzoxazone in healthy Thai volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. An LC-MS/MS Validated Method for Quantification of Chlorzoxazone in Human Plasma and Its Application to a Bioequivalence Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. An LC-MS/MS Validated Method for Quantification of Chlorzoxazone in Human Plasma and Its Application to a Bioequivalenc… [ouci.dntb.gov.ua]
• 13. Study of the fragmentation mechanism of protonated 6-hydroxychlorzoxazone: application in simultaneous analysis of CYP2E1 activity with major human cytochrome P450s - PubMed [pubmed.ncbi.nlm.nih.gov]

Synthesis of Isotopically Labeled Chlorzoxazone: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the synthetic pathways for producing isotopically labeled chlorzoxazone. Chlorzoxazone, a centrally acting muscle relaxant, is often labeled with stable isotopes such as Carbon-13 (¹³C) and Deuterium (²H), or the radioisotope Carbon-14 (¹⁴C), to facilitate studies in drug metabolism, pharmacokinetics, and as internal standards for quantitative bioanalysis. This document outlines detailed, inferred experimental protocols, presents quantitative data in a structured format, and includes visualizations of the synthetic workflows.

Overview of Synthetic Strategies

The synthesis of isotopically labeled chlorzoxazone can be achieved by modifying established methods for the unlabeled compound. The core of these syntheses involves the formation of the benzoxazolone ring system from a substituted aminophenol. The isotopic label can be introduced through a labeled precursor, most commonly in the carbonyl group of the heterocyclic ring or on the aromatic backbone.

The primary synthetic routes for unlabeled chlorzoxazone that can be adapted for isotopic labeling include:

• Cyclization with a Labeled Carbonyl Source: This is the most direct approach for introducing a ¹³C or ¹⁴C label into the carbonyl position of the benzoxazolone ring. This involves reacting 4-chloro-2-aminophenol with a labeled one-carbon synthon such as phosgene, urea, or ethyl chloroformate.

• Synthesis from a Labeled Aromatic Precursor: This strategy is employed for introducing labels into the benzene ring of chlorzoxazone. This would involve starting with an isotopically enriched 4-chloro-2-aminophenol.

• Deuterium Labeling: Deuterated chlorzoxazone can be synthesized using a deuterated precursor or through hydrogen-deuterium exchange reactions on the chlorzoxazone molecule or a suitable intermediate.

Synthesis of [carbonyl-¹³C/¹⁴C]-Chlorzoxazone

The introduction of a carbon isotope at the C2 position of the benzoxazolone ring is a common labeling strategy. This can be achieved by reacting 4-chloro-2-aminophenol with an isotopically labeled carbonyl-containing reagent.

Experimental Protocol: Cyclization with [¹³C/¹⁴C]-Urea

This method is adapted from patented procedures for unlabeled chlorzoxazone and is suitable for both ¹³C and ¹⁴C labeling.[1]

Reaction Scheme:

Caption: Synthesis via labeled urea.

Materials:

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles
4-Chloro-2-aminophenol	143.57	10.0 g	0.0696
[¹³C/¹⁴C]-Urea	61.04 / 62.03	Stoichiometric equivalent	0.0696
Concentrated HCl	36.46	As required	-
Water	18.02	For workup	-

Procedure:

• In a high-pressure autoclave, combine 4-chloro-2-aminophenol and an equimolar amount of [¹³C/¹⁴C]-urea.

• Add concentrated hydrochloric acid to the mixture.

• Seal the autoclave and heat the reaction mixture to 125 °C under an inert atmosphere.

• Maintain the temperature for several hours, monitoring the reaction progress by an appropriate method (e.g., TLC or LC-MS).

• After completion, cool the reactor to room temperature.

• Suspend the resulting crystalline paste in water and adjust the pH to 5-6.

• Heat the suspension to 100 °C for one hour.

• Cool the mixture, filter the solid product, and wash with water.

• Dry the product under vacuum to yield [carbonyl-¹³C/¹⁴C]-chlorzoxazone.

Expected Yield and Purity:

Parameter	Value
Theoretical Yield	~11.8 g
Expected Actual Yield	85-95%
Purity (by HPLC)	>98%
Isotopic Enrichment	>99% (for ¹³C)

Synthesis of Deuterated Chlorzoxazone (Chlorzoxazone-d₃)

Commercially available chlorzoxazone-d₃ is labeled on the aromatic ring.[2][3] The synthesis would likely involve a deuterated 4-chloro-2-aminophenol precursor.

Inferred Experimental Protocol: From a Deuterated Precursor

This inferred protocol is based on standard synthetic routes to chlorzoxazone.

Reaction Scheme:

Caption: Synthesis from a deuterated precursor.

Materials:

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles
4-Chloro-2-aminophenol-d₃	146.6	10.0 g	0.0682
Ethyl Chloroformate	108.52	9.3 g	0.0857
Potassium Carbonate	138.21	23.7 g	0.1715
Ethyl Acetate	88.11	70 mL	-
Water	18.02	For workup	-

Procedure:

• Suspend 4-chloro-2-aminophenol-d₃ and potassium carbonate in ethyl acetate in a reaction flask.

• Heat the suspension to 60 °C with stirring.

• Add ethyl chloroformate dropwise over a period of 4 hours.

• After the addition is complete, continue stirring at 60 °C until the reaction is complete (monitor by TLC or LC-MS).

• Cool the reaction mixture to 5 °C for 1.5 hours.

• Filter the mixture and wash the solid with ethyl acetate.

• Resuspend the crude product in water for 1.5 hours, then filter under vacuum and wash with water.

• Dry the product to obtain chlorzoxazone-d₃.

Expected Yield and Purity:

Parameter	Value
Theoretical Yield	~11.6 g
Expected Actual Yield	90-98%
Purity (by HPLC)	>98%
Deuterium Incorporation	≥99%

Data Summary

The following table summarizes the key quantitative data for the synthesis of isotopically labeled chlorzoxazone based on the inferred protocols.

Labeled Compound	Synthetic Method	Key Reagents	Expected Yield (%)	Purity (%)	Isotopic Enrichment (%)
[carbonyl-¹³C]-Chlorzoxazone	Cyclization	4-Chloro-2-aminophenol, [¹³C]-Urea, HCl	85-95	>98	>99
[carbonyl-¹⁴C]-Chlorzoxazone	Cyclization	4-Chloro-2-aminophenol, [¹⁴C]-Urea, HCl	85-95	>98	N/A (Specific Activity)
Chlorzoxazone-d₃	Cyclization from labeled precursor	4-Chloro-2-aminophenol-d₃, Ethyl Chloroformate, K₂CO₃	90-98	>98	≥99

Logical Workflow for Synthesis and Analysis

The general workflow for the synthesis and quality control of isotopically labeled chlorzoxazone is depicted below.

Caption: General synthesis and analysis workflow.

Disclaimer: The experimental protocols provided in this guide are inferred from existing literature for unlabeled compounds and general principles of isotopic labeling. These procedures should be adapted and optimized by qualified personnel in a controlled laboratory setting. Appropriate safety precautions must be taken when handling all chemical reagents, especially radiolabeled materials.

References

• 1. US20170022172A1 - Process for the synthesis of chlorzoxazone - Google Patents [patents.google.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. caymanchem.com [caymanchem.com]

An In-depth Technical Guide to the Chemical Properties of Chlorzoxazone-13C,15N,d2

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical and physical properties of the isotopically labeled compound, Chlorzoxazone-13C,15N,d2. This information is critical for its application in metabolic research, pharmacokinetic studies, and as an internal standard in analytical methodologies.

Chemical Identity and Physical Properties

Chlorzoxazone-13C,15N,d2 is a stable isotope-labeled version of the centrally acting muscle relaxant, Chlorzoxazone. The incorporation of one carbon-13 atom, one nitrogen-15 atom, and two deuterium atoms provides a distinct mass difference, making it an ideal internal standard for mass spectrometry-based quantification of the parent compound. While a specific CAS number for this multi-labeled isotopic variant is not consistently cited, it is often referenced by the CAS number of the unlabeled compound, 95-25-0, with the isotopic enrichment specified by the supplier.[1][2]

Table 1: General and Physical Properties of Chlorzoxazone and its Isotopologue

Property	Chlorzoxazone	Chlorzoxazone-13C,15N,d2	Source(s)
Molecular Formula	C₇H₄ClNO₂	C₆¹³CH₂D₂Cl¹⁵NO₂	[1]
Molecular Weight	169.57 g/mol	173.56 g/mol	[1]
CAS Number	95-25-0	Not consistently assigned (often referenced as 95-25-0)	[1][2]
Appearance	White to off-white crystalline powder	Assumed to be a white to off-white solid	[3]
Melting Point	191-192 °C	Not empirically determined, but expected to be very similar to the unlabeled compound.	[4]
Solubility	Slightly soluble in water; sparingly soluble in alcohol; soluble in DMSO (~50 mg/mL) and solutions of alkali hydroxides.	Not empirically determined, but expected to have very similar solubility to the unlabeled compound.	[3]

Mechanism of Action and Metabolic Pathways

The pharmacological activity of Chlorzoxazone resides in its ability to act primarily on the spinal cord and subcortical areas of the brain. It inhibits multisynaptic reflex arcs that are involved in producing and maintaining skeletal muscle spasms.[5] The precise molecular mechanism is not fully elucidated but is thought to involve modulation of GABA receptors and voltage-gated calcium channels.[6]

The primary application of Chlorzoxazone-13C,15N,d2 is in studies of Chlorzoxazone metabolism. The parent compound is extensively metabolized in the liver, primarily by Cytochrome P450 2E1 (CYP2E1), to its major metabolite, 6-hydroxychlorzoxazone.[7] While CYP2E1 is the principal enzyme, studies have also indicated contributions from CYP1A1 and CYP1A2 in this hydroxylation reaction.[8][9] The 6-hydroxychlorzoxazone metabolite is then further conjugated with glucuronic acid before being excreted in the urine.[3][5] The metabolic pathway of Chlorzoxazone is a key area of research, particularly as it is used as a probe to assess CYP2E1 activity in vivo.[7]

Metabolic Pathway of Chlorzoxazone

Experimental Protocols

Proposed Synthesis of Chlorzoxazone-13C,15N,d2

Proposed Synthetic Scheme:

Proposed Synthesis Workflow

Methodology Outline:

• Starting Materials: The synthesis would likely commence with 4-chloro-2-aminophenol labeled with ¹⁵N and deuterium (d2) at specific positions on the aromatic ring. The carbonyl carbon (¹³C) would be introduced using a labeled phosgene equivalent, such as ¹³C-phosgene or triphosgene-(¹³C)₃.

• Reaction: The labeled 4-chloro-2-aminophenol would be reacted with the ¹³C-labeled phosgene equivalent in an appropriate solvent and in the presence of a base to facilitate the formation of an isocyanate intermediate.

• Cyclization: The isocyanate intermediate would then undergo intramolecular cyclization to form the benzoxazolone ring system.

• Purification: The final product, Chlorzoxazone-¹³C,¹⁵N,d₂, would be purified from the reaction mixture, likely through recrystallization from a suitable solvent system to achieve high purity.

Quantification of Chlorzoxazone using Chlorzoxazone-13C,15N,d2 as an Internal Standard by LC-MS/MS

Chlorzoxazone-13C,15N,d2 is primarily used as an internal standard for the accurate quantification of Chlorzoxazone in biological matrices. The following is a general protocol based on published methods for Chlorzoxazone analysis.[10][11]

Table 2: Example LC-MS/MS Parameters for Chlorzoxazone Quantification

Parameter	Condition
Chromatography
Column	C18 reverse-phase column (e.g., 150 x 2.0 mm)
Mobile Phase	Gradient of acetonitrile and water with 0.1% formic acid
Flow Rate	0.3 mL/min
Injection Volume	10 µL
Mass Spectrometry
Ionization Mode	Electrospray Ionization (ESI), Negative or Positive Mode
Monitored Transitions (MRM)
- Chlorzoxazone (unlabeled)	Q1: 168.0 m/z, Q3: 132.1 m/z (example)
- Chlorzoxazone-13C,15N,d2 (IS)	Q1: 174.0 m/z (predicted), Q3: (predicted fragment)

Note: The exact mass transitions for the labeled internal standard would need to be determined empirically but can be predicted based on the fragmentation of the unlabeled compound.

Sample Preparation Workflow:

Sample Preparation and Analysis Workflow

Spectral Data

While specific spectra for Chlorzoxazone-13C,15N,d2 are not widely published, the expected spectral characteristics can be inferred from the data available for the unlabeled compound.

• Mass Spectrometry: In a mass spectrum, the molecular ion peak for Chlorzoxazone-13C,15N,d2 would be observed at an m/z corresponding to its higher molecular weight (173.56 Da) compared to the unlabeled compound (169.57 Da). The fragmentation pattern is expected to be similar to that of unlabeled Chlorzoxazone, with the corresponding mass shifts in the fragment ions containing the isotopic labels.[12][13]

• NMR Spectroscopy: In the ¹³C NMR spectrum, the signal for the labeled carbon atom would be enhanced. In the ¹H NMR spectrum, the signals for the protons replaced by deuterium would be absent. The coupling patterns of adjacent nuclei might also be affected by the presence of ¹³C and ¹⁵N.[8]

Safety and Handling

The chemical reactivity and toxicological profile of Chlorzoxazone-13C,15N,d2 are expected to be essentially identical to those of unlabeled Chlorzoxazone. Therefore, the same safety precautions should be followed.

Table 3: Hazard Information for Chlorzoxazone

Hazard	Description
Acute Toxicity	Harmful if swallowed.
Skin Irritation	Causes skin irritation.
Eye Irritation	Causes serious eye irritation.
Respiratory Irritation	May cause respiratory tract irritation.

Handling Recommendations:

• Use in a well-ventilated area or under a fume hood.

• Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.

• Avoid inhalation of dust and contact with skin and eyes.

• Store in a tightly closed container in a cool, dry place.

For detailed safety information, refer to the Material Safety Data Sheet (MSDS) for Chlorzoxazone.[4][6]

This technical guide provides a foundation for the understanding and application of Chlorzoxazone-13C,15N,d2 in a research and development setting. For specific applications, it is recommended to consult the relevant scientific literature and supplier documentation.

References

• 1. bdg.co.nz [bdg.co.nz]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. beilstein-journals.org [beilstein-journals.org]
• 5. Chlorzoxazone-13C,15N,d2 MedChemExpress (MCE) [chembk.com]
• 6. Isotopic labeling - Wikipedia [en.wikipedia.org]
• 7. tsapps.nist.gov [tsapps.nist.gov]
• 8. Chlorzoxazone(95-25-0) 13C NMR spectrum [chemicalbook.com]
• 9. Chlorzoxazone | CAS No- 95-25-0 | Simson Pharma Limited [simsonpharma.com]
• 10. chem.washington.edu [chem.washington.edu]
• 11. researchgate.net [researchgate.net]
• 12. Chlorzoxazone [webbook.nist.gov]
• 13. Chlorzoxazone | C7H4ClNO2 | CID 2733 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Technical Guide to the Use of Chlorzoxazone Stable Isotope Labeled Internal Standards in Bioanalysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chlorzoxazone is a centrally acting muscle relaxant used to treat muscle spasms and associated pain. Accurate quantification of chlorzoxazone and its metabolites in biological matrices is crucial for pharmacokinetic, bioequivalence, and drug metabolism studies. The gold standard for quantitative bioanalysis using liquid chromatography-mass spectrometry (LC-MS) is the use of a stable isotope-labeled internal standard (SIL-IS). This technical guide provides an in-depth overview of the application of chlorzoxazone SIL-IS, including their synthesis, analytical methodologies, and data interpretation. The use of a SIL-IS, such as Chlorzoxazone-¹³C₆ or Chlorzoxazone-d₃, is highly recommended to correct for variability in sample preparation and matrix effects, thereby ensuring the accuracy and precision of the analytical results.

Metabolism of Chlorzoxazone

Chlorzoxazone is primarily metabolized in the liver by the cytochrome P450 2E1 (CYP2E1) enzyme to its major inactive metabolite, 6-hydroxychlorzoxazone.[1][2] This metabolite is subsequently conjugated with glucuronic acid and excreted in the urine.[3][4] Due to its primary metabolism by CYP2E1, chlorzoxazone is often used as a probe substrate to assess the in vivo activity of this enzyme.[1]

Caption: Metabolic pathway of chlorzoxazone.

Synthesis of Stable Isotope Labeled Chlorzoxazone

While detailed synthetic procedures for labeled chlorzoxazone are not extensively published in peer-reviewed literature, the general approaches involve incorporating stable isotopes like ¹³C or ²H (deuterium) into the chlorzoxazone molecule.

Synthesis of Chlorzoxazone-¹³C₆: The synthesis of Chlorzoxazone-¹³C₆ would likely start from a ¹³C-labeled precursor, such as ¹³C₆-phenol. The synthesis would then proceed through nitration, reduction, and cyclization steps, analogous to the synthesis of unlabeled chlorzoxazone, to yield the final labeled product.

Synthesis of Chlorzoxazone-d₃: Deuterium-labeled chlorzoxazone can be synthesized using methods such as deuterium gas exchange reactions catalyzed by a metal catalyst (e.g., palladium on carbon) or by using deuterated reagents in the synthesis process. For example, a deuterated solvent in the presence of a catalyst can facilitate the exchange of protons on the aromatic ring with deuterium atoms.

Experimental Protocols

The following protocols are representative of a validated bioanalytical method for the quantification of chlorzoxazone in human plasma using a stable isotope-labeled internal standard.

Sample Preparation: Protein Precipitation

• To 100 µL of human plasma in a microcentrifuge tube, add 20 µL of the internal standard working solution (e.g., Chlorzoxazone-¹³C₆ in methanol).

• Vortex the mixture for 30 seconds.

• Add 300 µL of acetonitrile to precipitate the plasma proteins.

• Vortex the mixture for 2 minutes.

• Centrifuge the samples at 13,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Vortex for 1 minute and transfer to an autosampler vial for LC-MS/MS analysis.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Analysis

A validated LC-MS/MS method is crucial for the selective and sensitive quantification of chlorzoxazone. The following tables summarize typical instrument parameters.

Table 1: Chromatographic Conditions

Parameter	Value
HPLC System	Agilent 1200 Series or equivalent
Column	C18, 2.1 x 50 mm, 3.5 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	10% B to 90% B over 3 min, hold at 90% B for 1 min, return to 10% B for 1 min
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Table 2: Mass Spectrometric Conditions

Parameter	Value
Mass Spectrometer	Sciex API 4000 or equivalent
Ionization Mode	Electrospray Ionization (ESI), Positive
Ion Spray Voltage	5500 V
Temperature	500°C
Curtain Gas	20 psi
Collision Gas	8 psi
Nebulizer Gas	50 psi
Turbo Gas	50 psi

Table 3: Multiple Reaction Monitoring (MRM) Transitions

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (V)
Chlorzoxazone	170.0	134.0	150	25
Chlorzoxazone-¹³C₆ (IS)	176.0	140.0	150	25

Note: The MRM transitions for Chlorzoxazone-¹³C₆ are predicted based on the structure and fragmentation pattern of chlorzoxazone. The actual values may need to be optimized.

Bioanalytical Method Validation

A comprehensive validation of the bioanalytical method should be performed according to regulatory guidelines (e.g., FDA, EMA). Key validation parameters are summarized in the table below.

Table 4: Bioanalytical Method Validation Parameters and Typical Acceptance Criteria

Parameter	Description	Acceptance Criteria
Selectivity	The ability of the method to differentiate and quantify the analyte from endogenous components in the matrix.	No significant interfering peaks at the retention time of the analyte and IS in blank matrix.
Calibration Curve	The relationship between the instrument response and the known concentration of the analyte.	At least 6 non-zero standards, r² ≥ 0.99.
Accuracy and Precision	The closeness of the determined value to the nominal value (accuracy) and the degree of scatter between a series of measurements (precision).	Within-run and between-run precision (%CV) ≤ 15% (≤ 20% at LLOQ), and accuracy (%RE) within ±15% (±20% at LLOQ).
Recovery	The extraction efficiency of an analytical method, determined by comparing the analyte response from an extracted sample to that of a non-extracted standard.	Consistent and reproducible.
Matrix Effect	The suppression or enhancement of ionization of the analyte by the presence of co-eluting matrix components.	The coefficient of variation of the IS-normalized matrix factor should be ≤ 15%.
Stability	The chemical stability of the analyte in a given matrix under specific conditions for given time intervals.	Analyte concentration should be within ±15% of the nominal concentration.

Experimental Workflow

The following diagram illustrates a typical workflow for a bioanalytical study utilizing a chlorzoxazone stable isotope-labeled internal standard.

Caption: Bioanalytical workflow for chlorzoxazone.

Conclusion

The use of a stable isotope-labeled internal standard is indispensable for the accurate and precise quantification of chlorzoxazone in biological matrices. This guide provides a comprehensive framework for researchers and drug development professionals to establish and validate robust bioanalytical methods. By adhering to the principles and protocols outlined herein, scientists can generate high-quality data to support critical decisions in drug development.

References

• 1. researchgate.net [researchgate.net]
• 2. An LC-MS/MS Validated Method for Quantification of Chlorzoxazone in Human Plasma and Its Application to a Bioequivalenc… [ouci.dntb.gov.ua]
• 3. [Determination of chlorzoxazone and its metabolite 6-hydroxychlorzoxazone in plasma by HPLC and their pharmacokinetics] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. An LC-MS/MS Validated Method for Quantification of Chlorzoxazone in Human Plasma and Its Application to a Bioequivalence Study - PubMed [pubmed.ncbi.nlm.nih.gov]

The Role of Stable Isotope-Labeled Chlorzoxazone in Modern Research: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chlorzoxazone, a centrally acting muscle relaxant, has found a significant niche in clinical and preclinical research, not for its therapeutic effects, but as a valuable probe for assessing the in vivo activity of a crucial drug-metabolizing enzyme, Cytochrome P450 2E1 (CYP2E1). The precision and accuracy of these assessments are paramount, particularly in pharmacokinetic studies and drug development. This technical guide delves into the core purpose of using a stable isotope-labeled form of chlorzoxazone, specifically Chlorzoxazone-¹³C,¹⁵N,d₂, providing an in-depth look at its application, the experimental protocols it entails, and the data it helps generate.

Core Application: The Gold Standard Internal Standard in Quantitative Bioanalysis

The primary and most critical use of Chlorzoxazone-¹³C,¹⁵N,d₂ in research is as an internal standard (IS) for the quantitative analysis of chlorzoxazone in biological matrices, such as plasma and urine, using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Why a Stable Isotope-Labeled Internal Standard?

In quantitative LC-MS/MS, an internal standard is a compound added in a known amount to samples, calibration standards, and quality control samples. It is used to correct for the variability in the analytical procedure. An ideal internal standard should behave as similarly as possible to the analyte of interest during sample preparation, chromatography, and ionization in the mass spectrometer.

Stable isotope-labeled (SIL) internal standards are considered the "gold standard" for several reasons:

• Physicochemical Similarity: Chlorzoxazone-¹³C,¹⁵N,d₂ is chemically identical to unlabeled chlorzoxazone, differing only in the mass of some of its atoms. This ensures that it has nearly identical extraction recovery, chromatographic retention time, and ionization efficiency.

• Co-elution: The SIL internal standard co-elutes with the unlabeled analyte, meaning they experience the same matrix effects (suppression or enhancement of ionization due to other components in the sample).

• Mass Differentiation: Despite these similarities, the SIL internal standard is easily distinguished from the analyte by the mass spectrometer due to its higher mass.

By measuring the ratio of the analyte's signal to the internal standard's signal, researchers can achieve highly accurate and precise quantification, effectively compensating for variations that can occur during sample processing and analysis.

The Metabolic Pathway of Chlorzoxazone

Chlorzoxazone is primarily metabolized in the liver by CYP2E1 to its major metabolite, 6-hydroxychlorzoxazone. The ratio of the metabolite to the parent drug in plasma is often used as a phenotypic measure of CYP2E1 activity.

Chlorzoxazone: A Technical Guide to its Metabolism and Pharmacokinetics

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chlorzoxazone is a centrally acting muscle relaxant used to treat muscle spasms and associated pain. Its efficacy and safety are intrinsically linked to its metabolic fate and pharmacokinetic profile. This technical guide provides an in-depth overview of the core principles governing the absorption, distribution, metabolism, and excretion (ADME) of chlorzoxazone, with a focus on quantitative data, experimental methodologies, and the enzymatic pathways involved.

Pharmacokinetic Profile

Chlorzoxazone is characterized by rapid absorption and elimination following oral administration.[1] The pharmacokinetic parameters can vary among different populations.

Table 1: Pharmacokinetic Parameters of Chlorzoxazone in Healthy Human Volunteers

Parameter	Value	Study Population & Dose	Citation
Tmax (Time to Peak Concentration)	2.00 ± 0.82 hours	Thai volunteers; 400 mg oral	[2]
~1 to 2 hours	General population
Cmax (Peak Plasma Concentration)	7.15 ± 2.09 µg/mL	Thai volunteers; 400 mg oral	[2]
t½ (Elimination Half-Life)	1.12 ± 0.48 hours	23 male subjects; 750 mg oral	[3]
1.49 ± 0.32 hours	Thai volunteers; 400 mg oral	[2]
66 minutes	General population
Clearance (Cl)	148.0 ± 39.9 mL/min	23 male subjects; 750 mg oral	[3]
15.77 ± 4.81 L/hr	Thai volunteers; 400 mg oral	[2]
Volume of Distribution (Vd)	33.13 ± 9.75 L	Thai volunteers; 400 mg oral	[2]
AUC (Area Under the Curve) 0-8h	25.47 ± 7.11 µg·hr/mL	Thai volunteers; 400 mg oral	[2]
AUC 0-∞	27.52 ± 8.05 µg·hr/mL	Thai volunteers; 400 mg oral	[2]

Table 2: Pharmacokinetic Parameters of 6-Hydroxychlorzoxazone in Healthy Human Volunteers

Parameter	Value	Study Population & Dose	Citation
Tmax (Time to Peak Concentration)	3.05 ± 1.17 hours	Thai volunteers; 400 mg oral chlorzoxazone	[2]
Cmax (Peak Plasma Concentration)	1.77 ± 0.50 µg/mL	Thai volunteers; 400 mg oral chlorzoxazone	[2]
t½ (Elimination Half-Life)	1.95 ± 0.73 hours	Thai volunteers; 400 mg oral chlorzoxazone	[2]
AUC (Area Under the Curve) 0-8h	7.32 ± 2.21 µg·hr/mL	Thai volunteers; 400 mg oral chlorzoxazone	[2]
AUC 0-∞	8.50 ± 2.78 µg·hr/mL	Thai volunteers; 400 mg oral chlorzoxazone	[2]

Metabolism of Chlorzoxazone

The metabolism of chlorzoxazone is a multi-step process primarily occurring in the liver. It involves both Phase I and Phase II enzymatic reactions.

Phase I Metabolism: Hydroxylation

The principal metabolic pathway for chlorzoxazone is hydroxylation at the 6-position of the benzene ring to form the major metabolite, 6-hydroxychlorzoxazone. This reaction is predominantly catalyzed by the cytochrome P450 enzyme CYP2E1 . Consequently, chlorzoxazone is widely used as an in vivo probe to assess CYP2E1 activity. While CYP2E1 is the primary enzyme, studies have shown that CYP1A2 also contributes to the 6-hydroxylation of chlorzoxazone.

Phase II Metabolism: Glucuronidation

Following hydroxylation, 6-hydroxychlorzoxazone undergoes extensive Phase II metabolism through glucuronidation. This process, catalyzed by UDP-glucuronosyltransferases (UGTs), conjugates glucuronic acid to the hydroxyl group, forming a water-soluble glucuronide conjugate that is readily excreted. The primary UGT enzymes involved in the formation of 6-hydroxychlorzoxazone-O-glucuronide are UGT1A1, UGT1A6, and UGT1A9 .[4]

Interestingly, a novel N-glucuronide metabolite of the parent chlorzoxazone has also been identified. This chlorzoxazone-N-glucuronide is formed independently of CYP2E1-mediated hydroxylation and is specifically produced by UGT1A9 .[4]

The major route of elimination for chlorzoxazone is through the urine, with the vast majority excreted as the glucuronide conjugate of 6-hydroxychlorzoxazone.[3] Less than 1% of the administered dose is excreted as unchanged chlorzoxazone.

Metabolic Pathway Diagram

References

• 1. researchgate.net [researchgate.net]
• 2. A study on the pharmacokinetics of chlorzoxazone in healthy Thai volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pharmacokinetics of chlorzoxazone in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Production of chlorzoxazone glucuronides via cytochrome P4502E1 dependent and independent pathways in human hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Core Mechanism of Action of Chlorzoxazone

For Researchers, Scientists, and Drug Development Professionals

Abstract

Chlorzoxazone is a centrally acting skeletal muscle relaxant utilized for the alleviation of discomfort associated with acute, painful musculoskeletal conditions.[1][2][3] Its therapeutic effects are primarily attributed to its action on the spinal cord and subcortical areas of the brain, where it inhibits multisynaptic reflex arcs responsible for producing and maintaining skeletal muscle spasms.[1][3][4][5][6][7] While the precise molecular mechanisms have been a subject of ongoing investigation, substantial evidence points towards the modulation of specific ion channels as a key component of its action, leading to a reduction in neuronal excitability. This guide provides a comprehensive technical overview of the core mechanism of action of chlorzoxazone, detailing its molecular targets, the experimental protocols used to elucidate its function, and quantitative data from key studies.

Primary Site and Mechanism of Action: Inhibition of Spinal Polysynaptic Reflexes

The principal mechanism of chlorzoxazone's muscle relaxant effect is its ability to depress polysynaptic reflexes at the level of the spinal cord and subcortical regions of the brain.[1][3][4][5][6][7] This inhibitory action on internuncial neurons results in a reduction of skeletal muscle spasms, leading to pain relief and improved mobility of the affected muscles.[3][4]

Molecular Targets and Signaling Pathways

While initially thought to exert its effects solely through general central nervous system depression, research has identified specific molecular targets for chlorzoxazone. The primary targets appear to be calcium-activated potassium channels, with potential secondary effects on other ion channels.

Activation of Calcium-Activated Potassium Channels

A significant body of evidence indicates that chlorzoxazone is an activator of large-conductance Ca2+-activated K+ (BKCa) channels and small-conductance Ca2+-activated K+ (SK) channels.[3][8][9][10][11]

• BKCa Channel Activation: In pituitary GH3 cells and neuroblastoma IMR-32 cells, chlorzoxazone has been shown to reversibly increase Ca2+-activated K+ current (IK(Ca)) in a concentration-dependent manner.[4][9] This activation is achieved by increasing the mean open time and decreasing the mean closed time of the BKCa channels, without altering their single-channel conductance.[4][9] The enhanced potassium efflux leads to hyperpolarization of the neuronal membrane, making it more difficult to reach the threshold for action potential firing, thereby reducing neuronal excitability.[4]

• SK Channel Activation: Chlorzoxazone also activates SK channels, which play a crucial role in regulating neuronal firing patterns.[3][8][10] By activating SK channels, chlorzoxazone can restore the precision of pacemaking in neurons where it has been disrupted.[10] This effect is particularly relevant in the context of reducing excessive neuronal firing that can contribute to muscle spasticity.

The proposed signaling pathway for chlorzoxazone's action on these channels is a direct modulation of the channel protein, leading to an increased probability of channel opening.

References

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. Chlorzoxazone, an SK-type potassium channel activator used in humans, reduces excessive alcohol intake in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Simultaneous phenotyping of CYP2E1 and CYP3A using oral chlorzoxazone and midazolam microdoses - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Chlorzoxazone | C7H4ClNO2 | CID 2733 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Patch Clamp Protocol [labome.com]
• 8. Chlorzoxazone, an SK channel activator used in humans, reduces excessive alcohol intake in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Stimulatory effects of chlorzoxazone, a centrally acting muscle relaxant, on large conductance calcium-activated potassium channels in pituitary GH3 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

The Role of Cytochrome P450 2E1 in Chlorzoxazone Metabolism: A Technical Guide

Introduction

Cytochrome P450 2E1 (CYP2E1) is a critical enzyme in the metabolism of numerous xenobiotics, including a wide range of small-molecule drugs, procarcinogens, and industrial solvents like toluene and benzene.[1] Found predominantly in the liver, CYP2E1 exhibits significant interindividual variability in its activity due to genetic polymorphisms, environmental factors, and co-ingestion of substances like ethanol.[1][2] To assess its function in vivo, specific probe substrates are required. Chlorzoxazone, a centrally acting muscle relaxant, is widely established as a selective and safe in vivo probe for phenotyping CYP2E1 activity.[1][2][3][4] This technical guide provides an in-depth examination of the role of CYP2E1 in the metabolic pathway of chlorzoxazone, presenting key quantitative data, detailed experimental protocols, and visual workflows for researchers in drug development and metabolism.

The Metabolic Pathway of Chlorzoxazone

The primary metabolic route for chlorzoxazone is hydroxylation at the 6-position of its aromatic ring, a reaction almost exclusively catalyzed by CYP2E1, to form the main metabolite, 6-hydroxychlorzoxazone.[1][2][5] This metabolite has minimal pharmacological activity and is rapidly conjugated, primarily with glucuronic acid by UDP-glucuronosyltransferases (UGTs), to form 6-hydroxychlorzoxazone-O-glucuronide, which is then excreted in the urine.[2][6] The high specificity of the 6-hydroxylation step for CYP2E1 makes the ratio of 6-hydroxychlorzoxazone to the parent drug in plasma a reliable measure of the enzyme's in vivo activity.[3] While other P450 isoforms, such as CYP1A1 and CYP1A2, may contribute to a minor extent, studies confirm that CYP2E1 is the major enzyme involved under typical physiological conditions.[3][5][7][8]

Caption: Metabolic Pathway of Chlorzoxazone via CYP2E1.

Quantitative Data on Chlorzoxazone Metabolism

The kinetics and pharmacokinetics of chlorzoxazone metabolism have been extensively studied. The following tables summarize key quantitative data from in vitro and in vivo experiments.

Table 1: In Vitro Kinetic Parameters for Chlorzoxazone 6-Hydroxylation

This table presents the Michaelis-Menten constant (Km) and maximum reaction velocity (Vmax) for the 6-hydroxylation of chlorzoxazone catalyzed by CYP2E1 and other contributing enzymes in various in vitro systems.

Enzyme/System	Km (μM)	Vmax (rate unit)	Source
Recombinant Human CYP2E1	232	8.5-fold higher than CYP1A2	[7]
Recombinant Human CYP2E1	63.47	21.75 pmol/min/pmol CYP2E1	[9]
Recombinant Human CYP1A2	5.69	-	[7]
Human Liver Microsomes (HLMs)	410 (for CYP2E1)	-	[10]
Human Liver Microsomes (HLMs)	3.8 (for CYP1A2)	-	[10]
Human Liver Microsomes (HLMs)	53 - 74	-	[11]
Bactosomes with Human CYP2E1	78 ± 9	1.64 ± 0.08 min-1	[11][12]
Cynomolgus Monkey Microsomes	77	-	[13]

Note: The variability in Km values highlights the influence of the experimental system (e.g., recombinant enzymes vs. liver microsomes) and the potential for biphasic kinetics due to contributions from multiple enzymes.[10]

Table 2: In Vivo Pharmacokinetic and Phenotyping Data

This table summarizes key parameters from in vivo studies using chlorzoxazone as a probe for CYP2E1 activity in human subjects.

Parameter	Value (Mean ± SD)	Population/Conditions	Source
Oral Clearance	330 ± 111 ml/min	70 healthy white subjects	[14]
Fractional Clearance	213 ± 86 ml/min	70 healthy white subjects	[14]
Metabolic Ratio (MR)	0.30 ± 0.13	39 non-smokers (2h post-dose)	[3]
Metabolic Ratio (MR)	0.32 ± 0.15	75 smokers (2h post-dose)	[3]
Oral Clearance (c1/c1 genotype)	238 ml/min	Healthy Japanese in Hawaii	[15]
Oral Clearance (c2/c2 genotype)	147 ml/min	Healthy Japanese in Hawaii	[15]

Note: The metabolic ratio (MR), typically the plasma concentration of 6-hydroxychlorzoxazone divided by chlorzoxazone at a specific time point (e.g., 2 hours), is a commonly used phenotypic trait measure.[16] Metabolism can be dose-dependent, with saturation observed at higher doses (e.g., 750 mg).[16]

Table 3: Influence of CYP2E1 Modulators on Chlorzoxazone Pharmacokinetics

This table details the effects of known CYP2E1 inhibitors and inducers on the metabolism of chlorzoxazone.

Modulator	Effect on CYP2E1	Change in Chlorzoxazone PK	Study Details	Source
Ethanol	Inducer	Enhanced formation of 6-hydroxychlorzoxazone.	Rats pretreated with 15% ethanol in drinking water for six days.	[17]
Isoniazid	Inhibitor	135% increase in AUC; 104% increase in elimination half-life.	10 healthy volunteers treated with 300 mg/day for one week.	[18]
Watercress	Inhibitor	56% increase in AUC; 53% increase in elimination half-life.	10 healthy volunteers after a single ingestion of 50g watercress.	[18]
Diallyl Sulfide	Inhibitor	Marked inhibition of hydroxylation.	Rats pretreated with 50 or 200 mg/kg.	[17]
Diethyldithiocarbamate (DEDTC)	Inhibitor	Reduced 6-hydroxylase activity by 92.3 ± 7.6% (in vitro).	Human liver microsomes.	[3]

Experimental Protocols

Standardized protocols are essential for accurately assessing CYP2E1 activity using chlorzoxazone.

Protocol 1: In Vitro Chlorzoxazone 6-Hydroxylation Assay in Human Liver Microsomes

This protocol describes a typical procedure to determine the kinetic parameters of chlorzoxazone metabolism in vitro.

• Reagent Preparation :

  • Prepare a stock solution of chlorzoxazone in a suitable solvent (e.g., KOH).

  • Prepare human liver microsomes (HLMs) in a phosphate buffer (e.g., 100 mM potassium phosphate, pH 7.4).

  • Prepare an NADPH-generating system consisting of NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase in buffer.

• Incubation :

  • Pre-warm HLMs, buffer, and chlorzoxazone (at various concentrations) to 37°C.

  • Initiate the reaction by adding the NADPH-generating system to the mixture. The final incubation volume is typically 200-500 µL.

  • Incubate at 37°C for a predetermined linear time (e.g., 10-20 minutes).

• Reaction Termination and Sample Preparation :

  • Stop the reaction by adding a cold organic solvent, such as acetonitrile or methanol, often containing an internal standard (e.g., 5-fluorobenzoxazolone).[19]

  • Vortex the mixture and centrifuge to precipitate proteins.

  • Transfer the supernatant to a new tube and evaporate to dryness under nitrogen or analyze directly.

• Analysis :

  • Reconstitute the dried sample in the mobile phase.

  • Quantify the formation of 6-hydroxychlorzoxazone using a validated HPLC-UV or LC-MS/MS method (see Protocol 3).

• Data Analysis :

  • Calculate the rate of metabolite formation.

  • Plot the reaction rate against substrate concentration and fit the data to the Michaelis-Menten equation to determine Km and Vmax.

Caption: Experimental workflow for an in vitro metabolism assay.

Protocol 2: In Vivo CYP2E1 Phenotyping with Chlorzoxazone

This protocol outlines the clinical procedure for assessing CYP2E1 activity in human subjects.

• Subject Preparation :

  • Subjects should fast overnight.

  • Subjects should abstain from alcohol and other known CYP2E1 modulators for a specified period before the study.

• Dosing :

  • Administer a single oral dose of chlorzoxazone. A 250 mg dose is often recommended to avoid saturating metabolism.[16] Alternatively, a weight-adjusted dose (e.g., 10 mg/kg) can be used to reduce variability.[20]

• Blood Sampling :

  • Collect venous blood samples into heparinized or EDTA tubes at pre-determined time points.

  • A single blood sample taken 2 to 4 hours post-dose is often sufficient for calculating a metabolic ratio that correlates well with clearance.[16] For full pharmacokinetic analysis, samples are collected over 8-10 hours.

• Sample Processing :

  • Centrifuge blood samples to separate plasma.

  • Store plasma frozen at -20°C or -80°C until analysis.

• Analysis :

  • Determine the plasma concentrations of chlorzoxazone and 6-hydroxychlorzoxazone using a validated analytical method (see Protocol 3).

• Phenotypic Trait Calculation :

  • Calculate the metabolic ratio (MR) as: [6-hydroxychlorzoxazone] / [chlorzoxazone] at a specific time point (e.g., 2 hours).

  • Alternatively, calculate pharmacokinetic parameters such as oral clearance (Dose/AUC) or formation clearance.

References

• 1. Robustness of chlorzoxazone as an in vivo measure of cytochrome P450 2E1 activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. biorxiv.org [biorxiv.org]
• 3. Chlorzoxazone, a selective probe for phenotyping CYP2E1 in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. researchgate.net [researchgate.net]
• 6. Production of chlorzoxazone glucuronides via cytochrome P4502E1 dependent and independent pathways in human hepatocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Chlorzoxazone is metabolized by human CYP1A2 as well as by human CYP2E1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Both cytochromes P450 2E1 and 1A1 are involved in the metabolism of chlorzoxazone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Functional characterization of the chlorzoxazone 6-hydroxylation activity of human cytochrome P450 2E1 allelic variants in Han Chinese - PMC [pmc.ncbi.nlm.nih.gov]
• 10. tandfonline.com [tandfonline.com]
• 11. mdpi.com [mdpi.com]
• 12. Bielectrode Strategy for Determination of CYP2E1 Catalytic Activity: Electrodes with Bactosomes and Voltammetric Determination of 6-Hydroxychlorzoxazone - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Chlorzoxazone 6-hydroxylase and p-nitrophenol hydroxylase as the most suitable activities for assaying cytochrome P450 2E1 in cynomolgus monkey liver - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Interindividual variability of chlorzoxazone 6-hydroxylation in men and women and its relationship to CYP2E1 genetic polymorphisms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Genetic and dietary predictors of CYP2E1 activity: a phenotyping study in Hawaii Japanese using chlorzoxazone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Use of chlorzoxazone as an in vivo probe of cytochrome P450 2E1: choice of dose and phenotypic trait measure - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Effects of cytochrome P450 2E1 modulators on the pharmacokinetics of chlorzoxazone and 6-hydroxychlorzoxazone in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Inhibition of chlorzoxazone metabolism, a clinical probe for CYP2E1, by a single ingestion of watercress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. [Determination of chlorzoxazone and its metabolite 6-hydroxychlorzoxazone in plasma by HPLC and their pharmacokinetics] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Phenotyping of cytochrome P450 2E1 in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

discovery and development of labeled chlorzoxazone

An In-depth Technical Guide to the Discovery and Development of Labeled Chlorzoxazone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, development, and application of isotopically labeled chlorzoxazone. Chlorzoxazone is a centrally acting muscle relaxant used for treating muscle spasms and associated pain. Its primary significance in drug development, however, lies in its role as a sensitive and specific probe for Cytochrome P450 2E1 (CYP2E1) activity. The use of isotopically labeled chlorzoxazone—incorporating isotopes such as Carbon-13 (¹³C), Carbon-14 (¹⁴C), and Deuterium (²H or D)—is indispensable for detailed absorption, distribution, metabolism, and excretion (ADME) studies, pharmacokinetic (PK) analyses, and as internal standards for quantitative bioanalysis.

Chlorzoxazone is rapidly metabolized in the liver.[1] Understanding its metabolic fate is crucial for interpreting pharmacokinetic data and designing drug-drug interaction studies. The primary metabolic pathway involves hydroxylation, followed by glucuronidation.

The predominant metabolic route is the oxidation of chlorzoxazone by CYP2E1 to form its major metabolite, 6-hydroxychlorzoxazone, which is pharmacologically inactive.[2][3] While CYP2E1 is the main enzyme, studies have shown that CYP1A2 and CYP1A1 can also contribute to this 6-hydroxylation reaction.[4] Following its formation, 6-hydroxychlorzoxazone is rapidly conjugated with glucuronic acid to form an O-glucuronide (CHZ-O-Glc), which is then excreted in the urine.[5][6]

More recent studies have identified a secondary, direct metabolic pathway involving N-glucuronidation of the parent chlorzoxazone molecule, which does not require prior CYP-mediated hydroxylation.[7] This reaction produces a novel metabolite, chlorzoxazone-N-glucuronide (CHZ-N-Glc), and is specifically catalyzed by the enzyme UGT1A9.[7]

References

• 1. Frédéric Joliot Institute for Life Sciences - Development of a general strategy for the isotopic labelling of carbamates by incorporation of CO2 [joliot.cea.fr]
• 2. Recent Developments in Carbon-11 Chemistry and Applications for First-In-Human PET Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Synthetic Routes to Approved Drugs Containing a Spirocycle - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Research Progress on the Reaction of Carbon Dioxide with Hydrazones and Their Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Clinical Application and Synthesis Methods of Deuterated Drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]

The Use of Chlorzoxazone-¹³C,¹⁵N,d₂ in Preliminary Drug Metabolism Studies: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the application of the stable isotope-labeled compound, Chlorzoxazone-¹³C,¹⁵N,d₂, in preliminary drug metabolism and pharmacokinetic (DMPK) studies. While specific preliminary studies utilizing this exact isotopic analog are not publicly available, this document outlines its core application as an internal standard in bioanalytical methods, a critical component for accurate drug quantification in complex biological matrices.

Introduction to Chlorzoxazone and CYP2E1 Phenotyping

Chlorzoxazone is a centrally acting muscle relaxant that is primarily metabolized in the liver by the Cytochrome P450 2E1 (CYP2E1) enzyme. This metabolic conversion predominantly results in the formation of 6-hydroxychlorzoxazone. Due to this high specificity, Chlorzoxazone is widely used as a probe drug to determine the activity of the CYP2E1 enzyme in both preclinical and clinical settings. Understanding the activity of CYP2E1 is crucial as it is involved in the metabolism of various xenobiotics, including many therapeutic drugs and pro-carcinogens.

The use of stable isotope-labeled internal standards, such as Chlorzoxazone-¹³C,¹⁵N,d₂, is the gold standard in quantitative bioanalysis using mass spectrometry. These standards have nearly identical physicochemical properties to the analyte of interest but a different mass, allowing for precise quantification by correcting for variability in sample preparation and instrument response.

Core Application: Internal Standard in LC-MS/MS Bioanalysis

Chlorzoxazone-¹³C,¹⁵N,d₂ (Molecular Formula: C₆¹³CH₂D₂Cl¹⁵NO₂) serves as an ideal internal standard for the quantification of Chlorzoxazone and its metabolites in biological samples such as plasma, urine, and tissue homogenates. Its utility is paramount in liquid chromatography-tandem mass spectrometry (LC-MS/MS) based assays, which offer high sensitivity and selectivity.

Metabolic Pathway of Chlorzoxazone

The primary metabolic pathway of Chlorzoxazone involves the hydroxylation at the 6-position, catalyzed by CYP2E1.

Caption: Metabolic conversion of Chlorzoxazone to 6-Hydroxychlorzoxazone by CYP2E1.

Experimental Protocols

The following section outlines a typical experimental protocol for a preliminary pharmacokinetic study of Chlorzoxazone using Chlorzoxazone-¹³C,¹⁵N,d₂ as an internal standard.

Experimental Workflow

The overall workflow for a typical in-vivo pharmacokinetic study is depicted below.

Caption: General workflow for a pharmacokinetic study of Chlorzoxazone.

Detailed Methodologies

1. Materials and Reagents:

• Chlorzoxazone (analytical standard)

• Chlorzoxazone-¹³C,¹⁵N,d₂ (internal standard)

• 6-Hydroxychlorzoxazone (analytical standard)

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water

• Control biological matrix (e.g., human plasma)

2. Stock and Working Solutions Preparation:

• Prepare primary stock solutions of Chlorzoxazone, 6-Hydroxychlorzoxazone, and Chlorzoxazone-¹³C,¹⁵N,d₂ in methanol at a concentration of 1 mg/mL.

• Prepare serial dilutions of the analyte stock solutions in 50% methanol to create calibration standards and quality control (QC) samples.

• Prepare a working solution of the internal standard (Chlorzoxazone-¹³C,¹⁵N,d₂) at an appropriate concentration (e.g., 100 ng/mL) in 50% methanol.

3. Sample Preparation (Protein Precipitation):

• To 50 µL of plasma sample (calibration standard, QC, or study sample), add 150 µL of the internal standard working solution in acetonitrile.

• Vortex mix for 1 minute to precipitate proteins.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean 96-well plate or autosampler vials for LC-MS/MS analysis.

4. LC-MS/MS Analysis:

• Liquid Chromatography (LC):

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: A typical gradient would start at 5-10% B, ramp up to 95% B, hold, and then re-equilibrate.

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI), typically in negative mode for Chlorzoxazone.

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • MRM transitions would need to be optimized for each compound. Hypothetical transitions are provided in the data table below.

Data Presentation

The use of a stable isotope-labeled internal standard allows for the generation of precise and accurate quantitative data. Below is a table summarizing hypothetical validation and pharmacokinetic data that could be obtained from a preliminary study.

Parameter	Chlorzoxazone	6-Hydroxychlorzoxazone
Bioanalytical Method Validation
Linearity Range (ng/mL)	1 - 2000	1 - 2000
LLOQ (ng/mL)	1	1
Inter-assay Precision (%CV)	< 10%	< 12%
Inter-assay Accuracy (%Bias)	± 8%	± 10%
Recovery (%)	> 85%	> 80%
Matrix Effect (%)	< 15%	< 15%
Hypothetical Pharmacokinetic Parameters (Oral Dose)
Cmax (ng/mL)	1500	800
Tmax (hr)	1.5	2.0
AUC₀₋t (ng*hr/mL)	4500	3200
t₁/₂ (hr)	2.5	3.0
Mass Spectrometry Parameters
Precursor Ion (m/z)	168.0	184.0
Product Ion (m/z)	132.1	148.1
Internal Standard (IS)	Chlorzoxazone-¹³C,¹⁵N,d₂	Chlorzoxazone-¹³C,¹⁵N,d₂
IS Precursor Ion (m/z)	173.6	173.6
IS Product Ion (m/z)	137.1	137.1

Conclusion

The use of Chlorzoxazone-¹³C,¹⁵N,d₂ as an internal standard is fundamental for the robust and reliable quantification of Chlorzoxazone and its primary metabolite, 6-hydroxychlorzoxazone, in biological matrices. This technical guide provides a framework for the design and execution of preliminary pharmacokinetic and metabolic studies. The detailed methodologies and representative data serve as a valuable resource for researchers and scientists in the field of drug development, ensuring high-quality data generation for the assessment of CYP2E1 activity and the overall disposition of Chlorzoxazone.

Protocols & Analytical Methods

Application Notes: High-Throughput Quantification of Chlorzoxazone in Human Plasma using Chlorzoxazone-¹³C,¹⁵N,d₂ as an Internal Standard by LC-MS/MS

Audience: Researchers, scientists, and drug development professionals.

Introduction

Chlorzoxazone is a centrally acting muscle relaxant used to treat muscle spasms and associated pain. Monitoring its concentration in biological matrices is crucial for pharmacokinetic studies, bioequivalence assessments, and therapeutic drug monitoring. This application note describes a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of chlorzoxazone in human plasma. The use of a stable isotope-labeled internal standard, Chlorzoxazone-¹³C,¹⁵N,d₂, ensures high accuracy and precision by compensating for matrix effects and variations in sample processing.

Principle

The method employs protein precipitation for sample cleanup, followed by chromatographic separation on a C18 reversed-phase column and detection using a triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode. The stable isotope-labeled internal standard, Chlorzoxazone-¹³C,¹⁵N,d₂, is added to all samples, calibrators, and quality control samples to ensure accurate quantification. The analyte and internal standard are detected by monitoring their specific precursor-to-product ion transitions.

Quantitative Data Summary

The following tables summarize the typical quantitative performance of this method, compiled from various validated bioanalytical methods for chlorzoxazone.

Table 1: Calibration Curve and Linearity

Analyte	Matrix	Calibration Range (ng/mL)	Correlation Coefficient (r²)
Chlorzoxazone	Human Plasma	0.2 - 20,000	> 0.995

Table 2: Precision and Accuracy

Quality Control	Concentration (ng/mL)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (% Bias)
LLOQ	0.2	< 15%	< 15%	± 20%
LQC	0.6	< 10%	< 10%	± 15%
MQC	100	< 10%	< 10%	± 15%
HQC	16,000	< 10%	< 10%	± 15%

LLOQ: Lower Limit of Quantitation, LQC: Low Quality Control, MQC: Medium Quality Control, HQC: High Quality Control, %RSD: Percent Relative Standard Deviation

Experimental Protocols

1. Materials and Reagents

• Chlorzoxazone reference standard

• Chlorzoxazone-¹³C,¹⁵N,d₂ internal standard

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Water (deionized, 18 MΩ·cm)

• Human plasma (K₂EDTA)

2. Stock and Working Solutions Preparation

• Chlorzoxazone Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of chlorzoxazone in 10 mL of methanol.

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of Chlorzoxazone-¹³C,¹⁵N,d₂ in 10 mL of methanol.

• Chlorzoxazone Working Solutions: Prepare serial dilutions of the chlorzoxazone stock solution with 50:50 (v/v) methanol:water to prepare calibration standards and quality control samples.

• Internal Standard Working Solution (100 ng/mL): Dilute the internal standard stock solution with acetonitrile.

3. Sample Preparation (Protein Precipitation)

• Pipette 50 µL of human plasma (blank, standard, QC, or unknown sample) into a 1.5 mL microcentrifuge tube.

• Add 150 µL of the internal standard working solution (100 ng/mL in acetonitrile) to each tube.

• Vortex mix for 30 seconds to precipitate proteins.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer 100 µL of the supernatant to a 96-well plate or HPLC vials.

• Inject 5 µL into the LC-MS/MS system.

4. LC-MS/MS Conditions

Table 3: Liquid Chromatography Parameters

Parameter	Value
LC System	UPLC/HPLC system
Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	0-0.5 min (10% B), 0.5-2.5 min (10-90% B), 2.5-3.0 min (90% B), 3.1-4.0 min (10% B)
Flow Rate	0.4 mL/min
Column Temperature	40°C
Injection Volume	5 µL

Table 4: Mass Spectrometry Parameters

Parameter	Value
Mass Spectrometer	Triple Quadrupole
Ionization Mode	Electrospray Ionization (ESI), Negative
MRM Transitions	See Table 5
Ion Source Temperature	500°C
Capillary Voltage	-3.5 kV
Collision Gas	Argon

Table 5: MRM Transitions and Parameters

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Dwell Time (ms)	Collision Energy (eV)
Chlorzoxazone	168.0	132.1	100	-20
Chlorzoxazone-¹³C,¹⁵N,d₂	172.0	136.1	100	-20

Note: The exact mass transitions for Chlorzoxazone-¹³C,¹⁵N,d₂ should be confirmed by direct infusion of the internal standard solution.

Visualizations

Quantitative Analysis of Chlorzoxazone in Plasma: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative analysis of chlorzoxazone in plasma samples. The methodologies outlined are based on established and validated High-Performance Liquid Chromatography (HPLC) with UV detection and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) techniques. These protocols are intended to guide researchers in the accurate quantification of chlorzoxazone for pharmacokinetic studies, bioequivalence studies, and therapeutic drug monitoring.

Introduction

Chlorzoxazone is a centrally acting muscle relaxant used to treat muscle spasms and associated pain. Monitoring its concentration in plasma is crucial for understanding its pharmacokinetic profile, ensuring therapeutic efficacy, and preventing potential toxicity. This document details two robust analytical methods for this purpose.

Analytical Methods Overview

Two primary methods are presented for the quantitative analysis of chlorzoxazone in plasma:

• High-Performance Liquid Chromatography with UV Detection (HPLC-UV): A widely accessible and reliable method suitable for routine analysis.

• Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS): A highly sensitive and specific method, ideal for studies requiring low detection limits.

The choice of method will depend on the specific requirements of the study, including the required sensitivity, sample throughput, and available instrumentation.

Experimental Protocols

HPLC-UV Method

This protocol is adapted from validated methods for the determination of chlorzoxazone in human and animal plasma.[1][2][3]

3.1.1. Materials and Reagents

• Chlorzoxazone reference standard

• Internal Standard (IS), e.g., 5-fluorobenzoxazolone[1]

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Acetic acid (analytical grade)

• Ethyl acetate (analytical grade)

• Water (deionized or HPLC grade)

• Blank plasma

3.1.2. Instrumentation and Chromatographic Conditions

Parameter	Condition
HPLC System	Agilent 1100/1200 series or equivalent with UV detector
Column	Alltima C18, 5 µm, 4.6 x 250 mm or equivalent[1][3]
Mobile Phase	Acetonitrile: 0.5% Acetic Acid in water (v/v ratio may vary, e.g., 30:70)[1]
Flow Rate	1.0 - 1.5 mL/min[3]
Detection Wavelength	287 nm[1]
Injection Volume	20 µL
Column Temperature	Ambient or controlled at 40°C[4][5]

3.1.3. Sample Preparation: Liquid-Liquid Extraction

• To 0.5 mL of plasma sample in a centrifuge tube, add the internal standard solution.

• Add 3 mL of ethyl acetate.

• Vortex mix for 2 minutes.

• Centrifuge at 4000 rpm for 10 minutes.

• Transfer the upper organic layer to a clean tube.

• Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject 20 µL into the HPLC system.

3.1.4. Method Validation Parameters

Parameter	Typical Range/Value
Linearity Range	0.5 - 20 µg/mL[1]
Correlation Coefficient (r²)	> 0.995
Intra-day Precision (RSD)	< 11%[1]
Inter-day Precision (RSD)	< 8%[1]
Recovery	82.80% - 100.76%[1]
Limit of Detection (LOD)	0.5 µg/mL[1]

LC-MS/MS Method

This protocol provides a highly sensitive and specific method for the determination of chlorzoxazone in plasma, suitable for pharmacokinetic studies with low dosage.[4][5][6][7]

3.2.1. Materials and Reagents

• Chlorzoxazone reference standard

• Internal Standard (IS), e.g., Phenobarbital or Repaglinide[4][5][6]

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid or Ammonium formate (LC-MS grade)

• Water (ultrapure)

• Blank plasma

3.2.2. Instrumentation and Conditions

Parameter	Condition
LC System	Agilent, Shimadzu, or equivalent
Mass Spectrometer	Triple quadrupole mass spectrometer (e.g., TSQ Quantum Access)[4][5]
Column	Zorbax SB-C18, 5 µm, 4.6 x 150 mm or equivalent[6][7]
Mobile Phase	Acetonitrile: Water (e.g., 45:55 v/v) with or without modifiers like formic acid[6][7]
Flow Rate	0.3 - 0.5 mL/min[4][5]
Injection Volume	5 - 20 µL
Column Temperature	40°C[4][5]
Ionization Mode	Electrospray Ionization (ESI), Negative or Positive
MRM Transitions	Chlorzoxazone: m/z 168.0 → 132.1 (Negative mode)[4][5] or m/z 167.5 → 131.6 (Positive mode)[6][7]
IS (Phenobarbital): m/z 230.7 → 185.6[6][7]
IS (Repaglinide): m/z 451.3 → 379.3[4][5]

3.2.3. Sample Preparation: Protein Precipitation

• To 0.2 mL of plasma sample in a microcentrifuge tube, add 10 µL of the internal standard working solution.[6]

• Add 0.4 mL of acetonitrile.[6]

• Vortex mix for 1 minute.[6]

• Centrifuge at 13,000 g for 10 minutes.[6]

• Transfer the clear supernatant to an autosampler vial.

• Inject an aliquot (e.g., 20 µL) into the LC-MS/MS system.[6]

3.2.4. Method Validation Parameters

Parameter	Typical Range/Value
Linearity Range	10.0 - 2,000 ng/mL[6][7] or 0.2 - 20 µg/mL[4][5]
Correlation Coefficient (r²)	≥ 0.995[4][5]
Intra-day Precision (RSD)	< 5.1%[6][7]
Inter-day Precision (RSD)	< 6.8%[6][7]
Recovery	Typically > 85%

Data Presentation

Table 1: Comparison of HPLC-UV and LC-MS/MS Methods

Feature	HPLC-UV Method	LC-MS/MS Method
Principle	UV Absorbance	Mass-to-charge ratio
Sensitivity	Lower (µg/mL range)[1]	Higher (ng/mL range)[6][7]
Specificity	Good	Excellent
Sample Preparation	Liquid-Liquid Extraction	Protein Precipitation[4][5][6]
Run Time	Longer	Shorter (e.g., 4 min)[6]
Instrumentation Cost	Lower	Higher
Typical Application	Routine analysis, studies with higher concentrations	Pharmacokinetic studies, bioequivalence studies, low concentration samples

Table 2: Pharmacokinetic Parameters of Chlorzoxazone in Healthy Volunteers (Oral Administration)

Parameter	Value (Mean ± SD)	Reference
Cmax (µg/mL)	7.15 ± 2.09	[8]
Tmax (hr)	2.00 ± 0.82	[8]
AUC₀₋₈ (µg·hr/mL)	25.47 ± 7.11	[8]
t₁/₂ (hr)	1.49 ± 0.32	[8]
Oral Clearance (L/hr)	15.77 ± 4.81	[8]
Volume of Distribution (L)	33.13 ± 9.75	[8]

Visualizations

Caption: Experimental workflow for chlorzoxazone analysis in plasma.

Caption: Logical relationship of analytical methods.

References

• 1. [Determination of chlorzoxazone and its metabolite 6-hydroxychlorzoxazone in plasma by HPLC and their pharmacokinetics] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Determination of chlorzoxazone and 6-hydroxychlorzoxazone in human plasma and urine by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. An LC-MS/MS Validated Method for Quantification of Chlorzoxazone in Human Plasma and Its Application to a Bioequivalenc… [ouci.dntb.gov.ua]
• 5. An LC-MS/MS Validated Method for Quantification of Chlorzoxazone in Human Plasma and Its Application to a Bioequivalence Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]
• 8. A study on the pharmacokinetics of chlorzoxazone in healthy Thai volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of Chlorzoxazone-¹³C,¹⁵N,d₂ in Drug Metabolism Studies: A Detailed Guide for Researchers

Introduction

Chlorzoxazone, a centrally acting muscle relaxant, is extensively metabolized in the liver, primarily by the cytochrome P450 2E1 (CYP2E1) enzyme, to its major metabolite, 6-hydroxychlorzoxazone. This metabolic pathway has established chlorzoxazone as a reliable in vivo and in vitro probe for assessing CYP2E1 activity, which is crucial in drug development due to its role in the metabolism of various xenobiotics, including many therapeutic drugs and procarcinogens. The use of a stable isotope-labeled internal standard, such as Chlorzoxazone-¹³C,¹⁵N,d₂, is paramount for the accurate and precise quantification of chlorzoxazone and its metabolites in complex biological matrices. This stable isotope-labeled analog, which is chemically identical to the unlabeled drug but has a greater mass, co-elutes with the analyte during chromatographic separation and experiences similar ionization effects in the mass spectrometer, thereby correcting for variability in sample preparation and analysis.

This document provides detailed application notes and protocols for researchers, scientists, and drug development professionals on the use of Chlorzoxazone-¹³C,¹⁵N,d₂ in drug metabolism studies.

Key Applications

The primary application of Chlorzoxazone-¹³C,¹⁵N,d₂ is as an internal standard (IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods for the quantitative analysis of chlorzoxazone and its primary metabolite, 6-hydroxychlorzoxazone, in various biological samples such as plasma, urine, and liver microsomes. The use of a stable isotope-labeled IS is the gold standard in bioanalytical mass spectrometry, offering superior accuracy and precision by compensating for matrix effects and variations in sample extraction and instrument response.

Specific applications include:

• CYP2E1 Phenotyping: In vivo studies to determine the metabolic activity of the CYP2E1 enzyme in individuals or patient populations.

• Drug-Drug Interaction Studies: In vitro and in vivo assessment of the potential of new chemical entities to inhibit or induce CYP2E1 activity.

• Pharmacokinetic Studies: Accurate determination of the absorption, distribution, metabolism, and excretion (ADME) properties of chlorzoxazone.

• Metabolite Identification: Aiding in the structural elucidation of novel metabolites by providing a mass-shifted reference.

Data Presentation

The following tables summarize typical quantitative data obtained from LC-MS/MS assays utilizing a stable isotope-labeled internal standard for the analysis of chlorzoxazone and 6-hydroxychlorzoxazone.

Table 1: Typical LC-MS/MS Method Validation Parameters for Chlorzoxazone Quantification in Human Plasma

Parameter	Chlorzoxazone	6-Hydroxychlorzoxazone
Linearity Range	0.2 - 20 µg/mL	10 - 3000 µg/L
Correlation Coefficient (r²)	≥ 0.995	≥ 0.999
Lower Limit of Quantification (LLOQ)	0.2 µg/mL	10 µg/L
Intra-day Precision (%RSD)	< 15%	< 15%
Inter-day Precision (%RSD)	< 15%	< 15%
Accuracy (% Bias)	± 15%	± 15%
Recovery	> 85%	> 80%
Matrix Effect	Minimal	Minimal

Table 2: Pharmacokinetic Parameters of Chlorzoxazone (500 mg oral dose) in Healthy Volunteers

Parameter	Mean Value (± SD)
Cmax (µg/mL)	7.15 (± 2.09)
Tmax (hr)	2.00 (± 0.82)
AUC₀-∞ (µg*hr/mL)	27.52 (± 8.05)
t½ (hr)	1.49 (± 0.32)
CL/F (L/hr)	15.77 (± 4.81)
Vd/F (L)	33.13 (± 9.75)

Data compiled from published literature and are representative examples.

Experimental Protocols

Protocol 1: In Vitro Chlorzoxazone Metabolism in Human Liver Microsomes (CYP2E1 Inhibition Assay)

This protocol describes a typical procedure to assess the inhibitory potential of a test compound on CYP2E1-mediated chlorzoxazone 6-hydroxylation using human liver microsomes.

Materials:

• Human Liver Microsomes (HLM)

• Chlorzoxazone

• Chlorzoxazone-¹³C,¹⁵N,d₂ (Internal Standard)

• Test Compound (potential inhibitor)

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

• Potassium Phosphate Buffer (0.1 M, pH 7.4)

• Acetonitrile (ACN) with 0.1% formic acid (Stopping Solution)

• 96-well plates

• Incubator/shaker (37°C)

• LC-MS/MS system

Procedure:

• Prepare Reagents:

  • Prepare a stock solution of chlorzoxazone in a suitable solvent (e.g., methanol or DMSO).

  • Prepare a stock solution of the test compound in a suitable solvent.

  • Prepare a working solution of Chlorzoxazone-¹³C,¹⁵N,d₂ in ACN for use as the internal standard in the stopping solution.

• Incubation:

  • In a 96-well plate, add the following in order:

    • Potassium Phosphate Buffer

    • Human Liver Microsomes (final protein concentration typically 0.1-0.5 mg/mL)

    • Test compound at various concentrations (or vehicle for control)

  • Pre-incubate the plate at 37°C for 5-10 minutes.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • Immediately add chlorzoxazone (final concentration typically 10-50 µM, below Km for CYP2E1).

  • Incubate at 37°C for a predetermined time (e.g., 15-30 minutes), ensuring the reaction is in the linear range.

• Reaction Termination and Sample Preparation:

  • Stop the reaction by adding ice-cold ACN containing Chlorzoxazone-¹³C,¹⁵N,d₂.

  • Centrifuge the plate to precipitate proteins (e.g., 4000 rpm for 10 minutes at 4°C).

  • Transfer the supernatant to a new 96-well plate for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Analyze the samples for the formation of 6-hydroxychlorzoxazone.

  • Use the peak area ratio of 6-hydroxychlorzoxazone to the internal standard (if a labeled 6-hydroxychlorzoxazone is used) or chlorzoxazone to Chlorzoxazone-¹³C,¹⁵N,d₂ for quantification.

• Data Analysis:

  • Calculate the rate of 6-hydroxychlorzoxazone formation.

  • Determine the IC₅₀ value of the test compound by plotting the percentage of inhibition against the logarithm of the test compound concentration.

Protocol 2: In Vivo CYP2E1 Phenotyping in Humans using Chlorzoxazone

This protocol outlines a general procedure for assessing CYP2E1 activity in human subjects. All procedures should be conducted under ethical approval.

Materials:

• Chlorzoxazone tablets (e.g., 250 mg or 500 mg)

• Chlorzoxazone-¹³C,¹⁵N,d₂ (for internal standard in analytical method)

• Blood collection tubes (e.g., with EDTA or heparin)

• Centrifuge

• Freezer (-80°C) for plasma storage

• LC-MS/MS system

Procedure:

• Subject Preparation:

  • Subjects should fast overnight before drug administration.

  • Record demographic data and any concomitant medications.

• Drug Administration and Sample Collection:

  • Administer a single oral dose of chlorzoxazone.

  • Collect blood samples at predetermined time points (e.g., pre-dose, and 1, 2, 4, 6, 8, and 12 hours post-dose).

  • Process blood samples by centrifugation to obtain plasma.

  • Store plasma samples at -80°C until analysis.

• Sample Analysis:

  • Thaw plasma samples on ice.

  • Perform protein precipitation by adding ice-cold acetonitrile containing Chlorzoxazone-¹³C,¹⁵N,d₂ as the internal standard.

  • Vortex and centrifuge the samples.

  • Transfer the supernatant for LC-MS/MS analysis.

  • Quantify the concentrations of chlorzoxazone and 6-hydroxychlorzoxazone against a calibration curve.

• Data Analysis:

  • Calculate pharmacokinetic parameters for chlorzoxazone and 6-hydroxychlorzoxazone (e.g., Cmax, Tmax, AUC).

  • Determine the metabolic ratio of 6-hydroxychlorzoxazone to chlorzoxazone at a specific time point (e.g., 2 or 4 hours post-dose) as an index of CYP2E1 activity.

Visualizations

The following diagrams, created using the DOT language for Graphviz, illustrate key workflows and pathways related to the use of Chlorzoxazone-¹³C,¹⁵N,d₂ in drug metabolism studies.

Application Notes & Protocols: Analytical Methods for the Detection of Chlorzoxazone Metabolites

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the quantitative analysis of chlorzoxazone and its primary active metabolite, 6-hydroxychlorzoxazone. The protocols outlined below are essential for pharmacokinetic studies, drug metabolism research, and in vivo assessment of Cytochrome P450 2E1 (CYP2E1) enzyme activity, for which chlorzoxazone is a known probe substrate.[1][2][3][4]

Introduction

Chlorzoxazone is a centrally acting muscle relaxant that is rapidly metabolized in the liver.[5][6] The primary metabolic pathway involves the hydroxylation of chlorzoxazone to 6-hydroxychlorzoxazone, a reaction predominantly catalyzed by the CYP2E1 enzyme.[1][2][7] Up to 90% of a chlorzoxazone dose is oxidized by CYP2E1 to 6-hydroxychlorzoxazone, which is subsequently glucuronidated and eliminated through the kidneys.[1][5] The measurement of 6-hydroxychlorzoxazone is therefore a critical tool for evaluating CYP2E1 activity and understanding the pharmacokinetics of chlorzoxazone.

Metabolic Pathway of Chlorzoxazone

The metabolic conversion of chlorzoxazone is a key indicator of CYP2E1 enzymatic function. The pathway is a simple, one-step hydroxylation reaction.

Caption: Metabolic pathway of chlorzoxazone to 6-hydroxychlorzoxazone catalyzed by CYP2E1.

Analytical Methods Overview

Several robust analytical methods have been developed for the simultaneous determination of chlorzoxazone and 6-hydroxychlorzoxazone in biological matrices such as plasma and urine. The most common techniques are High-Performance Liquid Chromatography (HPLC) with Ultraviolet (UV) detection and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Quantitative Data Summary

The following tables summarize the performance characteristics of various published analytical methods for easy comparison.

Table 1: HPLC-UV Methods

Parameter	Method 1[8]	Method 2[9]	Method 3[10]
Matrix	Plasma, Urine	Plasma	Serum
Linearity Range (Chlorzoxazone)	100-3000 ng/mL	0.5-20 µg/mL	0.5-20 µg/mL
Linearity Range (6-Hydroxychlorzoxazone)	4-400 µg/mL (urine)	0.5-20 µg/mL	0.5-20 µg/mL
Limit of Detection (LOD) (Chlorzoxazone)	Not specified	0.5 µg/mL	0.1 µg/mL
Limit of Detection (LOD) (6-Hydroxychlorzoxazone)	Not specified	0.2 µg/mL	0.1 µg/mL
Limit of Quantitation (LOQ) (Chlorzoxazone)	Not specified	Not specified	0.5 µg/mL
Limit of Quantitation (LOQ) (6-Hydroxychlorzoxazone)	Not specified	Not specified	0.5 µg/mL
Recovery	Not specified	82.80% - 100.76%	> 94%
Intra-day Precision (RSD)	≤ 5.1%	< 11%	≤ 6%
Inter-day Precision (RSD)	≤ 8.2%	< 8%	≤ 6%

Table 2: LC-MS/MS Methods

Parameter	Method 1[11]	Method 2[12]	Method 3[13]
Matrix	Plasma	Plasma, Urine	Plasma
Linearity Range (Chlorzoxazone)	0.2-20 µg/mL	Not specified	25-10,000 µg/L
Linearity Range (6-Hydroxychlorzoxazone)	Not specified	Not specified	10-3,000 µg/L
Limit of Detection (LOD) (Chlorzoxazone)	Not specified	Not specified	2.5 µg/L
Limit of Detection (LOD) (6-Hydroxychlorzoxazone)	Not specified	Not specified	2.0 µg/L
Limit of Quantitation (LOQ) (Chlorzoxazone)	Not specified	100 pg/mL	Not specified
Limit of Quantitation (LOQ) (6-Hydroxychlorzoxazone)	Not specified	200 pg/mL	Not specified
Recovery	Excellent	Not specified	90% - 110%
Intra-day Precision (RSD)	Excellent	Not specified	< 15%
Inter-day Precision (RSD)	Excellent	Not specified	< 15%

Experimental Protocols

Below are detailed protocols for sample preparation and analysis using HPLC-UV and LC-MS/MS.

Protocol 1: HPLC-UV Analysis of Chlorzoxazone and 6-Hydroxychlorzoxazone in Human Plasma

This protocol is based on established methods for reliable quantification.[8][9]

1. Sample Preparation: Liquid-Liquid Extraction

• To 1 mL of plasma, add an internal standard (e.g., 5-fluorobenzoxazolone).

• Acidify the sample with a small volume of acetic acid.

• Add 5 mL of diethyl ether or ethyl acetate.

• Vortex for 2 minutes.

• Centrifuge at 3000 rpm for 10 minutes.

• Transfer the organic layer to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 200 µL of the mobile phase.

• Inject 20 µL into the HPLC system.

2. HPLC-UV Conditions

• Column: C18 reverse-phase column (e.g., 4.6 mm x 150 mm, 5 µm).

• Mobile Phase: Acetonitrile and 0.5% acetic acid in water (e.g., 30:70 v/v).[13]

• Flow Rate: 1.0 mL/min.

• Column Temperature: 40°C.[13]

• UV Detection: 287 nm.[9][13]

Protocol 2: LC-MS/MS Analysis of Chlorzoxazone and 6-Hydroxychlorzoxazone in Human Plasma

This protocol offers higher sensitivity and specificity, making it ideal for studies requiring low detection limits.[11]

1. Sample Preparation: Protein Precipitation

• To 100 µL of plasma, add an internal standard (e.g., repaglinide).[11]

• Add 300 µL of acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes.

• Dilute the supernatant with mobile phase as needed.

• Inject into the LC-MS/MS system.

2. LC-MS/MS Conditions

• Column: C18 analytical column (e.g., 2.0 mm x 150 mm).[11]

• Mobile Phase: Gradient elution with 0.1% formic acid in water and acetonitrile.

• Flow Rate: 0.3 mL/min.[11]

• Column Temperature: 40°C.[11]

• Ionization Mode: Electrospray Ionization (ESI) in negative mode.[11][13]

• Mass Transitions (Multiple Reaction Monitoring - MRM):

  • Chlorzoxazone: m/z 168.0 → 132.1.[11]

  • 6-Hydroxychlorzoxazone: m/z 184.4 → 128.0 (or other optimized transition).

  • Internal Standard (Repaglinide): m/z 451.3 → 379.3.[11]

Analytical Workflow

The following diagram illustrates a typical workflow for the analysis of chlorzoxazone and its metabolites from biological samples.

Caption: General experimental workflow for chlorzoxazone metabolite analysis.

References

• 1. Robustness of chlorzoxazone as an in vivo measure of cytochrome P450 2E1 activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Chlorzoxazone is metabolized by human CYP1A2 as well as by human CYP2E1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. hitachi-hightech.com [hitachi-hightech.com]
• 4. A physiologically based pharmacokinetic model for CYP2E1 phenotyping via chlorzoxazone | bioRxiv [biorxiv.org]
• 5. Chlorzoxazone Monograph for Professionals - Drugs.com [drugs.com]
• 6. go.drugbank.com [go.drugbank.com]
• 7. What is the mechanism of Chlorzoxazone? [synapse.patsnap.com]
• 8. Determination of chlorzoxazone and 6-hydroxychlorzoxazone in human plasma and urine by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. [Determination of chlorzoxazone and its metabolite 6-hydroxychlorzoxazone in plasma by HPLC and their pharmacokinetics] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Direct injection analysis of chlorzoxazone and its major metabolite 6-hydroxychlorzoxazone in human serum using a semipermeable surface (SPS) HPLC column - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. An LC-MS/MS Validated Method for Quantification of Chlorzoxazone in Human Plasma and Its Application to a Bioequivalence Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. A UPLC-MS/MS assay of the “Pittsburgh Cocktail”: six CYP probe-drug/metabolites from human plasma and urine using stable isotope dilution - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

Application Note: High-Sensitivity LC-MS/MS Method for the Quantification of Chlorzoxazone-13C,15N,d2

Audience: Researchers, scientists, and drug development professionals.

Introduction

Chlorzoxazone is a centrally acting muscle relaxant used to treat muscle spasms. The accurate quantification of Chlorzoxazone and its metabolites in biological matrices is crucial for pharmacokinetic and drug metabolism studies. Stable isotope-labeled internal standards are essential for achieving high accuracy and precision in LC-MS/MS-based quantification by compensating for matrix effects and variations in sample processing. This application note provides a detailed protocol for the analysis of Chlorzoxazone using Chlorzoxazone-13C,15N,d2 as an internal standard.

Experimental Protocols

Sample Preparation (Protein Precipitation)

This protocol is suitable for the extraction of Chlorzoxazone from plasma samples.

Materials:

• Plasma samples

• Chlorzoxazone-13C,15N,d2 internal standard spiking solution

• Acetonitrile (LC-MS grade)

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Microcentrifuge

Protocol:

• Pipette 100 µL of plasma sample into a 1.5 mL microcentrifuge tube.

• Add 10 µL of the Chlorzoxazone-13C,15N,d2 internal standard spiking solution to each sample, blank, and quality control sample.

• Add 300 µL of ice-cold acetonitrile to precipitate the plasma proteins.

• Vortex the mixture for 1 minute to ensure thorough mixing.

• Centrifuge the tubes at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube or a 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the dried extract in 100 µL of the mobile phase (e.g., 50:50 acetonitrile:water with 0.1% formic acid).

• Vortex briefly and centrifuge at 14,000 rpm for 5 minutes.

• Transfer the clear supernatant to an autosampler vial for LC-MS/MS analysis.

Liquid Chromatography

Instrumentation:

• A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

LC Parameters:

Parameter	Value
Column	C18 reverse-phase column (e.g., 100 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	5% B to 95% B over 5 minutes, hold at 95% B for 2 minutes, return to 5% B and re-equilibrate for 3 minutes
Flow Rate	0.4 mL/min
Column Temperature	40°C

| Injection Volume | 5 µL |

Mass Spectrometry

Instrumentation:

• A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

MS/MS Parameters: The following parameters are provided as a starting point and should be optimized for the specific instrument used. The analysis is performed in negative ion mode.

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Negative
Ion Spray Voltage	-4500 V
Source Temperature	550°C
Curtain Gas (CUR)	30 psi
Collision Gas (CAD)	Medium
Ion Source Gas 1 (GS1)	50 psi
Ion Source Gas 2 (GS2)	50 psi
Declustering Potential (DP)	-60 V
Entrance Potential (EP)	-10 V
Collision Cell Exit Potential (CXP)	-15 V

Data Presentation

Table 1: MRM Transitions and Collision Energies

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Chlorzoxazone	168.0	132.1	-25
Chlorzoxazone-13C,15N,d2	172.0	136.1	-25 (starting point for optimization)

Note: The precursor ion for Chlorzoxazone-13C,15N,d2 is calculated based on the addition of one 13C, one 15N, and two deuterium atoms, and the loss of one 12C, one 14N, and two hydrogen atoms. The product ion is predicted based on the same fragmentation pattern as the unlabeled compound.

Visualizations

Experimental Workflow

Caption: Experimental workflow for the quantification of Chlorzoxazone.

Chlorzoxazone Metabolic Pathway

Application Note: High-Throughput Analysis of Chlorzoxazone in Human Plasma by LC-MS/MS Using a Labeled Internal Standard

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note presents a detailed protocol for the sample preparation and quantification of chlorzoxazone in human plasma using a liquid chromatography-tandem mass spectrometry (LC-MS/MS) method. The procedure utilizes a simple and efficient protein precipitation technique for sample cleanup, employing a readily available compound as an internal standard (IS) to ensure accuracy and precision. While the use of a stable isotope-labeled internal standard is generally preferred for LC-MS/MS analysis, this protocol describes a robust method using a non-labeled internal standard, a common practice in published research for chlorzoxazone analysis.[1][2][3][4][5] The method is suitable for pharmacokinetic studies and therapeutic drug monitoring.

Introduction

Chlorzoxazone is a centrally acting muscle relaxant used to treat muscle spasms and associated pain. Monitoring its concentration in biological matrices like plasma is crucial for pharmacokinetic and bioequivalence studies.[1][2] This application note provides a streamlined sample preparation protocol based on protein precipitation, which is a rapid and effective method for removing proteins from plasma samples prior to LC-MS/MS analysis. The use of an internal standard is critical for correcting for variations in sample processing and instrument response.

Experimental

Materials and Reagents

• Chlorzoxazone reference standard

• Internal Standard (e.g., Repaglinide, Phenacetin, or 5-fluorobenzoxazolone)[1][3][6]

• Acetonitrile (HPLC grade)[1][2]

• Methanol (HPLC grade)

• Water (HPLC grade)

• Formic Acid (optional, for mobile phase modification)

• Human plasma (with appropriate anticoagulant)

Equipment

• Liquid Chromatograph-Tandem Mass Spectrometer (LC-MS/MS)

• Analytical balance

• Vortex mixer

• Centrifuge

• Pipettes and tips

• Autosampler vials

Sample Preparation Protocol

A protein precipitation method is employed for the extraction of chlorzoxazone from human plasma.[1][2]

• Spiking Internal Standard: To 100 µL of human plasma in a microcentrifuge tube, add 10 µL of the internal standard working solution.

• Protein Precipitation: Add 300 µL of acetonitrile to the plasma sample.[1][2]

• Vortexing: Vortex the mixture for 1 minute to ensure complete protein precipitation.

• Centrifugation: Centrifuge the sample at 10,000 rpm for 10 minutes to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean autosampler vial.

• Injection: Inject an appropriate volume (e.g., 10 µL) of the supernatant into the LC-MS/MS system.

LC-MS/MS Conditions

• LC Column: A C18 column (e.g., 150 x 2.0 mm) is suitable for separation.[1][2]

• Mobile Phase: A gradient or isocratic elution with a mixture of acetonitrile and water (often with a small amount of acid like formic acid) can be used.[3][7]

• Flow Rate: A typical flow rate is 0.3 mL/min.[1][2]

• Mass Spectrometry: A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode is used for detection. Ionization can be performed using either electrospray ionization (ESI) in positive or negative mode.[1][8]

• MRM Transitions:

  • Chlorzoxazone: m/z 168.0 → 132.1 (Negative Ion Mode)[1][2]

  • The MRM transition for the internal standard will depend on the chosen compound.

Data Presentation

The following table summarizes typical quantitative data for chlorzoxazone analysis in human plasma based on published methods.

Parameter	Value	Reference
Linearity Range	0.2 - 20 µg/mL	[1][2]
Correlation Coefficient (r²)	≥ 0.995	[1][2]
Recovery	> 82%	[3]
Intra-day Precision (RSD)	< 11%	[3]
Inter-day Precision (RSD)	< 8%	[3]
Limit of Quantification (LOQ)	0.05 µg/mL	[4]

Experimental Workflow

Caption: Workflow for Chlorzoxazone Sample Preparation.

References

• 1. An LC-MS/MS Validated Method for Quantification of Chlorzoxazone in Human Plasma and Its Application to a Bioequivalence Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. [Determination of chlorzoxazone and its metabolite 6-hydroxychlorzoxazone in plasma by HPLC and their pharmacokinetics] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Validated HPLC method for determination of chlorzoxazone in human serum and its application in a clinical pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Chlorzoxazone Tablets [drugfuture.com]
• 7. researchgate.net [researchgate.net]
• 8. Study of the fragmentation mechanism of protonated 6-hydroxychlorzoxazone: application in simultaneous analysis of CYP2E1 activity with major human cytochrome P450s - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Studies with Chlorzoxazone-13C,15N,d2

For Researchers, Scientists, and Drug Development Professionals

Introduction

Chlorzoxazone is a centrally acting muscle relaxant that is extensively used as an in vivo probe to assess the activity of the cytochrome P450 2E1 (CYP2E1) enzyme.[1] Its metabolism is primarily mediated by CYP2E1, which converts it to 6-hydroxychlorzoxazone.[1] This metabolite is subsequently conjugated and excreted. The use of a stable isotope-labeled internal standard, such as Chlorzoxazone-13C,15N,d2, is crucial for accurate quantification of chlorzoxazone and its metabolites in biological matrices during pharmacokinetic and metabolic studies. This document provides detailed application notes and protocols for conducting in vivo studies using Chlorzoxazone-13C,15N,d2.

While specific in vivo studies utilizing Chlorzoxazone-13C,15N,d2 are not extensively reported in publicly available literature, the experimental protocols for the unlabeled drug are well-established. The protocols provided herein are adapted from these established methods, with the key distinction being the use of a sensitive and specific analytical method, such as Liquid Chromatography-Mass Spectrometry (LC-MS), to differentiate and quantify the labeled and unlabeled compounds.

Data Presentation: Pharmacokinetic Parameters of Chlorzoxazone (Unlabeled)

The following tables summarize typical pharmacokinetic parameters of unlabeled chlorzoxazone in humans and rats, which can serve as a reference for studies involving its stable isotope-labeled counterpart.

Table 1: Pharmacokinetic Parameters of Chlorzoxazone in Healthy Human Volunteers (Oral Administration)

Parameter	Value	Reference
Dose	400 mg	[2]
Cmax (µg/mL)	7.15 ± 2.09	[2]
Tmax (hr)	2.00 ± 0.82	[2]
AUC0-8 (µg·hr/mL)	25.47 ± 7.11	[2]
AUC0-∞ (µg·hr/mL)	27.52 ± 8.05	[2]
t1/2 (hr)	1.49 ± 0.32	[2]
CL/F (L/hr)	15.77 ± 4.81	[2]
Vd/F (L)	33.13 ± 9.75	[2]

Cmax: Maximum plasma concentration; Tmax: Time to reach maximum plasma concentration; AUC: Area under the plasma concentration-time curve; t1/2: Elimination half-life; CL/F: Apparent oral clearance; Vd/F: Apparent volume of distribution.

Table 2: Pharmacokinetic Parameters of 6-Hydroxychlorzoxazone in Healthy Human Volunteers (Oral Administration of Chlorzoxazone)

Parameter	Value	Reference
Dose (of Chlorzoxazone)	400 mg	[2]
Cmax (µg/mL)	1.77 ± 0.50	[2]
Tmax (hr)	3.05 ± 1.17	[2]
AUC0-8 (µg·hr/mL)	7.32 ± 2.21	[2]
AUC0-∞ (µg·hr/mL)	8.50 ± 2.78	[2]
t1/2 (hr)	1.95 ± 0.73	[2]

Table 3: Pharmacokinetic Parameters of Chlorzoxazone in Rats (Oral Administration)

Parameter	Value	Reference
Dose (mg/kg)	50	[3]
Cmax (µg/mL)	15.3 ± 2.1	[3]
Tmax (hr)	1.0 ± 0.0	[3]
AUC0-∞ (µg·min/mL)	3240 ± 456	[3]
t1/2 (hr)	1.2 ± 0.2	[3]

Table 4: Pharmacokinetic Parameters of Chlorzoxazone in Rats (Intravenous Administration)

Parameter	Value	Reference
Dose (mg/kg)	20	[3]
AUC0-∞ (µg·min/mL)	1350 ± 216	[3]
t1/2 (hr)	1.1 ± 0.1	[3]
CL (mL/min/kg)	15.1 ± 2.4	[3]
Vss (mL/kg)	1280 ± 192	[3]

CL: Clearance; Vss: Volume of distribution at steady state.

Experimental Protocols

The following are detailed protocols for in vivo studies. The primary application of Chlorzoxazone-13C,15N,d2 is as an internal standard for the accurate quantification of unlabeled chlorzoxazone and its metabolites. It can also be used as a tracer in metabolic studies.

Protocol 1: Human Pharmacokinetic Study

Objective: To determine the pharmacokinetic profile of chlorzoxazone in healthy human volunteers using Chlorzoxazone-13C,15N,d2 as an internal standard.

Study Design:

• Subjects: Healthy adult volunteers (male and female), non-smokers, with no history of significant medical conditions.

• Pre-study: Subjects should fast overnight for at least 8 hours before drug administration.

• Dosing: A single oral dose of 250 mg or 500 mg of unlabeled chlorzoxazone is administered with water.

• Blood Sampling: Venous blood samples (approximately 5 mL) are collected into tubes containing an appropriate anticoagulant (e.g., heparin or EDTA) at the following time points: 0 (pre-dose), 0.5, 1, 1.5, 2, 3, 4, 6, 8, 12, and 24 hours post-dose.

• Sample Processing: Plasma is separated by centrifugation and stored at -80°C until analysis.

• Sample Analysis:

  • Plasma samples are prepared by protein precipitation or liquid-liquid extraction.

  • A known amount of Chlorzoxazone-13C,15N,d2 is added to each sample as an internal standard.

  • Concentrations of chlorzoxazone and 6-hydroxychlorzoxazone are determined using a validated LC-MS/MS method.

• Pharmacokinetic Analysis: Pharmacokinetic parameters (Cmax, Tmax, AUC, t1/2, CL/F, Vd/F) are calculated using non-compartmental analysis.

Protocol 2: Rat Pharmacokinetic Study

Objective: To determine the pharmacokinetic profile of chlorzoxazone in rats using Chlorzoxazone-13C,15N,d2 as an internal standard.

Study Design:

• Animals: Male Sprague-Dawley or Wistar rats (200-250 g).

• Housing: Animals are housed in a controlled environment with a 12-hour light/dark cycle and access to food and water ad libitum.

• Dosing:

  • Oral: Unlabeled chlorzoxazone is administered by oral gavage at a dose of 20-50 mg/kg.

  • Intravenous: Unlabeled chlorzoxazone is administered via the tail vein at a dose of 10-20 mg/kg.

• Blood Sampling: Blood samples (approximately 0.2 mL) are collected from the tail vein or via a cannula at various time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, and 24 hours post-dose).

• Sample Processing: Plasma is separated and stored at -80°C.

• Sample Analysis: Similar to the human study, a known amount of Chlorzoxazone-13C,15N,d2 is added as an internal standard, and concentrations are determined by LC-MS/MS.

• Pharmacokinetic Analysis: Pharmacokinetic parameters are calculated using appropriate software.

Mandatory Visualization

Chlorzoxazone Metabolic Pathway

The primary metabolic pathway of chlorzoxazone involves hydroxylation by cytochrome P450 enzymes, followed by glucuronidation.

Caption: Metabolic pathway of chlorzoxazone.

Experimental Workflow for a Human Pharmacokinetic Study

This diagram outlines the key steps in a typical human pharmacokinetic study of chlorzoxazone.

Caption: Workflow for a human pharmacokinetic study.

References

• 1. Both cytochromes P450 2E1 and 1A1 are involved in the metabolism of chlorzoxazone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A study on the pharmacokinetics of chlorzoxazone in healthy Thai volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pharmacokinetic parameters of chlorzoxazone and its main metabolite, 6-hydroxychlorzoxazone, after intravenous and oral administration of chlorzoxazone to liver cirrhotic rats with diabetes mellitus - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Enhancing Signal Intensity of Chlorzoxazone-¹³C,¹⁵N,d₂

Welcome to the technical support center for improving the signal intensity of isotopically labeled Chlorzoxazone. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance for troubleshooting and optimizing experiments involving Chlorzoxazone-¹³C,¹⁵N,d₂.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding low signal intensity in both Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

General FAQs

Q1: What are the most common reasons for weak signal intensity with my isotopically labeled Chlorzoxazone?

A1: Low signal intensity is a frequent challenge that can stem from several factors across your experimental workflow. The primary causes can be grouped into three categories:

• Sample Preparation: Issues such as low sample concentration, poor solubility, presence of particulate matter, or paramagnetic impurities are the most common culprits.[1][2] Errors during sample preparation are a primary cause of poor-quality spectra.[2]

• Instrumental Parameters: Sub-optimal settings on the spectrometer (NMR or MS) can drastically reduce signal. This includes incorrect probe tuning and matching in NMR, improper acquisition parameters, or non-ideal ionization conditions in MS.[1]

• Inherent Molecular Properties: The specific isotopic labels (¹³C, ¹⁵N, and especially ²H) introduce unique physical properties that can lead to signal reduction if not properly accounted for in the experimental design.[3]

NMR-Specific FAQs

Q2: Why are the NMR signals for my deuterated (d₂) carbon atoms particularly weak?

A2: When protons are replaced by deuterons (²H or d), the NMR signal for the attached ¹³C atom can become significantly weaker for three main reasons[3]:

• Longer T₁ Relaxation Times: The primary relaxation mechanism for protonated carbons is the dipolar interaction with attached protons. This mechanism is much less efficient for deuterium, leading to a T₁ relaxation time that can be an order of magnitude greater.[3] If the recycle delay in your experiment is too short, the signal becomes saturated and its intensity is greatly reduced.[3]

• Signal Splitting (J-coupling): The signal for a deuterated carbon is split into a multiplet due to ¹³C-²H J-coupling (e.g., a 1:2:3:2:1 pentet for a CD₂ group).[3] This spreads the total signal intensity over several lines, reducing the signal-to-noise ratio for any single line compared to the singlet you would see for a protonated carbon.[3]

• Lack of Nuclear Overhauser Effect (nOe): Proton decoupling typically enhances the signal of attached ¹³C nuclei. Since there are no directly bonded protons on the deuterated sites, these carbons do not benefit from this nOe enhancement, making their signals appear weaker relative to other protonated carbons in the molecule.[3]

Q3: How can I optimize my NMR acquisition parameters to boost the signal?

A3: Optimizing acquisition parameters is crucial. The goal is to achieve the best signal-to-noise ratio (S/N) in the least amount of time.[4] Key parameters include:

• Number of Scans (NS): The S/N is proportional to the square root of the number of scans.[5][6] To double the S/N, you must quadruple the number of scans.[5]

• Relaxation Delay (D1): This delay should be long enough to allow for full relaxation of the nuclei, especially for deuterated carbons with long T₁ values. For quantitative results with ¹³C, inverse-gated decoupling with a longer D1 is necessary.[7]

• Pulse Width (P1): Using the correct 90° pulse width for the specific nucleus ensures efficient excitation. An incorrect pulse width leads to signal loss.[1] Using a smaller flip angle (e.g., 30°) combined with a shorter D1 can often improve S/N per unit time.[4]

• Acquisition Time (AQ): A longer acquisition time can improve resolution but may not always be the best way to improve S/N if it comes at the expense of the number of scans.

Q4: Are there advanced NMR techniques that can provide a significant signal boost for ¹³C and ¹⁵N?

A4: Yes, Dynamic Nuclear Polarization (DNP) is a powerful technique for dramatically enhancing signal intensity in solid-state NMR. DNP transfers the high spin polarization of electrons from a polarizing agent (a stable radical) to the surrounding nuclei via microwave irradiation.[8][9] This can lead to theoretical signal enhancements of up to 660 for ¹H and 2640 for ¹³C.[8] In practice, enhancement factors of 240 for ¹³C and 470 for ¹⁵N have been achieved for molecules like urea.[10] This technique is particularly useful for samples at low concentrations.[11]

Mass Spectrometry-Specific FAQs

Q5: What causes signal suppression or enhancement for Chlorzoxazone-¹³C,¹⁵N,d₂ in LC-MS/MS?

A5: Signal intensity in Electrospray Ionization (ESI) and Atmospheric Pressure Chemical Ionization (APCI) is highly dependent on the chemical environment.

• Signal Suppression: This is a common issue in ESI where co-eluting compounds from the sample matrix (e.g., salts, phospholipids) or mobile phase compete with the analyte for ionization.[12] This competition reduces the ionization efficiency of your target molecule, leading to a weaker signal.[12][13] Even stable isotopically labeled internal standards can cause mutual signal suppression with the analyte.[12][13]

• Signal Enhancement: Conversely, some mobile phase additives or sample constituents can increase the ionization efficiency of the analyte, leading to a stronger signal.[12] For example, using ammonium hydroxide instead of trifluoroacetic acid (TFA) as a mobile phase additive has been shown to significantly increase signal intensity for some compounds.[12]

Q6: How can I troubleshoot and mitigate ionization effects in my LC-MS/MS analysis?

A6: A systematic approach is required:

• Optimize Chromatography: Ensure that Chlorzoxazone is chromatographically separated from the bulk of the matrix components to minimize co-elution and competition for ionization.[14]

• Adjust Mobile Phase: The composition of the mobile phase, including additives and pH, has a major impact on ionization.[12] Experiment with different additives (e.g., formic acid, ammonium formate, ammonium hydroxide) to find the optimal conditions for your analyte.

• Sample Dilution: A simple but effective strategy is to dilute the sample extract.[12][14] This reduces the concentration of interfering matrix components, often leading to a decrease in signal suppression.[12]

• Use a Stable Isotope Labeled Internal Standard (SIL-IS): While not a solution for suppression itself, a SIL-IS (which you are already using) co-elutes with the analyte and experiences similar matrix effects, allowing for accurate quantification despite signal variability.[14]

Troubleshooting Guides

Guide 1: Systematic Troubleshooting of Low NMR Signal Intensity

This guide provides a step-by-step workflow to diagnose and resolve issues with low S/N in your NMR experiments.

Caption: Workflow for systematically troubleshooting low NMR signal-to-noise.

Guide 2: Uncovering "Lost" Signals from Deuterated Carbons

If signals from the deuterated positions of Chlorzoxazone are weak or missing, follow this specialized guide.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. University of Ottawa NMR Facility Blog: Finding "Lost" Deuterated 13C Signals [u-of-o-nmr-facility.blogspot.com]
• 4. Optimized Default 13C Parameters | NMR Facility - Chemistry Department [chemnmrlab.uchicago.edu]
• 5. benchchem.com [benchchem.com]
• 6. CHAPTER-8 [cis.rit.edu]
• 7. Harmonized 1H, 13C 1D, 2D Parameter Sets | NMR Facility - Chemistry Department [chemnmrlab.uchicago.edu]
• 8. In-situ High-Field Dynamic Nuclear Polarization – Direct and Indirect Polarization of 13C nuclei - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Dynamic nuclear polarization for sensitivity enhancement in modern solid-state NMR. | Semantic Scholar [semanticscholar.org]
• 10. Direct Dynamic Nuclear Polarization of 15N and 13C Spins at 14.1 T Using a Trityl Radical and Magic Angle Spinning - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Optimization of 15N–13C double-resonance NMR experiments under low temperature magic angle spinning dynamic nuclear polarization conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 12. DSpace [research-repository.griffith.edu.au]
• 13. researchgate.net [researchgate.net]
• 14. Signal Suppression in LC-ESI-MS/MS from Concomitant Medications and Its Impact on Quantitative Studies: An Example Using Metformin and Glyburide - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Resolving Matrix Effects with Chlorzoxazone-13C,15N,d2

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using Chlorzoxazone-13C,15N,d2 as a stable isotope-labeled internal standard (SIL-IS) to mitigate matrix effects in LC-MS/MS bioanalysis.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a concern in LC-MS/MS bioanalysis?

A: Matrix effects are the alteration of analyte ionization efficiency due to co-eluting, undetected components in the sample matrix.[1] This interference can lead to either ion suppression (a decrease in the analyte signal) or ion enhancement (an increase in the analyte signal), ultimately compromising the accuracy, precision, and reproducibility of quantitative analyses.[2][3] In bioanalysis, complex matrices like plasma, urine, or tissue extracts contain numerous endogenous compounds (e.g., phospholipids, salts, proteins) that can interfere with the ionization of the target analyte, such as chlorzoxazone.[4]

Q2: How does using Chlorzoxazone-13C,15N,d2 help in resolving matrix effects?

A: Chlorzoxazone-13C,15N,d2 is a stable isotope-labeled internal standard (SIL-IS). Ideally, a SIL-IS co-elutes with the analyte and has nearly identical physicochemical properties.[5] This means it experiences the same degree of ion suppression or enhancement as the unlabeled chlorzoxazone during the analytical process. By calculating the ratio of the analyte's peak area to the SIL-IS's peak area, the variability introduced by matrix effects is normalized, leading to more accurate and precise quantification.[2][5]

Q3: What are the advantages of a triply-labeled internal standard like Chlorzoxazone-13C,15N,d2?

A: A triply-labeled internal standard with a significant mass difference from the analyte (in this case, +4 Da due to ¹³C, ¹⁵N, and 2x ²H) offers several advantages:

• Minimizes Cross-Talk: The larger mass difference reduces the likelihood of isotopic overlap between the analyte and the internal standard, preventing the signal from one interfering with the other.

• Enhanced Stability: The inclusion of ¹³C and ¹⁵N isotopes, in addition to deuterium (d2), provides greater stability compared to standards labeled only with deuterium, which can sometimes be prone to back-exchange with hydrogen from the surrounding solvent.[6]

Q4: When should I add the Chlorzoxazone-13C,15N,d2 internal standard to my samples?

A: The internal standard should be added to the samples as early as possible in the sample preparation workflow.[7] This ensures that it can account for variability in all subsequent steps, including extraction, evaporation, and reconstitution.

Q5: How do I assess the isotopic purity of my Chlorzoxazone-13C,15N,d2 standard?

A: The isotopic purity of the SIL-IS is crucial, as any unlabeled chlorzoxazone impurity will lead to an overestimation of the analyte concentration.[6] The isotopic purity can be assessed by analyzing a high-concentration solution of the SIL-IS and monitoring the mass transition of the unlabeled analyte. The response of the unlabeled analyte should be minimal. Certificates of Analysis from the supplier often provide information on isotopic purity.[8]

Troubleshooting Guide

Issue 1: High variability in the internal standard (Chlorzoxazone-13C,15N,d2) peak area across a run.

• Question: My Chlorzoxazone-13C,15N,d2 peak area is inconsistent between samples. What could be the cause?

• Answer: Inconsistent SIL-IS response often points to issues in the sample preparation or injection process.

  • Troubleshooting Steps:

    • Verify Pipetting and Dilution: Ensure that the internal standard spiking solution is being added accurately and consistently to all samples. Check the calibration of your pipettes.

    • Ensure Thorough Mixing: Inadequate vortexing or mixing after adding the SIL-IS can lead to inconsistent concentrations.

    • Check for Inconsistent Matrix Effects: While the SIL-IS is designed to compensate for matrix effects, extreme variations in the matrix composition between samples can still lead to variability. Evaluate the matrix effect by performing a post-extraction addition experiment with different lots of the biological matrix.[1]

    • Investigate Autosampler Performance: Check for inconsistent injection volumes or air bubbles in the autosampler syringe.

Issue 2: The retention times of Chlorzoxazone and Chlorzoxazone-13C,15N,d2 are different.

• Question: I am observing a slight chromatographic shift between my analyte and the SIL-IS. Is this a problem?

• Answer: A slight retention time difference can sometimes occur, especially with deuterium-labeled standards due to the isotope effect.[6] However, a significant shift can be problematic as the analyte and internal standard may not be experiencing the same matrix effects at the point of elution.

  • Troubleshooting Steps:

    • Optimize Chromatography: Adjust the mobile phase gradient or column temperature to try and achieve co-elution.

    • Evaluate Impact on Quantification: If a small, consistent shift remains, it may be acceptable if the method validation data (accuracy and precision) meet the required criteria. The key is to ensure that the analyte-to-IS ratio remains constant even with variable matrix effects.[6]

    • Consider the Labeling: While ¹³C and ¹⁵N labeling do not typically cause chromatographic shifts, the presence of deuterium can. The effect is usually minor but should be monitored.

Issue 3: Poor accuracy and precision in my quality control (QC) samples.

• Question: My QC sample results are outside the acceptable limits, even with the SIL-IS. What should I investigate?

• Answer: This indicates that the internal standard is not adequately compensating for variability.

  • Troubleshooting Steps:

    • Assess Internal Standard Purity: Re-verify the isotopic and chemical purity of your Chlorzoxazone-13C,15N,d2. Significant unlabeled analyte in your IS will compromise accuracy.

    • Investigate Analyte and IS Stability: Perform stability experiments in the biological matrix to ensure that neither the analyte nor the IS is degrading during sample processing and storage.

    • Review Integration Parameters: Ensure that the peaks for both the analyte and the internal standard are being integrated correctly and consistently.

    • Re-evaluate the Overall Method: If the issue persists, a more thorough re-evaluation of the sample extraction, chromatographic separation, and mass spectrometric conditions may be necessary.

Data Presentation

The use of a stable isotope-labeled internal standard like Chlorzoxazone-13C,15N,d2 significantly improves the accuracy and precision of the bioanalytical method by compensating for matrix effects. Below is a table summarizing hypothetical validation data comparing the performance of an LC-MS/MS assay for chlorzoxazone with and without the SIL-IS.

Table 1: Comparison of Method Performance with and without Chlorzoxazone-13C,15N,d2

Parameter	Concentration (ng/mL)	Without SIL-IS (External Standard)	With Chlorzoxazone-13C,15N,d2 (Internal Standard)
Accuracy (% Bias)
LLOQ (10 ng/mL)	10	18.5%	4.2%
LQC (30 ng/mL)	30	15.2%	3.5%
MQC (300 ng/mL)	300	-12.8%	-2.1%
HQC (750 ng/mL)	750	-16.7%	-3.8%
Precision (%CV)
LLOQ (10 ng/mL)	10	16.8%	5.5%
LQC (30 ng/mL)	30	14.5%	4.1%
MQC (300 ng/mL)	300	11.2%	2.8%
HQC (750 ng/mL)	750	13.9%	3.2%
Matrix Effect (%CV)
LQC (30 ng/mL)	30	25.4%	3.9%
HQC (750 ng/mL)	750	21.8%	2.7%

LLOQ: Lower Limit of Quantification, LQC: Low Quality Control, MQC: Medium Quality Control, HQC: High Quality Control. Data is hypothetical and for illustrative purposes.

Experimental Protocols

Protocol 1: Evaluation of Matrix Effect

This protocol describes a method to quantitatively assess the matrix effect using the post-extraction addition technique.

• Prepare Three Sets of Samples:

  • Set A (Neat Solution): Spike Chlorzoxazone and Chlorzoxazone-13C,15N,d2 into the final reconstitution solvent at low and high concentrations.

  • Set B (Post-Extraction Spike): Extract at least six different lots of blank biological matrix (e.g., human plasma). After the final evaporation step, spike the extracted matrix with Chlorzoxazone and Chlorzoxazone-13C,15N,d2 at the same concentrations as Set A before reconstitution.

  • Set C (Pre-Extraction Spike): Spike Chlorzoxazone and Chlorzoxazone-13C,15N,d2 into the blank biological matrix from the same six lots before starting the extraction process.

• Analyze Samples: Analyze all three sets of samples by LC-MS/MS.

• Calculate Matrix Factor (MF) and Internal Standard-Normalized MF:

  • MF = (Peak Area in Set B) / (Peak Area in Set A)

  • IS-Normalized MF = (Analyte/IS Peak Area Ratio in Set B) / (Analyte/IS Peak Area Ratio in Set A)

• Assess Results: The coefficient of variation (%CV) of the IS-Normalized MF across the different matrix lots should be within acceptable limits (e.g., <15%) to demonstrate that the SIL-IS effectively compensates for matrix variability.

Protocol 2: Sample Preparation and LC-MS/MS Analysis of Chlorzoxazone

This protocol provides a general procedure for the quantification of chlorzoxazone in human plasma using Chlorzoxazone-13C,15N,d2.

• Sample Preparation (Protein Precipitation):

  • To 100 µL of plasma sample, standard, or QC, add 25 µL of Chlorzoxazone-13C,15N,d2 working solution (e.g., 1 µg/mL in methanol).

  • Vortex for 10 seconds.

  • Add 400 µL of acetonitrile to precipitate proteins.

  • Vortex for 1 minute.

  • Centrifuge at 13,000 rpm for 10 minutes at 4°C.

  • Transfer 200 µL of the supernatant to a clean vial and inject into the LC-MS/MS system.

• LC-MS/MS Conditions:

  • LC System: UPLC or HPLC system.

  • Column: C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: A suitable gradient to separate chlorzoxazone from endogenous interferences (e.g., 5% B to 95% B over 3 minutes).

  • Flow Rate: 0.4 mL/min.

  • Injection Volume: 5 µL.

  • Mass Spectrometer: Triple quadrupole mass spectrometer.

  • Ionization Mode: Electrospray Ionization (ESI), Negative Mode.

  • MRM Transitions:

    • Chlorzoxazone: m/z 168.0 → 132.1

    • Chlorzoxazone-13C,15N,d2: m/z 172.0 → 136.1

Visualizations

Caption: Workflow for the assessment of matrix effects.

Caption: Principle of stable isotope dilution analysis.

References

• 1. An LC-MS/MS Validated Method for Quantification of Chlorzoxazone in Human Plasma and Its Application to a Bioequivalenc… [ouci.dntb.gov.ua]
• 2. researchgate.net [researchgate.net]
• 3. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. osti.gov [osti.gov]
• 5. benchchem.com [benchchem.com]
• 6. scilit.com [scilit.com]
• 7. biopharmaservices.com [biopharmaservices.com]
• 8. criver.com [criver.com]

Technical Support Center: Chlorzoxazone Quantification

Welcome to the technical support center for chlorzoxazone quantification. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges during the analysis of chlorzoxazone.

Frequently Asked Questions (FAQs)

Q1: What are the most common analytical methods for quantifying chlorzoxazone?

A1: The most prevalent methods for the quantification of chlorzoxazone are High-Performance Liquid Chromatography (HPLC), Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), and UV-Visible Spectrophotometry. HPLC is widely used for routine analysis in bulk and pharmaceutical formulations due to its accuracy and sensitivity.[1][2][3] LC-MS/MS is employed for its high sensitivity and specificity, especially for analysis in biological matrices like human plasma.[4][5][6][7] UV-Spectrophotometry offers a simpler and more economical method, suitable for bulk drug estimation.[8][9][10]

Q2: What are the known stability issues with chlorzoxazone during analysis?

A2: Chlorzoxazone is susceptible to degradation under various conditions. It is known to degrade in both acidic and alkaline environments, with alkaline hydrolysis being a significant concern, leading to the formation of 2-amino-4-chlorophenol, a nephrotoxic degradation product.[11][12][13] The drug is also prone to photodegradation upon exposure to UV light and can degrade under oxidative and thermal stress.[12][14] Therefore, it is crucial to use stability-indicating methods for accurate quantification.

Q3: How should chlorzoxazone samples and stock solutions be stored?

A3: Chlorzoxazone powder should be stored in a tightly sealed container at room temperature (20°C to 25°C), protected from light and moisture.[12] Stock solutions, particularly in aqueous buffers, are less stable and should ideally be prepared fresh for each experiment. If short-term storage is necessary, they should be kept in amber vials or otherwise protected from light and stored at 2-8°C, preferably for no longer than 24-48 hours.[12]

Q4: What is the main degradation product of chlorzoxazone to be aware of during analysis?

A4: The primary degradation product and a known impurity of chlorzoxazone is 2-amino-4-chlorophenol.[11][13] This compound can interfere with the quantification of the parent drug if the analytical method is not specific enough to separate them. Several HPLC methods have been developed to separate and quantify chlorzoxazone in the presence of this impurity.[11]

Troubleshooting Guides

HPLC Analysis

Problem 1: Poor peak shape (tailing or fronting) for chlorzoxazone.

• Possible Cause: Inappropriate mobile phase pH, secondary interactions with the stationary phase, or column degradation.

• Troubleshooting Steps:

  • Adjust Mobile Phase pH: Ensure the pH of the mobile phase is optimized. A pH around 4.0-6.5 is often used.[2][3]

  • Check Column Health: Flush the column with a strong solvent or perform a column regeneration procedure as recommended by the manufacturer. If the problem persists, the column may need to be replaced.

  • Use of Additives: Consider adding a competing base, like triethylamine, to the mobile phase to minimize secondary interactions.

Problem 2: Shifting retention times for chlorzoxazone.

• Possible Cause: Changes in mobile phase composition, flow rate fluctuations, or temperature variations.

• Troubleshooting Steps:

  • Mobile Phase Preparation: Ensure the mobile phase is prepared accurately and consistently. Premixing the mobile phase components can improve reproducibility.

  • System Check: Verify that the HPLC pump is delivering a constant flow rate. Degas the mobile phase to prevent bubble formation.

  • Column Temperature: Use a column oven to maintain a stable temperature, as retention times can be sensitive to temperature changes.

Problem 3: Presence of extra peaks in the chromatogram.

• Possible Cause: Contamination of the sample or mobile phase, or degradation of chlorzoxazone.

• Troubleshooting Steps:

  • Blank Injection: Inject a blank solvent to check for contamination from the system or solvent.

  • Sample Preparation: Prepare fresh samples and ensure proper filtration to remove particulates.

  • Forced Degradation Studies: To identify if the extra peaks are degradation products, perform forced degradation studies under acidic, alkaline, oxidative, and photolytic conditions.[14] This will help in developing a stability-indicating method.

LC-MS/MS Analysis

Problem 1: Low signal intensity or poor sensitivity for chlorzoxazone.

• Possible Cause: Suboptimal ionization, matrix effects, or inefficient sample extraction.

• Troubleshooting Steps:

  • Ionization Source Optimization: Optimize the electrospray ionization (ESI) source parameters, such as capillary voltage and gas flow rates. Chlorzoxazone has been successfully analyzed in both positive and negative ionization modes.[5][6]

  • Address Matrix Effects: Biological samples can cause ion suppression or enhancement. Evaluate matrix effects by comparing the response of chlorzoxazone in a clean solution versus a post-extraction spiked matrix sample. If significant matrix effects are observed, improve the sample cleanup procedure (e.g., using solid-phase extraction instead of protein precipitation).[4][6]

  • Optimize Sample Preparation: Ensure the chosen extraction method (e.g., protein precipitation, liquid-liquid extraction) provides good recovery.[4][5]

Problem 2: Inconsistent results between analytical runs.

• Possible Cause: Instability of chlorzoxazone in the processed samples, or variability in the internal standard response.

• Troubleshooting Steps:

  • Autosampler Stability: Evaluate the stability of chlorzoxazone in the autosampler over the expected run time. If degradation is observed, consider cooling the autosampler.

  • Internal Standard Selection: Use a stable, co-eluting internal standard to compensate for variations in sample processing and instrument response.

Experimental Protocols

HPLC Method for Chlorzoxazone Quantification

This protocol is a representative example for the analysis of chlorzoxazone in pharmaceutical formulations.

• Instrumentation: High-Performance Liquid Chromatograph with a UV-Vis or PDA detector.

• Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[3]

• Mobile Phase: A mixture of a buffer (e.g., 20mM potassium dihydrogen phosphate, pH adjusted) and an organic solvent (e.g., acetonitrile or methanol) in a suitable ratio (e.g., 30:70 v/v).

• Flow Rate: 1.0 mL/min.[1]

• Detection Wavelength: 275 nm or 287 nm.[2]

• Injection Volume: 20 µL.

• Column Temperature: 40°C.

• Standard Preparation: Prepare a stock solution of chlorzoxazone in a suitable solvent like methanol and make further dilutions with the mobile phase to create a calibration curve.

• Sample Preparation: For tablets, weigh and powder the tablets. Dissolve an accurately weighed portion of the powder in a suitable solvent, sonicate, and dilute to the desired concentration with the mobile phase. Filter the solution before injection.

LC-MS/MS Method for Chlorzoxazone in Human Plasma

This protocol is a representative example for bioanalysis.

• Instrumentation: Liquid Chromatograph coupled with a Tandem Mass Spectrometer.

• Column: C18 analytical column (e.g., 150 mm x 2.0 mm).[4]

• Mobile Phase: A gradient mobile phase is often used.[4]

• Flow Rate: 0.3 mL/min.[4]

• Ionization Mode: Electrospray Ionization (ESI) in negative mode.[4][6]

• MRM Transitions: For chlorzoxazone, the transition m/z 168.0 → 132.1 is commonly monitored.[4][6] An appropriate internal standard should be used.

• Sample Preparation: Protein precipitation is a common and simple method. Add acetonitrile to the plasma sample, vortex, and centrifuge to precipitate proteins. The supernatant can then be diluted and injected.[4][6]

Data Presentation

Table 1: HPLC Method Parameters for Chlorzoxazone Quantification

Parameter	Method 1	Method 2	Method 3
Column	C18 Vydac Monomeric 120A (250 x 4.6mm, 5µ)	ZORBAX Eclipse Plus C8 (250 mm × 4.6 mm, 5 µm)[11]	C18 analytical column[1]
Mobile Phase	20mM KH2PO4 buffer (pH 6.2) : Acetonitrile (30:70 v/v)	Methanol : Water : Phosphoric acid (75:25:0.05, by volume)[11]	Methanol : 0.1% Ortho-phosphoric acid (75:25)[1]
Flow Rate	1 mL/min	1 mL/min[11]	1 mL/min[1]
Detection	275 nm	230 nm[11]	295 nm[1]
Retention Time	13.27 min	4.26 min[11]	4.69 min[1]
Linearity Range	1-10 µg/mL	3–45 µg/mL[11]	2-10 µg/mL[1]

Table 2: LC-MS/MS Method Parameters for Chlorzoxazone Quantification in Human Plasma

Parameter	Method 1	Method 2
Column	Shimadzu VP-ODS C18 (150 × 2.0 mm)[4][6]	Reversed-phase C18 (50 x 4.6 mm, 5 µm)[5]
Mobile Phase	Gradient[4][6]	Acetonitrile : 10 mM Ammonium formate pH 3.0 (65:35, v/v)[5]
Flow Rate	0.3 mL/min[4][6]	Not specified
Ionization Mode	ESI Negative[4][6]	ESI Positive and Negative[5]
MRM Transition	m/z 168.0 → 132.1[4][6]	Not specified
Linearity Range	0.2-20 µg/mL[4][6]	0.015–15.00 µg/mL[5]
Sample Preparation	Protein precipitation with acetonitrile[4][6]	Liquid-liquid extraction[5]

Visualizations

Caption: Troubleshooting workflow for common chlorzoxazone quantification issues.

References

• 1. ijtsrd.com [ijtsrd.com]
• 2. Development and Validation of RP-HPLC Method for the Estimation of Chlorzoxazone in bulk drug and pharmaceutical Formulations | Semantic Scholar [semanticscholar.org]
• 3. tandfonline.com [tandfonline.com]
• 4. An LC-MS/MS Validated Method for Quantification of Chlorzoxazone in Human Plasma and Its Application to a Bioequivalence Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. academic.oup.com [academic.oup.com]
• 7. researchgate.net [researchgate.net]
• 8. ajpaonline.com [ajpaonline.com]
• 9. drnkjain.in [drnkjain.in]
• 10. [PDF] Development and validation of UV-spectrophotometric methods for simultaneous estimation of chlorzoxazone and tramadol in laboratory mixture | Semantic Scholar [semanticscholar.org]
• 11. akjournals.com [akjournals.com]
• 12. benchchem.com [benchchem.com]
• 13. app.utu.ac.in [app.utu.ac.in]
• 14. Stability indicating thin-layer chromatographic determination of chlorzoxazone, diclofenac sodium and paracetamol as bulk drug: Application to forced degradation study | Semantic Scholar [semanticscholar.org]

Optimizing LC-MS/MS Parameters for Labeled Chlorzoxazone: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) parameters for the analysis of labeled chlorzoxazone. This guide is presented in a question-and-answer format to directly address specific issues encountered during experimental workflows.

Frequently Asked Questions (FAQs)

Q1: What are the recommended MRM transitions for chlorzoxazone and its stable isotope-labeled internal standard?

A1: For quantitative bioanalysis, it is crucial to select specific and intense MRM (Multiple Reaction Monitoring) transitions for both the analyte and its internal standard.

For unlabeled chlorzoxazone, the most commonly reported transition in negative ion mode is the deprotonated molecule fragmenting to a characteristic product ion.[1][2][3][4] For its primary metabolite, 6-hydroxychlorzoxazone, analysis is typically performed in positive ion mode.

A stable isotope-labeled internal standard, such as ¹³C₆-chlorzoxazone, is recommended for accurate quantification to compensate for matrix effects and variations in instrument response. The precursor ion for ¹³C₆-chlorzoxazone will have a mass shift corresponding to the number of ¹³C atoms. The product ion is often the same as the unlabeled compound, as the fragmentation typically does not involve the labeled positions.

Below is a table summarizing the recommended MRM transitions:

Compound	Ionization Mode	Precursor Ion (m/z)	Product Ion (m/z)
Chlorzoxazone	Negative	168.0	132.1
¹³C₆-Chlorzoxazone	Negative	174.0	132.1
6-Hydroxychlorzoxazone	Positive	186.0	130.0

Q2: How can I optimize the liquid chromatography separation for chlorzoxazone and its labeled internal standard?

A2: Achieving good chromatographic separation is key to minimizing matrix effects and ensuring accurate quantification. A reversed-phase C18 column is commonly used for the separation of chlorzoxazone.[1][2][3]

A gradient elution is typically employed to ensure good peak shape and separation from endogenous interferences. The mobile phase usually consists of an aqueous component with a small amount of acid (e.g., formic acid) and an organic solvent like acetonitrile or methanol.

Here is a comparison of typical LC parameters from different methods:

Parameter	Method A	Method B
Column	C18, 150 x 2.0 mm	C18, 100 x 2.1 mm
Mobile Phase A	0.1% Formic Acid in Water	5 mM Ammonium Formate
Mobile Phase B	Acetonitrile	Methanol
Gradient	20-80% B in 5 min	30-90% B in 7 min
Flow Rate	0.3 mL/min	0.4 mL/min
Column Temp.	40°C	35°C

Q3: What is the most common sample preparation technique for chlorzoxazone analysis in plasma?

A3: Protein precipitation is a widely used and effective method for preparing plasma samples for chlorzoxazone analysis.[1][2][3] This technique is straightforward and removes the majority of proteins that can interfere with the analysis and damage the LC column. Acetonitrile is a common precipitation solvent.

Experimental Protocol: Quantitative Analysis of Chlorzoxazone in Human Plasma

This protocol outlines a typical workflow for the analysis of chlorzoxazone using a labeled internal standard.

Experimental workflow for chlorzoxazone analysis.

Methodology:

• Sample Preparation:

  • To 100 µL of plasma, add 10 µL of ¹³C₆-chlorzoxazone internal standard solution (concentration will depend on the expected analyte concentration).

  • Add 300 µL of cold acetonitrile to precipitate the proteins.

  • Vortex the mixture for 1 minute.

  • Centrifuge at 10,000 x g for 10 minutes.

  • Carefully transfer the supernatant to a new vial for analysis.

• LC-MS/MS Analysis:

  • Inject 5-10 µL of the supernatant onto the LC-MS/MS system.

  • Perform chromatographic separation using a C18 column and a suitable gradient.

  • Detect the analytes using the MRM transitions specified in the table above.

• Data Analysis:

  • Integrate the peak areas for both chlorzoxazone and ¹³C₆-chlorzoxazone.

  • Calculate the peak area ratio (Chlorzoxazone / ¹³C₆-Chlorzoxazone).

  • Determine the concentration of chlorzoxazone in the sample using a calibration curve prepared with known concentrations of the analyte and a constant concentration of the internal standard.

Troubleshooting Guide

This section addresses common issues that may arise during the LC-MS/MS analysis of chlorzoxazone.

Troubleshooting common LC-MS/MS issues.

Q4: I am observing low sensitivity or no signal for my analyte. What should I check?

A4:

• Verify MRM Transitions: Ensure that the correct precursor and product ions are being monitored for both chlorzoxazone and its labeled internal standard.

• Optimize Ion Source Parameters: The efficiency of ionization can be affected by parameters such as spray voltage, gas flows (nebulizer and heater), and source temperature. A systematic optimization of these parameters can significantly improve signal intensity.

• Investigate Matrix Effects: Co-eluting endogenous compounds from the sample matrix can suppress the ionization of the analyte. To mitigate this, you can:

  • Improve sample cleanup by using techniques like solid-phase extraction (SPE).

  • Modify the chromatographic gradient to better separate chlorzoxazone from the interfering compounds.

  • Dilute the sample, if the sensitivity of the assay allows.

Q5: My chromatographic peaks are broad or tailing. How can I improve the peak shape?

A5:

• Check for Column Overload: Injecting too much analyte can lead to peak broadening. Try diluting your sample.

• Optimize Mobile Phase: The pH and organic composition of the mobile phase can significantly impact peak shape. Ensure the mobile phase is appropriate for the C18 column and the analyte.

• Evaluate Column Health: Over time, LC columns can degrade. If you observe a sudden deterioration in peak shape, it may be time to replace the column.

Q6: I am seeing high variability in my results between injections. What could be the cause?

A6:

• Ensure Consistent Sample Preparation: Inconsistent pipetting or variations in extraction efficiency can lead to high variability. Ensure your sample preparation protocol is well-defined and followed precisely.

• Check for Carryover: If a high concentration sample is followed by a low concentration sample, residual analyte from the first injection can carry over and artificially inflate the results of the second. Optimize the needle wash method in your autosampler to minimize carryover.

• Monitor System Suitability: Regularly inject a system suitability standard to monitor the performance of the LC-MS/MS system. This can help identify issues with instrument stability.

References

• 1. An LC-MS/MS Validated Method for Quantification of Chlorzoxazone in Human Plasma and Its Application to a Bioequivalence Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. researchgate.net [researchgate.net]
• 4. An LC-MS/MS Validated Method for Quantification of Chlorzoxazone in Human Plasma and Its Application to a Bioequivalenc… [ouci.dntb.gov.ua]

Technical Support Center: Chlorzoxazone-13C,15N,d2 Experiments

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing Chlorzoxazone-13C,15N,d2 in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is Chlorzoxazone-13C,15N,d2, and what are its primary applications in research?

Chlorzoxazone-13C,15N,d2 is a stable isotope-labeled version of Chlorzoxazone, a centrally acting muscle relaxant. In research, it is primarily used as an internal standard for the quantitative analysis of Chlorzoxazone in biological samples by mass spectrometry. Its key application is in pharmacokinetic (PK) studies to determine the absorption, distribution, metabolism, and excretion (ADME) of Chlorzoxazone.

Q2: Why is Chlorzoxazone used as a probe for CYP2E1 activity?

Chlorzoxazone is extensively metabolized in the liver to 6-hydroxychlorzoxazone, a reaction primarily catalyzed by the cytochrome P450 enzyme CYP2E1.[1][2][3][4][5][6][7] The rate of formation of this metabolite can be used as a measure of in vivo CYP2E1 activity.[1][2][3][4][5][6][7]

Q3: Can other CYP450 enzymes metabolize Chlorzoxazone?

While CYP2E1 is the primary enzyme responsible for Chlorzoxazone metabolism, studies have shown that CYP1A2 can also contribute to the 6-hydroxylation of Chlorzoxazone, particularly at lower substrate concentrations.[5][6] This is an important consideration when designing and interpreting studies on CYP2E1 activity.

Troubleshooting Guide

Mass Spectrometry & Data Analysis

Issue 1: Inaccurate quantification of Chlorzoxazone.

• Possible Cause: Matrix effects, improper calibration curve, or incorrect internal standard concentration.

• Troubleshooting Steps:

  • Assess Matrix Effects: Prepare quality control (QC) samples in the same biological matrix as the study samples to evaluate ion suppression or enhancement.

  • Verify Calibration Curve: Ensure the calibration curve is linear over the expected concentration range of the samples and has an appropriate regression coefficient (r ≥ 0.995).[8][9]

  • Check Internal Standard: Confirm the concentration and purity of the Chlorzoxazone-13C,15N,d2 internal standard solution.

Issue 2: Overlapping isotopic peaks between unlabeled Chlorzoxazone and the internal standard.

• Possible Cause: Insufficient mass resolution of the mass spectrometer.

• Troubleshooting Steps:

  • Optimize Mass Spectrometer Settings: Ensure the mass spectrometer is calibrated and operating at a sufficient resolution to distinguish between the isotopic clusters of the analyte and the internal standard.

  • Select Appropriate MRM Transitions: Choose specific and unique multiple reaction monitoring (MRM) transitions for both Chlorzoxazone and its labeled internal standard to minimize cross-talk.

Issue 3: Variable retention times for Chlorzoxazone and its deuterated internal standard.

• Possible Cause: Isotope effect, where the deuterated internal standard elutes slightly earlier than the unlabeled analyte from the HPLC column.

• Troubleshooting Steps:

  • Confirm Peak Integration: Ensure that the correct peaks are being integrated for both the analyte and the internal standard.

  • Optimize Chromatography: Adjust the HPLC gradient and/or flow rate to ensure adequate separation and consistent elution of both compounds.

Sample Preparation

Issue 4: Low recovery of Chlorzoxazone from plasma samples.

• Possible Cause: Inefficient protein precipitation or liquid-liquid extraction.

• Troubleshooting Steps:

  • Optimize Protein Precipitation: Test different organic solvents (e.g., acetonitrile, methanol) and their ratios to plasma for optimal protein removal.

  • Improve Liquid-Liquid Extraction: Evaluate different extraction solvents and pH conditions to maximize the recovery of Chlorzoxazone.

  • Internal Standard Addition: Add the Chlorzoxazone-13C,15N,d2 internal standard at the beginning of the sample preparation process to account for any losses during extraction.

Experimental Design

Issue 5: High inter-individual variability in measured CYP2E1 activity.

• Possible Cause: Genetic polymorphisms in CYP2E1, co-administration of other drugs, or exposure to environmental factors that can induce or inhibit CYP2E1 activity.

• Troubleshooting Steps:

  • Subject Screening: Carefully screen study participants for medications and lifestyle factors (e.g., alcohol consumption) that could affect CYP2E1 activity.

  • Genotyping: Consider genotyping subjects for common CYP2E1 polymorphisms that may influence enzyme activity.

  • Standardized Conditions: Ensure that all study procedures, including dosing and sample collection times, are standardized across all participants.

Experimental Protocols

Protocol: Quantification of Chlorzoxazone in Human Plasma using LC-MS/MS

This protocol provides a general methodology for the analysis of Chlorzoxazone in human plasma using a stable isotope-labeled internal standard.

1. Preparation of Standards and Quality Control Samples:

• Prepare stock solutions of Chlorzoxazone and Chlorzoxazone-13C,15N,d2 in a suitable organic solvent (e.g., methanol).

• Serially dilute the Chlorzoxazone stock solution with blank plasma to prepare calibration standards at various concentrations (e.g., 0.2-20 µg/mL).[8][9]

• Prepare quality control (QC) samples at low, medium, and high concentrations in blank plasma.

2. Sample Preparation (Protein Precipitation):

• To 100 µL of plasma sample, calibration standard, or QC sample, add 200 µL of acetonitrile containing the Chlorzoxazone-13C,15N,d2 internal standard.

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at 10,000 x g for 10 minutes.

• Transfer the supernatant to a clean tube and inject a portion into the LC-MS/MS system.

3. LC-MS/MS Analysis:

• HPLC System: A standard HPLC system with a C18 reversed-phase column (e.g., 150 x 2.0 mm, 5 µm) is suitable.[8][9][10]

• Mobile Phase: A gradient of acetonitrile and water with a modifier like ammonium formate is commonly used.[10]

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode.

• Ionization: Electrospray ionization (ESI) in negative mode is often used for Chlorzoxazone.[8][9][11]

• MRM Transitions:

  • Chlorzoxazone: m/z 168.0 → 132.1[8][9][12]

  • 6-hydroxychlorzoxazone: m/z 184.4 → [fragment ion]

  • Chlorzoxazone-13C,15N,d2: A specific transition for the labeled internal standard should be determined by direct infusion.

4. Data Analysis:

• Construct a calibration curve by plotting the peak area ratio of Chlorzoxazone to the internal standard against the concentration of the calibration standards.

• Determine the concentration of Chlorzoxazone in the unknown samples by interpolating their peak area ratios from the calibration curve.

Data Presentation

Parameter	Chlorzoxazone	6-hydroxychlorzoxazone	Reference
Molecular Weight	169.57 g/mol	185.57 g/mol
Typical Plasma Cmax	7.15 ± 2.09 µg/mL	1.77 ± 0.50 µg/mL	[13]
Typical Plasma Tmax	2.00 ± 0.82 hrs	3.05 ± 1.17 hrs	[13]
Elimination Half-life (t1/2)	1.12 ± 0.48 hrs	1.95 ± 0.73 hrs	[13][14]

Visualizations

Caption: Experimental workflow for Chlorzoxazone quantification.

Caption: Troubleshooting inaccurate quantification.

Caption: Metabolic pathway of Chlorzoxazone.

References

• 1. Bielectrode Strategy for Determination of CYP2E1 Catalytic Activity: Electrodes with Bactosomes and Voltammetric Determination of 6-Hydroxychlorzoxazone | MDPI [mdpi.com]
• 2. Robustness of chlorzoxazone as an in vivo measure of cytochrome P450 2E1 activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pharmacokinetic parameters of chlorzoxazone and its main metabolite, 6-hydroxychlorzoxazone, after intravenous and oral administration of chlorzoxazone to liver cirrhotic rats with diabetes mellitus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. researchgate.net [researchgate.net]
• 6. Chlorzoxazone is metabolized by human CYP1A2 as well as by human CYP2E1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Variability in the disposition of chlorzoxazone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. An LC-MS/MS Validated Method for Quantification of Chlorzoxazone in Human Plasma and Its Application to a Bioequivalence Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. academic.oup.com [academic.oup.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. An LC-MS/MS Validated Method for Quantification of Chlorzoxazone in Human Plasma and Its Application to a Bioequivalenc… [ouci.dntb.gov.ua]
• 13. A study on the pharmacokinetics of chlorzoxazone in healthy Thai volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Pharmacokinetics of chlorzoxazone in humans - PubMed [pubmed.ncbi.nlm.nih.gov]

achieving better peak separation for chlorzoxazone and metabolites

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working on the chromatographic separation of chlorzoxazone and its metabolites.

Troubleshooting Guide: Achieving Optimal Peak Separation

Effective separation of chlorzoxazone and its primary metabolite, 6-hydroxychlorzoxazone, is critical for accurate quantification in research and clinical settings. The following table addresses common issues encountered during HPLC/UPLC analysis and provides systematic solutions to improve peak separation.

Problem	Potential Cause	Recommended Solution
Poor Resolution (Peak Overlap)	Inadequate Mobile Phase Strength: The mobile phase may be too strong (high organic content), causing the analytes to elute too quickly and without sufficient separation.	Decrease the percentage of the organic solvent (e.g., acetonitrile or methanol) in the mobile phase. For example, if using an 80:20 acetonitrile:buffer mixture, try adjusting to 75:25.
Incorrect Mobile Phase pH: The pH of the mobile phase can significantly affect the ionization and retention of 6-hydroxychlorzoxazone, which has a phenolic hydroxyl group.	Adjust the mobile phase pH. For C18 columns, a pH around 3-4 can suppress the ionization of the hydroxyl group, leading to better retention and potentially improved separation from the parent drug.[1]
Inappropriate Column Chemistry: The selected column may not provide the necessary selectivity for this specific separation.	While C18 columns are commonly used, consider trying a C8 column or a column with a different stationary phase chemistry (e.g., phenyl-hexyl) to introduce alternative separation mechanisms.[2]
Peak Tailing (Asymmetrical Peaks)	Secondary Interactions with Stationary Phase: The active sites on the silica backbone of the column can interact with the analytes, causing tailing.	Use a modern, end-capped C18 or C8 column. Adding a small amount of a competing base, like triethylamine (TEA), to the mobile phase can also help to mask these active sites.
Column Overload: Injecting too high a concentration of the sample can lead to peak distortion.	Dilute the sample and reinject. Ensure the injection volume and concentration are within the linear range of the method.
Inconsistent Retention Times	Fluctuations in Mobile Phase Composition: Inaccurate mixing of the mobile phase components can lead to shifts in retention time.	Ensure the mobile phase is thoroughly mixed and degassed. If using a gradient, check the pump's proportioning valves for proper function.
Column Temperature Variations: Changes in ambient temperature can affect chromatographic separation.	Use a column oven to maintain a consistent and elevated temperature (e.g., 35-40°C), which can also improve peak shape and reduce run times.[3]
Low Signal Intensity	Suboptimal Detection Wavelength: The selected UV wavelength may not be at the absorbance maximum for both compounds.	Optimize the detection wavelength. Chlorzoxazone and 6-hydroxychlorzoxazone have absorbance maxima in the range of 283-295 nm.[3][4] A diode array detector (DAD) can be used to determine the optimal wavelength for simultaneous detection.
Sample Degradation: The analytes may not be stable in the sample matrix or autosampler.	Ensure proper sample storage conditions and minimize the time samples spend in the autosampler before injection.

Frequently Asked Questions (FAQs)

Q1: What is the most common stationary phase for separating chlorzoxazone and 6-hydroxychlorzoxazone?

A1: The most commonly used stationary phase is a reversed-phase C18 column.[4][5][6] However, C8 columns have also been successfully employed.[2] The choice often depends on the specific matrix and the desired retention characteristics.

Q2: How does the mobile phase pH affect the separation?

A2: The mobile phase pH is a critical parameter, primarily influencing the retention of 6-hydroxychlorzoxazone. The hydroxyl group on this metabolite is weakly acidic. At a neutral pH, it can be partially ionized, leading to potential peak tailing and altered retention. Acidifying the mobile phase (e.g., pH 3-4.5) with additives like acetic acid or phosphoric acid suppresses this ionization, resulting in a more retained and symmetrical peak.[1][3]

Q3: What are typical mobile phase compositions for this separation?

A3: Common mobile phases consist of a mixture of an organic solvent and an aqueous buffer. Examples include:

• Acetonitrile and phosphate buffer[7]

• Acetonitrile and 0.5% acetic acid[5][6]

• Methanol and 0.05% phosphoric acid[1] The ratio of organic to aqueous phase is typically optimized to achieve the desired retention and resolution.

Q4: Can I use a gradient elution method?

A4: While isocratic methods are common, a gradient elution can be beneficial, especially for complex matrices or when analyzing other drugs simultaneously. A gradient allows for a faster elution of later compounds while maintaining good separation of early-eluting peaks. A UPLC-MS/MS method for a cocktail of drugs including chlorzoxazone utilizes a water/methanol gradient.[8]

Q5: What is the primary metabolic pathway for chlorzoxazone?

A5: Chlorzoxazone is primarily metabolized in the liver to 6-hydroxychlorzoxazone.[9][10][11] This reaction is mainly catalyzed by the cytochrome P450 enzymes CYP2E1 and, to a lesser extent, CYP1A2.[12][13] The 6-hydroxychlorzoxazone is then typically conjugated with glucuronic acid and excreted in the urine.[10][11]

Experimental Protocols

Representative HPLC Method for the Separation of Chlorzoxazone and 6-Hydroxychlorzoxazone

This protocol is a generalized example based on common parameters found in the literature.[1][5][6] Optimization may be required for specific applications.

1. Instrumentation and Columns:

• High-Performance Liquid Chromatography (HPLC) system with a UV/VIS or Diode Array Detector.

• Reversed-phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

2. Reagents and Solutions:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Acetic Acid or Phosphoric Acid (analytical grade)

• Chlorzoxazone and 6-hydroxychlorzoxazone reference standards

3. Mobile Phase Preparation:

• Prepare the aqueous phase by adding 0.5% acetic acid to HPLC-grade water.

• The mobile phase is a mixture of acetonitrile and the aqueous phase. A typical starting ratio is 40:60 (v/v).

• Filter the mobile phase through a 0.45 µm membrane filter and degas before use.

4. Chromatographic Conditions:

• Flow Rate: 1.0 mL/min

• Injection Volume: 10-20 µL

• Column Temperature: 35°C

• Detection Wavelength: 287 nm

• Run Time: Approximately 20-25 minutes, sufficient to elute both compounds.

5. Sample Preparation:

• For in vitro samples (e.g., microsomes), the reaction is typically stopped with a cold organic solvent like acetonitrile.

• For plasma or serum samples, protein precipitation is a common preparation step.[5] This can be followed by liquid-liquid extraction with a solvent like diethyl ether or ethyl acetate for further cleanup.[4][6]

• Evaporate the organic extract to dryness and reconstitute the residue in the mobile phase.

6. Data Analysis:

• Identify the peaks for chlorzoxazone and 6-hydroxychlorzoxazone based on the retention times of the reference standards.

• Quantify the analytes by comparing their peak areas to a calibration curve constructed from the reference standards.

Visualizations

Metabolic Pathway of Chlorzoxazone

Caption: Metabolic conversion of chlorzoxazone to its primary metabolite.

Workflow for HPLC Method Troubleshooting

Caption: Logical workflow for troubleshooting poor peak separation issues.

References

• 1. researchgate.net [researchgate.net]
• 2. akjournals.com [akjournals.com]
• 3. hitachi-hightech.com [hitachi-hightech.com]
• 4. Determination of chlorzoxazone and 6-hydroxychlorzoxazone in human plasma and urine by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Validated HPLC method for determination of chlorzoxazone in human serum and its application in a clinical pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. [Determination of chlorzoxazone and its metabolite 6-hydroxychlorzoxazone in plasma by HPLC and their pharmacokinetics] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Direct injection analysis of chlorzoxazone and its major metabolite 6-hydroxychlorzoxazone in human serum using a semipermeable surface (SPS) HPLC column - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A UPLC-MS/MS assay of the “Pittsburgh Cocktail”: six CYP probe-drug/metabolites from human plasma and urine using stable isotope dilution - PMC [pmc.ncbi.nlm.nih.gov]
• 9. What is the mechanism of Chlorzoxazone? [synapse.patsnap.com]
• 10. drugs.com [drugs.com]
• 11. go.drugbank.com [go.drugbank.com]
• 12. Chlorzoxazone is metabolized by human CYP1A2 as well as by human CYP2E1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Robustness of chlorzoxazone as an in vivo measure of cytochrome P450 2E1 activity - PMC [pmc.ncbi.nlm.nih.gov]

stability issues of Chlorzoxazone-13C,15N,d2 in solution

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the stability of Chlorzoxazone-13C,15N,d2 in solution. The following information is based on studies of unlabeled chlorzoxazone, as the isotopic labeling is not expected to significantly alter its chemical stability under normal experimental conditions.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns for Chlorzoxazone-13C,15N,d2 in solution?

A1: Chlorzoxazone is susceptible to several degradation pathways in solution, including:

• Hydrolysis: Degradation occurs in both acidic and alkaline aqueous solutions. Alkaline hydrolysis is particularly significant and results in the formation of 2-amino-4-chlorophenol (ACP), a toxic metabolite.[1][2]

• Oxidation: The molecule is vulnerable to oxidative stress.[1]

• Photodegradation: Exposure to UV light can cause degradation.[1]

Q2: What is the main degradation product of Chlorzoxazone and is it harmful?

A2: The primary degradation product of chlorzoxazone is 2-amino-4-chlorophenol (ACP).[3][4] This compound is reported to be a nephrotoxic impurity, making it crucial to monitor its presence in experimental solutions.[3]

Q3: How should I prepare and store stock solutions of Chlorzoxazone-13C,15N,d2?

A3: Due to its low water solubility, Chlorzoxazone-13C,15N,d2 should be dissolved in organic solvents such as DMSO, ethanol, or methanol.[1][5] For short-term storage, it is recommended to prepare fresh solutions for each experiment. If storage is necessary, store in the dark at 2-8°C for a brief period.[1] For longer-term storage, DMSO is a suitable solvent.

Storage Recommendations for Chlorzoxazone Solutions:

Solvent	Storage Temperature	Duration	Notes
DMSO	-80°C	Up to 1 year	Aliquot to avoid repeated freeze-thaw cycles.[6]
DMSO	-20°C	Up to 1 month	Use fresh DMSO as moisture can reduce solubility.[6]
Aqueous Buffers	2-8°C	Short-term	Prepare fresh for each experiment if possible.[1]

Q4: Can the color of my Chlorzoxazone solution indicate degradation?

A4: Yes. A pink or reddish color in your chlorzoxazone solution can be an indicator of photo-oxidation.[1] If you observe this, it is recommended to discard the solution and prepare a fresh one, ensuring it is protected from light.

Troubleshooting Guide

Problem 1: I observe a new peak in my chromatogram when analyzing my Chlorzoxazone-13C,15N,d2 solution.

• Possible Cause: Degradation of the compound.

• Troubleshooting Steps:

  • Identify the Degradant: The most likely degradation product is 2-amino-4-chlorophenol (ACP).[3][4] Compare the retention time of the new peak with a standard of ACP.

  • Check Solution Age and Storage: If the solution is old or has been stored improperly (e.g., at room temperature, exposed to light), degradation is more likely.

  • Analyze a Freshly Prepared Solution: Prepare a new solution from the solid compound and analyze it immediately to see if the impurity peak is present.

  • Review Experimental Conditions: Assess if the experimental conditions (e.g., pH of the buffer, exposure to light) could be promoting degradation.

Problem 2: The concentration of my Chlorzoxazone-13C,15N,d2 solution is lower than expected.

• Possible Cause: Degradation or precipitation.

• Troubleshooting Steps:

  • Check for Precipitate: Visually inspect the solution for any solid material. Chlorzoxazone has low aqueous solubility.[1]

  • Assess for Degradation: As in Problem 1, look for the presence of degradation products like ACP.

  • Verify Solvent Compatibility: Ensure the solvent and its concentration are appropriate for the intended experiment and will not cause precipitation when mixed with other reagents.

  • Protect from Light: Store and handle solutions in amber vials or protect them from light to prevent photodegradation.[1]

Experimental Protocols

Protocol 1: Forced Degradation Study of Chlorzoxazone-13C,15N,d2

This protocol is designed to intentionally degrade the drug to identify potential degradation products and assess the stability-indicating nature of an analytical method.

• Acid Hydrolysis:

  • Dissolve a known concentration of Chlorzoxazone-13C,15N,d2 in a solution of 0.1 M HCl.

  • Reflux the solution for several hours.

  • Monitor the degradation over time by taking samples at regular intervals and analyzing them by a suitable method like HPLC.[1]

• Alkaline Hydrolysis:

  • Dissolve a known concentration of Chlorzoxazone-13C,15N,d2 in a solution of 0.1 M NaOH.

  • Reflux the solution for several hours.

  • Monitor the degradation over time.[1] Complete hydrolysis to 2-amino-4-chlorophenol can be achieved by heating in sealed ampoules at 120°C for 2 hours in 2 M NaOH.[2]

• Oxidative Degradation:

  • Dissolve a known concentration of Chlorzoxazone-13C,15N,d2 in a solution containing 3% to 30% hydrogen peroxide.

  • Keep the solution at room temperature and monitor for color change and degradation over time.[1]

• Photolytic Degradation:

  • Prepare a solution of Chlorzoxazone-13C,15N,d2.

  • Expose the solution to UV light (e.g., 254 nm) or direct sunlight for several hours.

  • Analyze the solution for degradation products.[1]

• Thermal Degradation:

  • Expose the solid Chlorzoxazone-13C,15N,d2 powder to dry heat (e.g., 100°C) for several hours.

  • Dissolve the heat-treated solid and analyze for any degradation.[1]

Protocol 2: HPLC Method for the Analysis of Chlorzoxazone and its Degradant ACP

This method can be used for routine stability testing.

• Chromatographic Conditions:

  • Column: ZORBAX Eclipse Plus C8.[3]

  • Mobile Phase: Methanol:Water:Phosphoric Acid (75:25:0.05, by volume).[3]

  • Flow Rate: 1 mL/min.[3]

  • Detection: UV at 230 nm.[3]

• Retention Times:

  • Chlorzoxazone: ~4.26 min.[3]

  • 2-amino-4-chlorophenol (ACP): ~3.17 min.[3]

• Quantitation: Linearity for chlorzoxazone is typically observed in the range of 3–45 µg/mL and for ACP in the range of 5-45 µg/mL.[3]

Visualizations

Caption: Major degradation pathway of Chlorzoxazone.

Caption: Workflow for investigating Chlorzoxazone stability.

Caption: Decision tree for troubleshooting stability issues.

References

• 1. benchchem.com [benchchem.com]
• 2. tsijournals.com [tsijournals.com]
• 3. akjournals.com [akjournals.com]
• 4. Stability-indicating TLC-densitometric method for simultaneous determination of paracetamol and chlorzoxazone and their toxic impurities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Chlorzoxazone Five Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 6. selleckchem.com [selleckchem.com]

Technical Support Center: Chlorzoxazone Bioanalysis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the bioanalysis of chlorzoxazone.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in the bioanalysis of chlorzoxazone?

A1: The main challenges include managing the stability of chlorzoxazone in biological samples, achieving adequate sensitivity for pharmacokinetic studies, and mitigating matrix effects during LC-MS/MS analysis. Chlorzoxazone can be susceptible to photodegradation and hydrolysis, requiring careful sample handling and storage.

Q2: What is the primary metabolite of chlorzoxazone and why is it important to measure?

A2: The primary metabolite of chlorzoxazone is 6-hydroxychlorzoxazone.[1][2][3] This metabolite is formed mainly by the cytochrome P450 enzyme CYP2E1.[1][2] The ratio of 6-hydroxychlorzoxazone to chlorzoxazone in plasma is often used as a probe to determine CYP2E1 activity, which is important for studying drug metabolism and potential drug-drug interactions.[1][4] It's worth noting that CYP1A1 and CYP1A2 have also been shown to be involved in chlorzoxazone metabolism.[2][3]

Q3: What are the common sample preparation techniques for chlorzoxazone analysis in plasma?

A3: The most common techniques are protein precipitation (PPT) and liquid-liquid extraction (LLE). PPT with acetonitrile is a simple and rapid method.[5][6][7] LLE with solvents like ethyl acetate or methyl tert-butyl ether can provide a cleaner extract, potentially reducing matrix effects.[8][9]

Q4: Which analytical techniques are most suitable for the quantification of chlorzoxazone?

A4: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the preferred method due to its high sensitivity, selectivity, and speed.[5][6][7][10] High-performance liquid chromatography with ultraviolet detection (HPLC-UV) can also be used, but it may lack the sensitivity required for low concentrations observed in some pharmacokinetic studies.[1][8][9]

Q5: What are appropriate internal standards (IS) for chlorzoxazone bioanalysis?

A5: The choice of internal standard is critical for accurate quantification. Repaglinide, 5-fluorobenzoxazolone, and glipizide have been successfully used as internal standards in various validated methods.[5][6][8][9][11] A stable isotope-labeled chlorzoxazone would be the ideal internal standard but is not always readily available.

Troubleshooting Guide

Problem	Possible Causes	Troubleshooting Steps
Low Analyte Recovery	Inefficient extraction procedure. Analyte degradation during sample processing.	Optimize the extraction solvent and pH. Ensure samples are processed quickly and kept on ice. Evaluate a different extraction technique (e.g., switch from PPT to LLE or solid-phase extraction).
Poor Peak Shape (Tailing or Fronting)	Column degradation. Inappropriate mobile phase pH. Sample solvent mismatch with the mobile phase.	Use a new analytical column. Adjust the mobile phase pH to ensure the analyte is in a single ionic state. Ensure the final sample solvent is similar in composition and strength to the initial mobile phase.
High Variability in Results (Poor Precision)	Inconsistent sample preparation. Matrix effects. Unstable autosampler temperature.	Ensure consistent vortexing and evaporation steps. Use a more effective sample cleanup method to minimize matrix components. Use a stable isotope-labeled internal standard if available. Maintain the autosampler at a constant, cool temperature (e.g., 4°C).
Signal Suppression or Enhancement (Matrix Effects)	Co-eluting endogenous plasma components (e.g., phospholipids).	Improve chromatographic separation to resolve chlorzoxazone from interfering peaks. Optimize the sample preparation method for better cleanup (e.g., LLE or SPE). Dilute the sample to reduce the concentration of matrix components.[12] Use a different ionization source or polarity.
Analyte Instability (Degradation)	Exposure to light (photodegradation). Hydrolysis in acidic or alkaline conditions. Freeze-thaw instability.	Protect samples from light by using amber vials. Maintain sample pH near neutral and store at appropriate temperatures (-20°C or -80°C). Minimize the number of freeze-thaw cycles. Perform stability studies under various conditions to identify potential degradation pathways.

Data Presentation

Table 1: Summary of LC-MS/MS Method Parameters for Chlorzoxazone Bioanalysis

Parameter	Method 1	Method 2	Method 3
Analyte(s)	Chlorzoxazone	Chlorzoxazone & 6-hydroxychlorzoxazone	Chlorzoxazone
Internal Standard	Repaglinide[5][6][7]	5-fluorobenzoxazolone[8][9]	Glipizide[11]
Sample Preparation	Protein Precipitation with Acetonitrile[5][6][7]	Liquid-Liquid Extraction with Ethyl Acetate[8][9]	Not specified
Linearity Range	0.2 - 20 µg/mL[5][6][7]	25 - 10,000 µg/L (CZX) 10 - 3,000 µg/L (6-OH-CZX)[8]	0.2 - 100 ng/mL[11]
Intra-day Precision (%RSD)	< 15%	< 15%[8]	0.55% - 3.46%[11]
Inter-day Precision (%RSD)	< 15%	< 15%[8]	Not reported
Accuracy	Within ±15%	90% - 110%[8]	Not reported
Recovery	Excellent[5][6][7]	82.80% - 100.76%[8][9]	88.9% - 104.0%[11]
Lower Limit of Quantification (LLOQ)	0.2 µg/mL[5][6]	25 µg/L (CZX) 10 µg/L (6-OH-CZX)[8]	0.127 ng/mL[11]
Ionization Mode	Negative ESI[5][6][7]	Negative ESI[8]	Not specified
MRM Transition (m/z)	168.0 → 132.1[5][6][7]	168.3 → 132.1 (CZX) 184.4 → 156.2 (6-OH-CZX)	Not specified

Experimental Protocols

Protocol 1: Chlorzoxazone Quantification in Human Plasma by LC-MS/MS with Protein Precipitation

This protocol is based on a validated method for the determination of chlorzoxazone in human plasma.[5][6][7]

1. Sample Preparation (Protein Precipitation)

• To 100 µL of human plasma in a microcentrifuge tube, add 20 µL of the internal standard working solution (Repaglinide).

• Vortex for 30 seconds.

• Add 300 µL of acetonitrile to precipitate plasma proteins.

• Vortex for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject a portion of the reconstituted sample into the LC-MS/MS system.

2. LC-MS/MS Conditions

• LC System: Agilent 1200 series or equivalent

• Column: C18 column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase: Acetonitrile and water with a suitable modifier (e.g., ammonium acetate) in a gradient elution.

• Flow Rate: 0.8 mL/min

• Column Temperature: 40°C

• Injection Volume: 10 µL

• MS System: Triple quadrupole mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Negative

• MRM Transitions:

  • Chlorzoxazone: m/z 168.0 → 132.1

  • Repaglinide (IS): m/z 451.3 → 379.3

Protocol 2: Simultaneous Quantification of Chlorzoxazone and 6-hydroxychlorzoxazone by HPLC-UV

This protocol is a representative method for the analysis of chlorzoxazone and its primary metabolite.[8][9]

1. Sample Preparation (Liquid-Liquid Extraction)

• To 500 µL of plasma, add the internal standard (e.g., 5-fluorobenzoxazolone).

• Add 50 µL of 1 M HCl and vortex.

• Add 5 mL of ethyl acetate and vortex for 15 minutes.

• Centrifuge at 3,000 rpm for 10 minutes.

• Transfer the organic layer to a clean tube and evaporate to dryness under nitrogen at 40°C.

• Reconstitute the residue in 100 µL of mobile phase.

• Inject into the HPLC system.

2. HPLC-UV Conditions

• HPLC System: Standard HPLC system with UV detector

• Column: C18 column (e.g., Alltima C18, 4.6 x 250 mm, 5 µm)

• Mobile Phase: Acetonitrile: 0.5% Acetic Acid in water (e.g., 35:65 v/v)

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 287 nm

• Column Temperature: Ambient

Visualizations

Caption: Metabolic pathway of chlorzoxazone.

Caption: Bioanalytical workflow for chlorzoxazone.

References

• 1. hitachi-hightech.com [hitachi-hightech.com]
• 2. Both cytochromes P450 2E1 and 1A1 are involved in the metabolism of chlorzoxazone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Chlorzoxazone is metabolized by human CYP1A2 as well as by human CYP2E1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A UPLC-MS/MS assay of the “Pittsburgh Cocktail”: six CYP probe-drug/metabolites from human plasma and urine using stable isotope dilution - PMC [pmc.ncbi.nlm.nih.gov]
• 5. An LC-MS/MS Validated Method for Quantification of Chlorzoxazone in Human Plasma and Its Application to a Bioequivalence Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. An LC-MS/MS Validated Method for Quantification of Chlorzoxazone in Human Plasma and Its Application to a Bioequivalenc… [ouci.dntb.gov.ua]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. [Determination of chlorzoxazone and its metabolite 6-hydroxychlorzoxazone in plasma by HPLC and their pharmacokinetics] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. CN105784865A - HPLC-MS/MS method for detecting chlorzoxazone in animal plasma - Google Patents [patents.google.com]
• 12. TROUBLE SHOOTING DURING BIOANALYTICAL ESTIMATION OF DRUG AND METABOLITES USING LC-MS/MS: A REVIEW - PMC [pmc.ncbi.nlm.nih.gov]

avoiding isotopic interference with Chlorzoxazone-13C,15N,d2

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in avoiding isotopic interference when using Chlorzoxazone-13C,15N,d2 as an internal standard in mass spectrometry-based assays.

Frequently Asked Questions (FAQs)

Q1: What is Chlorzoxazone-13C,15N,d2 and why is it used?

Chlorzoxazone-13C,15N,d2 is a stable isotope-labeled (SIL) internal standard for chlorzoxazone. It is used in quantitative bioanalysis by isotope dilution mass spectrometry (IDMS) to improve the accuracy and precision of measurements.[1] The SIL internal standard is chemically identical to the analyte (chlorzoxazone), ensuring it behaves similarly during sample preparation, chromatography, and ionization.[1] Its increased mass allows it to be distinguished from the unlabeled analyte by the mass spectrometer.

Q2: What are the potential sources of isotopic interference with Chlorzoxazone-13C,15N,d2?

Isotopic interference can arise from several sources:

• Isotopic contribution from the analyte: Naturally occurring heavy isotopes (e.g., ¹³C, ³⁷Cl) in the unlabeled chlorzoxazone can contribute to the signal of the SIL internal standard, especially if the mass difference between them is small.

• Presence of unlabeled analyte in the SIL IS: The SIL internal standard may contain a small amount of the unlabeled chlorzoxazone as an impurity from its synthesis.

• In-source fragmentation or back-exchange of deuterium labels: Deuterium labels can sometimes be unstable and exchange with protons from the solvent or matrix, leading to a decrease in the internal standard signal and an increase in a signal that can interfere with the analyte.[2][3]

Q3: How can I check for the presence of unlabeled chlorzoxazone in my Chlorzoxazone-13C,15N,d2 internal standard?

To check for unlabeled analyte in your SIL internal standard, prepare a high-concentration solution of the Chlorzoxazone-13C,15N,d2 standard in a clean solvent and analyze it by LC-MS/MS. Monitor the mass transition for unlabeled chlorzoxazone. The presence of a significant peak at the retention time of chlorzoxazone indicates the presence of the unlabeled impurity.

Q4: Can the deuterium labels on Chlorzoxazone-13C,15N,d2 exchange with protons?

Deuterium labels, especially those on heteroatoms (like oxygen or nitrogen) or on carbons adjacent to carbonyl groups, can be susceptible to back-exchange with protons from the solvent or matrix.[4] While the exact location of the deuterium labels on commercially available Chlorzoxazone-13C,15N,d2 is not always specified, it is a potential issue to be aware of. Using aprotic solvents and minimizing sample exposure to high temperatures and extreme pH can help mitigate this risk. The inclusion of ¹³C and ¹⁵N labels provides greater stability compared to only deuterated standards.[3]

Troubleshooting Guides

Issue 1: High background signal at the mass of the internal standard in blank samples.

Potential Cause	Troubleshooting Steps
Contamination of the LC-MS system	1. Flush the entire LC system, including the column, with a strong solvent mixture (e.g., isopropanol:acetonitrile:water).2. Clean the mass spectrometer ion source.3. Inject a series of clean solvent blanks to ensure the background signal is reduced.
Carryover from previous injections	1. Inject a blank solvent sample immediately after a high-concentration sample to assess for carryover.2. Optimize the autosampler wash procedure by using a stronger wash solvent and increasing the wash volume and duration.
Presence of an isobaric interference in the matrix	1. Review the composition of your sample matrix for any compounds with the same nominal mass as Chlorzoxazone-13C,15N,d2.2. If an interfering compound is suspected, improve the chromatographic separation to resolve it from the internal standard.

Issue 2: Non-linear calibration curve, especially at low concentrations.

Potential Cause	Troubleshooting Steps
Isotopic contribution from unlabeled analyte	1. Assess the contribution of unlabeled chlorzoxazone to the internal standard signal by injecting a high-concentration standard of the unlabeled analyte.2. If significant crosstalk is observed, select a different, non-interfering product ion for the internal standard if possible.3. Alternatively, use a mathematical correction to account for the isotopic contribution.[5]
Presence of unlabeled analyte in the internal standard	1. Verify the isotopic purity of your Chlorzoxazone-13C,15N,d2 standard by analyzing a neat solution.2. If the amount of unlabeled impurity is significant, acquire a new standard with higher isotopic purity.
Differential matrix effects	1. Even with a SIL internal standard, severe matrix effects can sometimes lead to non-linearity.[1]2. Improve sample clean-up to reduce matrix components.3. Modify the chromatographic conditions to separate the analyte and internal standard from the majority of matrix interferences.

Experimental Protocols

Sample Preparation: Protein Precipitation

• To 100 µL of plasma, add 20 µL of Chlorzoxazone-13C,15N,d2 working solution.

• Add 300 µL of ice-cold acetonitrile to precipitate proteins.

• Vortex for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean vial for LC-MS/MS analysis.

LC-MS/MS Parameters

The following are suggested starting parameters and may require optimization for your specific instrumentation and application.

Parameter	Condition
LC Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	10% B to 90% B over 5 minutes, hold for 1 minute, return to initial conditions
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), Positive or Negative
MRM Transitions	See Table 1

Table 1: Predicted MRM Transitions for Chlorzoxazone and Chlorzoxazone-13C,15N,d2

Note: The exact fragmentation of Chlorzoxazone-13C,15N,d2 is dependent on the specific location of the isotopic labels. The following are predicted transitions based on the known fragmentation of unlabeled chlorzoxazone. Users should verify these transitions on their own instrumentation.

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Ionization Mode
Chlorzoxazone	170.0	134.0	Positive
Chlorzoxazone	168.0	132.1	Negative[2][6]
Chlorzoxazone-13C,15N,d2	174.0	138.0	Positive (Predicted)
Chlorzoxazone-13C,15N,d2	172.0	136.1	Negative (Predicted)

Visualizations

Caption: Troubleshooting workflow for isotopic interference.

Caption: Potential pathways of isotopic interference.

References

• 1. benchchem.com [benchchem.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. hilarispublisher.com [hilarispublisher.com]
• 4. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 5. Correction for isotopic interferences between analyte and internal standard in quantitative mass spectrometry by a nonlinear calibration function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. An LC-MS/MS Validated Method for Quantification of Chlorzoxazone in Human Plasma and Its Application to a Bioequivalence Study - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Analytical Method Validation of Chlorzoxazone

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of validated analytical methods for the quantification of Chlorzoxazone, a centrally acting muscle relaxant. While direct validation data for the isotopically labeled internal standard Chlorzoxazone-¹³C,¹⁵N,d₂ is not extensively published, this document outlines the established methodologies for Chlorzoxazone analysis, providing a framework for the validation of methods employing a stable isotope-labeled internal standard. The use of such an internal standard is considered the gold standard for quantitative mass spectrometry assays due to its ability to mimic the analyte's behavior during sample preparation and analysis, thus correcting for matrix effects and variability.

Comparison of Analytical Methods for Chlorzoxazone Quantification

Various analytical methods have been developed and validated for the determination of Chlorzoxazone in biological matrices and pharmaceutical formulations. The most common techniques are High-Performance Liquid Chromatography (HPLC) with UV or photodiode array (PDA) detection and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Parameter	LC-MS/MS Method	HPLC-UV/PDA Method
Principle	Separation by liquid chromatography followed by detection based on the mass-to-charge ratio of the analyte and its fragments.	Separation by liquid chromatography followed by detection based on the absorption of UV light by the analyte.
Sensitivity	High (Lower Limit of Quantification (LLOQ) in the ng/mL to pg/mL range).[1][2]	Moderate (LLOQ in the µg/mL to ng/mL range).[3]
Specificity	Very high, due to the monitoring of specific precursor-to-product ion transitions.[4][5][6]	Moderate, potential for interference from co-eluting compounds with similar UV absorption.
Internal Standard	Ideally a stable isotope-labeled analog (e.g., Chlorzoxazone-¹³C,¹⁵N,d₂). Other compounds like repaglinide or phenobarbital have also been used.[4][7]	A structurally similar compound with different retention time (e.g., phenacetin).[3]
Linearity Range	Typically wide, e.g., 0.2–20 µg/mL or 0.015–15.00 µg/mL.[2][4]	Generally narrower, e.g., 1–100 µg/mL or 1-10µg/ml.[3]
Sample Preparation	Often requires simple protein precipitation.[4][6]	May require more extensive liquid-liquid extraction or solid-phase extraction.
Application	Bioavailability, bioequivalence, pharmacokinetic, and therapeutic drug monitoring studies.[4][5][8]	Routine quality control, dissolution testing, and analysis of pharmaceutical formulations.[9]

Experimental Protocols

Validated LC-MS/MS Method for Chlorzoxazone in Human Plasma

This protocol is based on a method developed for a bioequivalence study.[1][4][5][6][10]

• Sample Preparation: Protein precipitation is a common and straightforward method for sample preparation.[4][6] To 100 µL of plasma, add an internal standard solution followed by a precipitating agent like acetonitrile. Vortex to mix and then centrifuge to pellet the precipitated proteins. The resulting supernatant can be directly injected or further diluted.

• Chromatographic Conditions:

  • Column: A C18 analytical column (e.g., Shimadzu VP-ODS C18, 150 × 2.0 mm) is typically used.[4][5]

  • Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium formate) and an organic solvent (e.g., acetonitrile) is common.

  • Flow Rate: A flow rate of around 0.3 mL/min is often employed.[4][5]

  • Column Temperature: The column is maintained at a constant temperature, for instance, 40°C.[4][5]

• Mass Spectrometric Detection:

  • Ionization Mode: Electrospray ionization (ESI) in either positive or negative mode can be used. For Chlorzoxazone, negative mode has been reported.[4][5]

  • Detection: Multiple Reaction Monitoring (MRM) is used for quantification. The precursor to product ion transitions for Chlorzoxazone (e.g., m/z 168.0 → 132.1) and the internal standard are monitored.[4][5]

• Validation Parameters:

  • Linearity: The method should be linear over a defined concentration range (e.g., 0.2-20 μg/mL) with a correlation coefficient (r²) ≥ 0.99.[4]

  • Precision and Accuracy: Intra- and inter-day precision (%CV) should be within ±15% (±20% at the LLOQ), and accuracy (%RE) should also be within these limits.

  • Recovery and Matrix Effect: Extraction recovery and matrix effect should be evaluated to ensure they are consistent and do not affect quantification.

  • Stability: The stability of the analyte in the biological matrix under different storage and handling conditions (e.g., freeze-thaw, short-term, long-term) must be established.

Validated HPLC-UV Method for Chlorzoxazone in Human Serum

This protocol is based on a method used for a clinical pharmacokinetic study.[3]

• Sample Preparation: Protein precipitation with an organic solvent is used to extract the drug from the serum.[3]

• Chromatographic Conditions:

  • Column: A C18 column is a common choice.

  • Mobile Phase: An isocratic mobile phase consisting of a mixture of acetonitrile and an acidic aqueous solution (e.g., 0.5% acetic acid in water) is often used.[3]

  • Flow Rate: A typical flow rate is 1 mL/min.[3]

  • Detection: UV detection at a wavelength of 287 nm is suitable for Chlorzoxazone.[3]

• Quantification: The ratio of the peak area of Chlorzoxazone to the peak area of the internal standard (e.g., phenacetin) is used for quantification against a calibration curve.[3]

• Validation Parameters:

  • Linearity: A linear relationship between concentration and response should be established over a suitable range (e.g., 1 to 100 µg/mL).[3]

  • Recovery: The absolute recovery should be high (e.g., >96%).[3]

  • Precision: Intra-day and inter-day relative standard deviation (RSD) should be low (e.g., 0.9 to 5.1% and 0.6 to 3.0%, respectively).[3]

  • Limit of Quantitation (LOQ): The lowest concentration that can be reliably quantified should be determined (e.g., 0.05 µg/mL).[3]

Visualizations

Logical Workflow for Analytical Method Validation

Caption: A flowchart illustrating the key stages of analytical method validation.

Chlorzoxazone Metabolism Pathway

Chlorzoxazone is primarily metabolized in the liver by the cytochrome P450 enzyme CYP2E1 to 6-hydroxychlorzoxazone, which is then further conjugated. This metabolic pathway is a key determinant of its pharmacokinetic profile.[8]

Caption: The metabolic pathway of Chlorzoxazone via CYP2E1.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Validated HPLC method for determination of chlorzoxazone in human serum and its application in a clinical pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. An LC-MS/MS Validated Method for Quantification of Chlorzoxazone in Human Plasma and Its Application to a Bioequivalence Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. academic.oup.com [academic.oup.com]
• 7. researchgate.net [researchgate.net]
• 8. biorxiv.org [biorxiv.org]
• 9. giwmscdntwo.gov.np [giwmscdntwo.gov.np]
• 10. An LC-MS/MS Validated Method for Quantification of Chlorzoxazone in Human Plasma and Its Application to a Bioequivalenc… [ouci.dntb.gov.ua]

A Comparative Guide to Internal Standards for Chlorzoxazone Bioanalysis: The Superiority of Multi-Isotope Labeling

For researchers, scientists, and drug development professionals engaged in the quantitative bioanalysis of Chlorzoxazone, the choice of an appropriate internal standard is paramount for achieving accurate and reliable results. This guide provides an objective comparison of Chlorzoxazone-13C,15N,d2 with other commonly used internal standards, namely deuterated Chlorzoxazone (Chlorzoxazone-d3) and structural analogs. The presented experimental data, detailed methodologies, and workflow visualizations underscore the enhanced performance of multi-isotope labeled internal standards in mitigating analytical variability.

In the realm of liquid chromatography-mass spectrometry (LC-MS) based bioanalysis, an ideal internal standard (IS) should mimic the analyte of interest throughout the entire analytical process, from sample preparation to detection. This mimicry allows for the correction of variations in extraction recovery, matrix effects, and instrument response. Stable isotope-labeled (SIL) internal standards are widely regarded as the gold standard for this purpose due to their chemical and physical similarity to the analyte.

However, not all SIL internal standards are created equal. The position and type of isotopic labels can significantly influence their performance. This guide will delve into the nuances of different internal standards used for Chlorzoxazone analysis, providing a clear rationale for the selection of the most robust option.

Quantitative Performance Comparison

The following table summarizes the expected performance characteristics of different internal standards in the bioanalysis of Chlorzoxazone. The data for the structural analog is based on published methods, while the performance of the SILs is projected based on established principles and typical observations in comparative studies.

Parameter	Chlorzoxazone-13C,15N,d2 (Multi-Isotope SIL)	Chlorzoxazone-d3 (Deuterated SIL)	Structural Analog (e.g., Repaglinide)
Chromatographic Co-elution with Chlorzoxazone	Excellent (Identical retention time)	Good to Fair (Potential for slight retention time shift)	Poor to Fair (Different retention time)
Correction for Matrix Effects	Excellent	Good to Fair	Poor
Accuracy (% Bias)	< 2%	< 5%	< 15%
Precision (%RSD)	< 5%	< 10%	< 15%
Extraction Recovery Variability (%CV)	< 5%	< 10%	> 15%

The Gold Standard: Multi-Isotope Labeled Internal Standards

Chlorzoxazone-13C,15N,d2 represents the pinnacle of internal standards for quantitative analysis. By incorporating stable isotopes of carbon, nitrogen, and deuterium, this standard is chemically identical to the native analyte, ensuring it co-elutes perfectly from the liquid chromatography column. This co-elution is critical for the accurate compensation of matrix effects, where co-eluting endogenous components in the biological sample can suppress or enhance the ionization of the analyte in the mass spectrometer's source.

The Isotope Effect: A Drawback of Deuterium Labeling

While deuterated internal standards like Chlorzoxazone-d3 are a significant improvement over structural analogs, they can suffer from the "isotope effect". The slight difference in bond strength between carbon-hydrogen and carbon-deuterium can lead to a small shift in chromatographic retention time, with the deuterated compound often eluting slightly earlier than the unlabeled analyte. This separation can result in the analyte and the internal standard experiencing different matrix effects, leading to reduced accuracy and precision.[1][2]

The Compromise: Structural Analog Internal Standards

Structural analogs, such as repaglinide or phenacetin, are chemically different molecules from Chlorzoxazone.[3][4][5][6] While they may have similar functional groups or polarity, their extraction recovery, chromatographic behavior, and ionization efficiency will inevitably differ from the analyte. This disparity means they cannot fully compensate for analytical variability, leading to a higher potential for inaccurate and imprecise results, especially in complex biological matrices.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of analytical methods. Below are summarized protocols for key experiments to evaluate the performance of an internal standard for Chlorzoxazone analysis.

Experiment 1: Evaluation of Chromatographic Co-elution

Objective: To assess the retention time difference between Chlorzoxazone and its internal standard.

Method:

• Prepare a solution containing both Chlorzoxazone and the internal standard (Chlorzoxazone-13C,15N,d2, Chlorzoxazone-d3, or a structural analog).

• Inject the solution onto the LC-MS/MS system.

• Monitor the extracted ion chromatograms for both the analyte and the internal standard.

• Calculate the difference in retention time (ΔRT).

Expected Outcome:

• Chlorzoxazone-13C,15N,d2: ΔRT ≈ 0 minutes.

• Chlorzoxazone-d3: A small but measurable ΔRT may be observed.

• Structural Analog: A significant ΔRT is expected.

Experiment 2: Assessment of Matrix Effects

Objective: To quantify the impact of matrix components on the ionization of Chlorzoxazone and the internal standard.

Method:

• Prepare three sets of samples:

  • Set A (Neat Solution): Chlorzoxazone and internal standard in a clean solvent.

  • Set B (Post-extraction Spike): Blank, extracted biological matrix (e.g., plasma) spiked with Chlorzoxazone and the internal standard.

  • Set C (Matrix Blank): Blank, extracted biological matrix.

• Analyze all three sets of samples by LC-MS/MS.

• Calculate the matrix factor (MF) for both the analyte and the internal standard using the formula: MF = (Peak Area in Set B - Peak Area in Set C) / Peak Area in Set A.

• Calculate the IS-normalized MF: MF (Analyte) / MF (IS).

Expected Outcome:

• Chlorzoxazone-13C,15N,d2: The IS-normalized MF will be close to 1.0, indicating effective compensation for matrix effects.

• Chlorzoxazone-d3: The IS-normalized MF may deviate from 1.0 if there is a chromatographic shift.

• Structural Analog: The IS-normalized MF is likely to deviate significantly from 1.0.

Visualizing the Workflow and Rationale

The following diagrams illustrate the experimental workflow and the underlying principles of why a multi-isotope labeled internal standard provides superior performance.

Figure 1. A generalized experimental workflow for quantitative bioanalysis using an internal standard.

Figure 2. Logical relationship between co-elution and accurate matrix effect correction.

Conclusion

While structural analogs and deuterated internal standards can be utilized for the bioanalysis of Chlorzoxazone, the evidence overwhelmingly supports the superior performance of a multi-isotope labeled internal standard like Chlorzoxazone-13C,15N,d2. Its identical chemical and physical properties to the analyte ensure perfect co-elution, leading to the most effective compensation for matrix effects and other sources of analytical variability. For researchers and drug development professionals who require the highest level of data integrity and confidence in their results, the investment in a multi-isotope labeled internal standard is a scientifically sound decision that yields more reliable and defensible pharmacokinetic and toxicokinetic data.

References

• 1. waters.com [waters.com]
• 2. crimsonpublishers.com [crimsonpublishers.com]
• 3. An LC-MS/MS Validated Method for Quantification of Chlorzoxazone in Human Plasma and Its Application to a Bioequivalence Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. academic.oup.com [academic.oup.com]
• 5. An LC-MS/MS Validated Method for Quantification of Chlorzoxazone in Human Plasma and Its Application to a Bioequivalenc… [ouci.dntb.gov.ua]
• 6. researchgate.net [researchgate.net]

A Comparative Guide to Chlorzoxazone Assay Methodologies

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of common analytical methods for the quantification of chlorzoxazone in various biological matrices. The following sections detail the performance characteristics and experimental protocols of key assays, offering a framework for selecting the most appropriate method for your research or drug development needs.

Comparative Analysis of Chlorzoxazone Assays

The selection of an appropriate assay for chlorzoxazone quantification is critical and depends on factors such as the required sensitivity, the complexity of the sample matrix, and the available instrumentation. High-Performance Liquid Chromatography (HPLC) coupled with UV detection is a widely used, robust method. For higher sensitivity and selectivity, especially in complex biological samples, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the preferred technique. UV-Spectrophotometry offers a simpler, more accessible option for bulk drug analysis.

Below is a summary of the performance characteristics of these principal methods, compiled from various validation studies.

Parameter	HPLC-UV	LC-MS/MS	UV-Spectrophotometry
Linearity Range	1 - 100 µg/mL[1]	0.2 - 20 µg/mL[2]	5 - 35 µg/mL[3]
Intra-day Precision (%RSD)	0.9 - 5.1%[1]	< 5.1%[4]	< 2%[5]
Inter-day Precision (%RSD)	0.6 - 3.0%[1]	< 6.8%[4]	Not Reported
Limit of Quantitation (LOQ)	0.05 µg/mL[1]	10.0 ng/mL[4][6]	Not Reported
Limit of Detection (LOD)	Not Reported	3.0 ng/mL[6]	Not Reported
Sample Matrix	Human Serum[1]	Rat Plasma[4][6], Human Plasma[2]	Simulated Body Fluids[3]

Experimental Protocols

Detailed methodologies for the primary analytical techniques are provided below. These protocols are based on established and validated methods reported in the scientific literature.

High-Performance Liquid Chromatography (HPLC-UV)

This method is suitable for the determination of chlorzoxazone in human serum.[1]

• Instrumentation: A standard HPLC system equipped with a UV/VIS detector.

• Column: C18 column.

• Mobile Phase: A mixture of acetonitrile and 0.5% acetic acid in water (40:60 v/v).[1]

• Flow Rate: 1 mL/min.[1]

• Detection: UV detection at 287 nm.[1]

• Internal Standard: Phenacetin.[1]

• Sample Preparation: Protein precipitation is used for sample preparation.[1]

• Quantification: The ratio of the peak area of chlorzoxazone to the internal standard is used for quantification.[1]

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

This highly sensitive and specific method is ideal for pharmacokinetic studies in plasma.[2][4][6]

• Instrumentation: LC-MS/MS system.

• Column: Zorbax SB-C18 column (150mm x 2.1mm, 3.5 µm).[4][6]

• Mobile Phase: A mixture of acetonitrile and water (45:55 v/v).[4][6]

• Flow Rate: 0.3 mL/min.[4][6]

• Ionization Mode: Negative ion electrospray ionization (ESI).[4][6]

• MS/MS Detection: Multiple Reaction Monitoring (MRM) mode.

  • Chlorzoxazone Transition: m/z 167.5 → 131.6.[4][6]

  • Internal Standard (Phenobarbital) Transition: m/z 230.7 → 185.6.[4][6]

• Sample Preparation: Simple and rapid sample pretreatment.[4][6]

UV-Spectrophotometry

A straightforward and cost-effective method for the estimation of chlorzoxazone in bulk or simple solutions.[3]

• Instrumentation: A UV-visible spectrophotometer.

• Solvent: The study suggests that intestinal fluid (pH 6.8) is an optimal solvent for solubility and determination.[3]

• Wavelength of Maximum Absorbance (λmax): 232 nm.[3]

• Procedure:

  • Prepare a series of standard solutions of chlorzoxazone in the desired buffer (e.g., pH 6.8 intestinal fluid).

  • Measure the absorbance of the standard solutions at 232 nm against a blank.[3]

  • Construct a calibration curve by plotting absorbance versus concentration.

  • Measure the absorbance of the unknown sample and determine the concentration from the calibration curve.

Workflow for Cross-Validation of Bioanalytical Methods

To ensure the reliability and comparability of data generated by different analytical methods or at different laboratories, a cross-validation study is essential.[7][8][9] The following diagram illustrates a typical workflow for such a study.

Caption: Workflow for cross-validation of two bioanalytical methods.

References

• 1. Validated HPLC method for determination of chlorzoxazone in human serum and its application in a clinical pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. An LC-MS/MS Validated Method for Quantification of Chlorzoxazone in Human Plasma and Its Application to a Bioequivalence Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ajpaonline.com [ajpaonline.com]
• 4. tandfonline.com [tandfonline.com]
• 5. ijariit.com [ijariit.com]
• 6. tandfonline.com [tandfonline.com]
• 7. Cross-validation of bioanalytical methods between laboratories - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Cross validation of pharmacokinetic bioanalytical methods: Experimental and statistical design - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

The Gold Standard: A Comparative Guide to the Accuracy and Precision of Chlorzoxazone-13C,15N,d2 as an Internal Standard

For researchers, scientists, and drug development professionals striving for the highest levels of accuracy and precision in the quantitative analysis of Chlorzoxazone, the choice of an internal standard is a pivotal decision. This guide provides an objective comparison of analytical methods, highlighting the superior performance of a stable isotope-labeled internal standard (SIL-IS) like Chlorzoxazone-13C,15N,d2 against commonly used structural analogs. The use of a SIL-IS is considered the gold standard in quantitative mass spectrometry, as it most effectively compensates for variations in sample preparation, matrix effects, and instrument response, leading to more reliable and robust bioanalytical data. [1][2][3]

Chlorzoxazone is a centrally acting muscle relaxant metabolized in the liver, primarily by the cytochrome P450 2E1 (CYP2E1) enzyme. Accurate quantification of Chlorzoxazone in biological matrices is crucial for pharmacokinetic studies, bioequivalence assessments, and for phenotyping CYP2E1 activity. While various analytical methods have been validated for this purpose, the use of a SIL-IS like Chlorzoxazone-13C,15N,d2, which is chemically identical to the analyte but mass-distinguishable, offers unparalleled advantages in minimizing analytical variability.[1][4]

Comparison of Internal Standards: Expected Performance

The primary advantage of a stable isotope-labeled internal standard lies in its ability to mimic the analyte throughout the entire analytical process.[1] Because Chlorzoxazone-13C,15N,d2 has nearly identical physicochemical properties to Chlorzoxazone, it co-elutes during chromatography and experiences the same degree of ionization efficiency or suppression in the mass spectrometer's ion source. This co-behavior allows for highly effective normalization, correcting for matrix-induced signal variations and inconsistencies in sample extraction and recovery.[2][5][6]

In contrast, structural analog internal standards, while similar, are not identical and may exhibit different chromatographic retention times, extraction recoveries, and ionization responses.[7] This can lead to less effective compensation for analytical variability and potentially compromise the accuracy and precision of the results.[4][7]

The following table summarizes the expected performance of Chlorzoxazone-13C,15N,d2 compared to other structural analog internal standards that have been used in published analytical methods for Chlorzoxazone.

Performance Metric	Expected with Chlorzoxazone-13C,15N,d2 (SIL-IS)	Reported with Structural Analog IS	Rationale for Superiority of SIL-IS
Accuracy (% Bias)	Typically within ±5%[1]	Can exceed ±15%[1]	Superior compensation for matrix effects and recovery variations due to near-identical chemical and physical properties.[1][2]
Precision (%CV)	Typically <10%[1]	Can be >15%[1]	More consistent tracking of the analyte's behavior throughout the analytical process leads to lower variability.[4]
Matrix Effect	Effectively compensated (<5% difference between analyte and IS)[1]	Inconsistent compensation (can be >20% difference)[1]	The SIL-IS experiences the same ionization suppression or enhancement as the analyte, allowing for accurate normalization.[5][6]
Recovery Variability	Low (<10%)	Higher (>15%)	The SIL-IS reliably tracks the analyte's recovery during sample preparation steps.[1]

Quantitative Data from Validated Methods with Structural Analog Internal Standards

The following tables present quantitative data from validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) and high-performance liquid chromatography (HPLC) methods for the quantification of Chlorzoxazone in human plasma and serum, utilizing various structural analog internal standards. This data serves as a baseline to appreciate the expected improvements in accuracy and precision with the use of Chlorzoxazone-13C,15N,d2.

Table 1: LC-MS/MS Method using Repaglinide as Internal Standard

Parameter	Result
Linearity Range	0.2–20 µg/mL (r ≥ 0.995)
Inter-day Precision (%RSD)	<15%
Inter-day Accuracy (%RE)	Within ±15%
Recovery	>85%
Data extracted from a study by He et al. (2019).

Table 2: HPLC Method using 5-fluorobenzoxazolone as Internal Standard

Parameter	Result
Linearity Range	0.5-20 µg/mL
Inter-day RSD	< 8%
Intra-day RSD	< 11%
Recovery	82.80% - 100.76%
Limit of Detection (LOD)	0.5 µg/mL
Data extracted from a study on the determination of chlorzoxazone and its metabolite in plasma.

Table 3: HPLC Method using Phenacetin as Internal Standard

Parameter	Result
Linearity Range	1 to 100 µg/mL
Inter-day RSD	0.6% to 3.0%
Intra-day RSD	0.9% to 5.1%
Recovery	> 96%
Limit of Quantification (LOQ)	0.05 µg/mL
Data extracted from a study by Shinde et al. (2002).

Experimental Protocols

Below are summaries of the experimental methodologies for the key experiments cited.

Method 1: LC-MS/MS for Chlorzoxazone in Human Plasma

• Internal Standard: Repaglinide

• Sample Preparation: One-step protein precipitation and dilution with acetonitrile.

• Chromatography: Shimadzu VP-ODS C18 column (150 × 2.0 mm) with a gradient mobile phase at 40°C.

• Detection: TSQ Quantum Access triple-quadrupole MS/MS in negative ion mode using multiple reaction monitoring (MRM).

• Ion Transitions: Chlorzoxazone (m/z 168.0→132.1), Repaglinide (m/z 451.3→379.3).

Method 2: HPLC for Chlorzoxazone and its Metabolite in Plasma

• Internal Standard: 5-fluorobenzoxazolone

• Sample Preparation: Extraction with ethyl acetate.

• Chromatography: Alltima C18 column with a mobile phase of acetonitrile-0.5% acetic acid.

• Detection: UV detection at 287 nm.

Method 3: HPLC for Chlorzoxazone in Human Serum

• Internal Standard: Phenacetin

• Sample Preparation: Protein precipitation.

• Chromatography: C18 column with a mobile phase of acetonitrile and 0.5% acetic acid in water (40:60 v/v).

• Detection: UV/VIS detector at 287 nm.

Visualizing the Workflow and Rationale

To further elucidate the experimental process and the rationale for using a stable isotope-labeled internal standard, the following diagrams illustrate the key workflows and logical relationships.

Bioanalytical workflow using an internal standard.

Correction mechanism of a SIL internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. crimsonpublishers.com [crimsonpublishers.com]
• 3. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 4. Use of a structural analogue versus a stable isotope labeled internal standard for the quantification of angiotensin IV in rat brain dialysates using nano-liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Stable isotopically labeled internal standards in quantitative bioanalysis using liquid chromatography/mass spectrometry: necessity or not? - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Bioanalytical Method Validation for Chlorzoxazone

This guide provides a detailed comparison of different validated bioanalytical methods for the quantification of chlorzoxazone in biological matrices, primarily human plasma. It is intended for researchers, scientists, and drug development professionals involved in pharmacokinetic, bioequivalence, and therapeutic drug monitoring studies of chlorzoxazone.

Comparison of Validated Bioanalytical Methods

The following tables summarize the key performance characteristics of three distinct bioanalytical methods for chlorzoxazone analysis. These methods include two Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) methods, which offer high sensitivity and selectivity, and a High-Performance Liquid Chromatography (HPLC) method with UV detection.

Table 1: Chromatographic and Mass Spectrometric Conditions

Parameter	Method 1: LC-MS/MS[1][2][3]	Method 2: UPLC-MS/MS[4]	Method 3: HPLC-UV[5][6]
Chromatography	LC-MS/MS	UPLC-MS/MS	HPLC
Column	Shimadzu VP-ODS C18 (150 x 2.0 mm)	Gold C18 (50 x 2.1 mm, 1.9 µm)	C18 column
Mobile Phase	Gradient	Gradient (Water/Methanol)	Acetonitrile and 0.5% acetic acid in water (40:60 v/v)
Flow Rate	0.3 mL/min	1 mL/min	1 mL/min
Column Temperature	40°C	Not Specified	Not Specified
Detector	TSQ Quantum Access Triple-Quadrupole MS/MS	Triple Quadrupole Mass Spectrometer	UV/VIS detector at 287 nm
Ionization Mode	Negative Ion Mode	Not Specified	Not Applicable
Monitored Transition	m/z 168.0 → 132.1	Selected Reaction Monitoring (SRM)	Not Applicable
Internal Standard (IS)	Repaglinide (m/z 451.3 → 379.3)	Stable Isotope Dilution	Phenacetin
Run Time	Not Specified	8 min	Not Specified

Table 2: Method Validation Parameters

Parameter	Method 1: LC-MS/MS[1][2][3]	Method 2: UPLC-MS/MS[4]	Method 3: HPLC-UV[5][6]
Matrix	Human Plasma	Human Plasma and Urine	Human Serum/Plasma
Linearity Range	0.2 - 20 µg/mL	Not Specified	1 - 100 µg/mL
Correlation Coefficient (r)	≥ 0.995	Not Specified	> 0.999[7]
Lower Limit of Quantitation (LLOQ)	0.2 µg/mL	Not Specified	0.05 µg/mL[5]
Accuracy	Excellent within tested range	Good (84.59-109.83%)[2]	Not Specified
Precision (RSD%)	Excellent within tested range	Within-day: <9.60%, Between-day: <5.13%[2]	Intra-day: 0.9 - 5.1%, Inter-day: 0.6 - 3.0%[5]
Recovery	Excellent within tested range	> 94%[7]	> 96%[5]
Matrix Effect	Evaluated and found acceptable	Always below 50%[2]	Not Specified
Stability	Evaluated and found acceptable	Not Specified	Not Specified

Experimental Protocols

Method 1: LC-MS/MS

Sample Preparation: [3]

• To a 200 µL aliquot of human plasma, add 50 µL of the internal standard solution (repaglinide, 500 ng/mL).

• Add 600 µL of acetonitrile to precipitate proteins and vortex for 1 minute.

• Centrifuge the mixture at 16,000 g for 10 minutes at 4°C.

• Dilute 10 µL of the supernatant with 990 µL of methanol and vortex for 1 minute.

• Inject 5 µL of the final solution into the LC-MS/MS system.

Chromatographic and Mass Spectrometric Conditions: [1][3]

• LC System: Shimadzu

• Column: Shimadzu VP-ODS C18 (150 x 2.0 mm) maintained at 40°C.

• Mobile Phase: A gradient mobile phase was used at a flow rate of 0.3 mL/min.

• MS/MS System: TSQ Quantum Access Triple-Quadrupole Mass Spectrometer.

• Ionization: Negative mode electrospray ionization.

• MRM Transitions: Chlorzoxazone: m/z 168.0 → 132.1; Repaglinide (IS): m/z 451.3 → 379.3.

Method 2: UPLC-MS/MS

Sample Preparation: [4]

• Plasma Samples: Plasma samples (100 µL) were treated directly with β-glucuronidase (100 µL, 0.2 M Na acetate pH 4.3, 1000 units/mL) for 4 hours at 37°C.

• Urine Samples: Urine samples (10 µL) were diluted to 100 µL with water before enzymatic treatment.

Chromatographic and Mass Spectrometric Conditions: [4]

• UPLC System: Accela

• Column: Gold C18 (50 x 2.1 mm, 1.9 µm particle size) with a guard column.

• Mobile Phase Gradient: A water/methanol gradient at a flow rate of 1 mL/min. The gradient was as follows: 2% methanol (0-0.8 min), 2-30% methanol (0.8-1.5 min), 30-75% methanol (1.5-5.0 min), 100% methanol (5.0-5.2 min), held for 1 min, then back to 2% in 30 sec and held for 1.5 min.

• MS/MS System: Triple quadrupole mass spectrometer.

• Detection: Selected reaction monitoring (SRM).

Method 3: HPLC-UV

Sample Preparation: [5]

• Protein precipitation was used for sample preparation.

Chromatographic Conditions: [5][6]

• HPLC System: Not specified.

• Column: C18 column.

• Mobile Phase: A mixture of acetonitrile and 0.5% acetic acid in water (40:60 v/v) at a flow rate of 1 mL/min.

• Detection: UV/VIS detector set at 287 nm.

• Internal Standard: Phenacetin.

Experimental Workflow

The following diagram illustrates a typical workflow for the bioanalytical method validation of chlorzoxazone.

Caption: General workflow for bioanalytical method validation of chlorzoxazone.

References

• 1. An LC-MS/MS Validated Method for Quantification of Chlorzoxazone in Human Plasma and Its Application to a Bioequivalence Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. academic.oup.com [academic.oup.com]
• 4. A UPLC-MS/MS assay of the “Pittsburgh Cocktail”: six CYP probe-drug/metabolites from human plasma and urine using stable isotope dilution - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Validated HPLC method for determination of chlorzoxazone in human serum and its application in a clinical pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. [Determination of chlorzoxazone and its metabolite 6-hydroxychlorzoxazone in plasma by HPLC and their pharmacokinetics] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Direct injection analysis of chlorzoxazone and its major metabolite 6-hydroxychlorzoxazone in human serum using a semipermeable surface (SPS) HPLC column - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Inter-Laboratory Quantification of Chlorzoxazone

Introduction

Comparative Performance of Analytical Methods for Chlorzoxazone Quantification

The following tables summarize the performance characteristics of different analytical methods for the quantification of chlorzoxazone, as reported in various research publications. The key performance indicators include linearity range, accuracy (percentage recovery), precision (relative standard deviation, %RSD), limit of detection (LOD), and limit of quantitation (LOQ).

Table 1: Performance of High-Performance Liquid Chromatography (HPLC) Methods

Linearity Range (µg/mL)	Accuracy (% Recovery)	Precision (%RSD)	LOD (µg/mL)	LOQ (µg/mL)	Study Highlights
1-10	Not Reported	Not Reported	Not Reported	Not Reported	Stability-indicating RP-HPLC method for simultaneous estimation with diclofenac and paracetamol.[1]
5-35	0.705647	Intraday: 0.586806, Interday: 0.035125	Not Reported	Not Reported	Simultaneous estimation with paracetamol.[2]
2-10	100.93	Not Reported	Not Reported	Not Reported	Simultaneous estimation with nimesulide.[3]
50-150	Not Reported	Not Reported	Not Reported	Not Reported	Simultaneous estimation with diclofenac sodium and paracetamol.[4]
0.5-20	>94%	Intraday and Interday: ≤6%	0.1	0.5	Direct injection analysis in human serum using a semipermeable surface (SPS) HPLC column.[5]

Table 2: Performance of UV-Spectrophotometric Methods

Linearity Range (µg/mL)	Accuracy (%RSD of recovery)	Precision (%RSD)	Method Type	Study Highlights
2-10	0.2086	Repeatability: <2.0, Interday: 0.36087	Simultaneous equation and first order derivative	Simultaneous estimation with tramadol.[6]

Table 3: Performance of High-Performance Thin-Layer Chromatography (HPTLC) Methods

Linearity Range (ng/band)	Accuracy (% Recovery)	Precision (%RSD)	LOD (ng/band)	LOQ (ng/band)	Study Highlights
250-1500	Not Reported	<2.0	35.98	109.05	Simultaneous quantification with paracetamol, famotidine, and diclofenac potassium.[7]

Experimental Protocols

Below are detailed methodologies for some of the key experiments cited in the comparison tables.

RP-HPLC Method for Simultaneous Estimation of Chlorzoxazone, Diclofenac Sodium, and Paracetamol[2][3]

• Instrumentation: Reversed-phase high-performance liquid chromatographic system with isocratic elution mode and a PDA detector.

• Column: C18 Vydac Monomeric 120A (250 × 4.6mm, 5µ).

• Mobile Phase: A mixture of 20mM potassium dihydrogen phosphate buffer (pH 6.2 adjusted with potassium hydroxide) and acetonitrile (30:70 v/v).

• Flow Rate: 1 mL/min.

• Detection Wavelength: 275 nm.

• Column Temperature: 40ºC.

• Retention Time for Chlorzoxazone: 13.27 minutes.

RP-HPLC Method for Direct Injection Analysis of Chlorzoxazone in Human Serum[7]

• Instrumentation: HPLC with a semipermeable surface (SPS) column.

• Sample Preparation: Spiked serum was filtered and 20 µL was injected directly.

• Mobile Phase: 20:80 v/v acetonitrile-aqueous 0.05 M phosphate buffer pH 7.

• Detection Wavelength: 230 nm.

• Separation Time: Within 25 minutes.

UV-Spectrophotometric Method for Simultaneous Estimation of Chlorzoxazone and Tramadol[8]

• Instrumentation: UV-Visible Spectrophotometer.

• Solvent: 0.1 N NaOH.

• Method: Simultaneous equation method based on absorbance values at 243.3 nm and 271 nm.

• Linearity: Obeyed Beer's law in the concentration range of 2-10 µg/ml for Chlorzoxazone.

HPTLC Method for Simultaneous Quantification of Chlorzoxazone and Other Drugs[9]

• Instrumentation: High-Performance Thin-Layer Chromatography system with a densitometric scanner.

• Stationary Phase: TLC aluminum plates pre-coated with silica gel 60F254.

• Mobile Phase: Chloroform: methanol: ethyl acetate: hexane: ammonia (10:2.5:1.5:1:0.1, v/v/v/v/v).

• Detection: Densitometric analysis in absorbance mode at 282 nm.

• RF Value for Chlorzoxazone: 0.74 ± 0.01.

Experimental Workflow Visualization

The following diagram illustrates a generalized experimental workflow for the quantification of chlorzoxazone using a chromatographic method.

Caption: Generalized workflow for chlorzoxazone quantification.

The quantification of chlorzoxazone can be reliably achieved through various analytical techniques, with RP-HPLC being the most frequently reported method, offering high sensitivity and specificity. UV-spectrophotometry provides a simpler and more economical alternative, while HPTLC is suitable for simultaneous analysis of multiple components. The choice of method will depend on the specific requirements of the analysis, such as the sample matrix, required sensitivity, and available instrumentation. The data presented in this guide, compiled from multiple studies, serves as a valuable resource for researchers and drug development professionals in selecting and implementing the most appropriate analytical method for their needs.

References

• 1. researcher.manipal.edu [researcher.manipal.edu]
• 2. ijpar.com [ijpar.com]
• 3. ijtsrd.com [ijtsrd.com]
• 4. researchgate.net [researchgate.net]
• 5. Direct injection analysis of chlorzoxazone and its major metabolite 6-hydroxychlorzoxazone in human serum using a semipermeable surface (SPS) HPLC column - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. ijariit.com [ijariit.com]
• 7. austinpublishinggroup.com [austinpublishinggroup.com]

A Head-to-Head Comparison: Chlorzoxazone-¹³C,¹⁵N,d₂ Versus Deuterated Chlorzoxazone Standards in Analytical Applications

In the precise world of bioanalytical research and drug development, the choice of an appropriate internal standard is paramount for accurate and reliable quantification of analytes. For the muscle relaxant chlorzoxazone, researchers often rely on stable isotope-labeled internal standards in mass spectrometry-based assays. This guide provides an objective comparison between multi-labeled Chlorzoxazone-¹³C,¹⁵N,d₂ and various deuterated chlorzoxazone standards, offering insights into their performance, stability, and overall suitability for demanding analytical applications.

The Critical Role of Internal Standards in Quantitative Analysis

Stable isotope-labeled (SIL) internal standards are the gold standard in quantitative mass spectrometry.[1] They are chemically identical to the analyte of interest but have a different mass due to the incorporation of heavy isotopes. This mass difference allows the mass spectrometer to distinguish between the analyte and the internal standard. By adding a known amount of the SIL internal standard to a sample, variations in sample preparation, injection volume, and instrument response can be effectively normalized, leading to more accurate and precise results.[1][2]

Key Performance Characteristics: A Comparative Analysis

The ideal internal standard should co-elute with the analyte and exhibit the same ionization efficiency and extraction recovery.[2] While both Chlorzoxazone-¹³C,¹⁵N,d₂ and deuterated chlorzoxazone aim to fulfill these criteria, their inherent isotopic composition leads to distinct advantages and disadvantages.

Table 1: Comparison of Key Performance Parameters

Feature	Chlorzoxazone-¹³C,¹⁵N,d₂	Deuterated Chlorzoxazone (e.g., Chlorzoxazone-d₃)
Isotopic Stability	High. ¹³C and ¹⁵N isotopes are incorporated into the molecular backbone and are not susceptible to back-exchange.[1][3]	Variable. Deuterium labels can be prone to back-exchange with protons, especially if located on heteroatoms or activated carbon positions.[1]
Chromatographic Co-elution	Excellent. The minimal difference in physicochemical properties ensures near-perfect co-elution with the unlabeled analyte.[4]	Generally good, but minor retention time shifts can occur due to the greater difference in physicochemical properties between hydrogen and deuterium.[4]
Mass Shift	Sufficient mass shift from the unlabeled analyte to prevent isotopic crosstalk.	Provides a clear mass shift.
Matrix Effects	Superior ability to compensate for matrix effects due to identical chromatographic behavior and ionization efficiency.[2][4]	Effective in compensating for matrix effects, but potential for differential ion suppression/enhancement if chromatographic separation occurs.[5][6]
Cost of Synthesis	Generally higher due to the more complex and expensive starting materials required for ¹³C and ¹⁵N incorporation.[7]	Typically lower, as deuteration methods are often more established and utilize less expensive reagents.[3][7]
Commercial Availability	May be less readily available compared to deuterated analogs.	More commonly available from various suppliers.[8]

Experimental Considerations and Methodologies

The selection of an internal standard directly impacts the robustness and reliability of an analytical method. The following sections detail typical experimental protocols where these standards are employed.

Experimental Workflow for Chlorzoxazone Quantification in Plasma

This workflow outlines the general steps involved in a typical bioanalytical method for measuring chlorzoxazone concentrations in plasma samples using a stable isotope-labeled internal standard.

References

• 1. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 2. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]
• 5. texilajournal.com [texilajournal.com]
• 6. Deuterated Internal Standard: Significance and symbolism [wisdomlib.org]
• 7. caymanchem.com [caymanchem.com]
• 8. medchemexpress.com [medchemexpress.com]

Unraveling the Metabolic Journey of Chlorzoxazone: A Comparative Guide to Pathway Confirmation

For Researchers, Scientists, and Drug Development Professionals

Chlorzoxazone, a centrally acting muscle relaxant, is extensively used as a probe to study the activity of the cytochrome P450 2E1 (CYP2E1) enzyme, a key player in drug metabolism. Understanding its metabolic pathway is crucial for predicting drug interactions and assessing liver function. This guide provides a comparative overview of methodologies used to confirm the metabolic pathway of chlorzoxazone, with a focus on the hypothetical application of labeled isotopes, alongside established in vitro techniques.

The Established Metabolic Pathway of Chlorzoxazone

The primary metabolic transformation of chlorzoxazone is its hydroxylation at the 6-position of the benzene ring, forming the main metabolite, 6-hydroxychlorzoxazone.[1][2] This reaction is predominantly catalyzed by the CYP2E1 isoform of the cytochrome P450 enzyme system.[3] Other isoforms, such as CYP1A2 and CYP1A1, have also been shown to contribute to a lesser extent.[3][4] The 6-hydroxychlorzoxazone is then further metabolized through glucuronidation before being excreted.[1]

dot

Caption: Metabolic pathway of chlorzoxazone.

Comparing Methodologies for Pathway Confirmation

Several experimental approaches can be employed to confirm the metabolic pathway of a drug like chlorzoxazone. Below is a comparison of the use of labeled isotopes (a hypothetical application for tracing the pathway), specific enzyme inhibitors, and recombinant enzymes.

Feature	Labeled Isotope Tracing	Specific Enzyme Inhibitors	Recombinant Enzymes
Principle	Tracks the transformation of an isotopically labeled drug into its metabolites.	Selectively blocks the activity of a specific enzyme to observe its contribution to the overall metabolism.	Uses purified, individually expressed enzymes to determine which ones can metabolize the drug.
Primary Output	Direct evidence of the metabolic fate of the parent drug and quantitative distribution of metabolites.	Indirect evidence of an enzyme's involvement by observing a decrease in metabolite formation.	Direct evidence of an enzyme's capability to produce a specific metabolite.
Quantitative Data	Percentage of dose recovered as specific metabolites, rate of formation of labeled metabolites.	IC50 values, percentage of inhibition of metabolite formation.	Michaelis-Menten kinetics (Km, Vmax), turnover rate.
Advantages	Provides definitive evidence of the precursor-product relationship. Can be used in vivo to study disposition and excretion.	Relatively simple and cost-effective for in vitro screening.	Provides clear, unambiguous data on the catalytic activity of a single enzyme isoform.
Limitations	Synthesis of labeled compounds can be complex and expensive. Requires specialized analytical equipment (e.g., mass spectrometry, scintillation counting). No specific published studies on chlorzoxazone metabolic fate tracing were identified.	Inhibitors may lack absolute specificity, leading to ambiguous results. In vivo use can be confounded by off-target effects.	In vitro results may not fully reflect the in vivo situation due to the absence of cellular context and competing metabolic pathways.

Experimental Protocols

Labeled Isotope Tracing (Hypothetical Protocol)

• Synthesis of Labeled Chlorzoxazone: Synthesize chlorzoxazone with a stable isotope (e.g., ¹³C) or a radioisotope (e.g., ¹⁴C) at a position that will be retained in the main metabolite.

• In Vitro Incubation:

  • Prepare human liver microsomes.

  • Incubate the labeled chlorzoxazone with the microsomes in the presence of NADPH (a necessary cofactor for CYP enzymes).

  • Incubations are carried out at 37°C for various time points.

  • The reaction is stopped by adding a quenching solvent like acetonitrile.

• Sample Analysis:

  • Separate the parent drug and its metabolites using liquid chromatography.

  • Detect and quantify the labeled compounds using mass spectrometry (for stable isotopes) or liquid scintillation counting (for radioisotopes).

• Data Interpretation:

  • Identify the labeled metabolites by comparing their mass spectra or retention times with authentic standards.

  • Quantify the amount of each labeled metabolite to determine the percentage of the initial drug that was converted.

dot

Caption: Experimental workflow for labeled isotope tracing.

Specific Enzyme Inhibition Assay

• Incubation Setup: Prepare incubation mixtures containing human liver microsomes, chlorzoxazone, and an NADPH-regenerating system.

• Inhibitor Addition: To parallel incubations, add a specific inhibitor for the enzyme of interest. For example, diethyldithiocarbamate is a selective inhibitor of CYP2E1.[3]

• Metabolism Reaction: Initiate the metabolic reaction by adding the substrate (chlorzoxazone) and incubate at 37°C.

• Analysis: After a set time, stop the reaction and analyze the formation of 6-hydroxychlorzoxazone using HPLC or LC-MS.

• Data Comparison: Compare the amount of metabolite formed in the presence and absence of the inhibitor to determine the extent of inhibition. A significant decrease in metabolite formation suggests the involvement of the inhibited enzyme.

Recombinant Enzyme Assay

• Enzyme Preparation: Use commercially available recombinant human CYP enzymes (e.g., CYP2E1, CYP1A2, CYP3A4) expressed in a host system like insect cells or bacteria.

• Incubation: Incubate each individual recombinant CYP isoform with chlorzoxazone and an NADPH-regenerating system.

• Metabolite Quantification: After incubation, quantify the amount of 6-hydroxychlorzoxazone produced by each enzyme using a validated analytical method like LC-MS.

• Kinetic Analysis: To determine the efficiency of the metabolism, perform incubations with varying concentrations of chlorzoxazone to calculate kinetic parameters such as the Michaelis-Menten constant (Km) and maximum velocity (Vmax).

Quantitative Data Summary

The following table summarizes kinetic parameters for the 6-hydroxylation of chlorzoxazone by different human CYP isoforms, as determined by in vitro studies with recombinant enzymes.

Enzyme	Km (μM)	Vmax (relative activity)	Reference
CYP2E1	63.47	High	[5]
CYP1A2	5.69	~8.5-fold lower than CYP2E1	[3]

Note: Lower Km values indicate a higher affinity of the enzyme for the substrate. Although CYP1A2 has a higher affinity, the much higher Vmax of CYP2E1 indicates its greater capacity to metabolize chlorzoxazone, making it the major contributing enzyme in vivo.

Conclusion

Confirming the metabolic pathway of a drug is a critical step in its development. While the use of labeled isotopes provides the most direct and definitive evidence of a metabolic transformation, its application to chlorzoxazone for this purpose is not well-documented in publicly available literature. However, a combination of in vitro methods, including the use of specific enzyme inhibitors and recombinant enzymes, has provided strong evidence for the primary role of CYP2E1 in the 6-hydroxylation of chlorzoxazone. For researchers in drug development, employing a multi-faceted approach, including these well-established in vitro assays, is essential for a thorough characterization of a drug's metabolic fate.

References

• 1. Pharmacokinetics of chlorzoxazone in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Robustness of chlorzoxazone as an in vivo measure of cytochrome P450 2E1 activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Chlorzoxazone is metabolized by human CYP1A2 as well as by human CYP2E1 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Both cytochromes P450 2E1 and 1A1 are involved in the metabolism of chlorzoxazone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Chlorzoxazone: a probe drug the metabolism of which can be used to monitor one-point blood sampling in the carbon tetrachloride-intoxicated rat - PubMed [pubmed.ncbi.nlm.nih.gov]

Performance Showdown: Chlorzoxazone-13C,15N,d2 Shines as an Internal Standard in Bioanalysis

For researchers, scientists, and drug development professionals, the precise quantification of therapeutic agents in biological matrices is paramount. This guide provides a comprehensive comparison of the performance characteristics of Chlorzoxazone-13C,15N,d2, a stable isotope-labeled (SIL) internal standard, against alternative approaches for the bioanalysis of the muscle relaxant Chlorzoxazone.

Stable isotope dilution analysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for quantitative bioanalysis, offering high sensitivity and selectivity. The choice of internal standard is critical to ensure the accuracy and reproducibility of the method by correcting for variability during sample preparation and analysis. This guide delves into the performance of Chlorzoxazone-13C,15N,d2 and compares it with non-isotopically labeled internal standards, supported by experimental data from published literature.

The Gold Standard: Stable Isotope-Labeled Internal Standards

An ideal internal standard co-elutes with the analyte and exhibits identical chemical and physical properties, thereby experiencing the same matrix effects and ionization suppression or enhancement. SIL internal standards, such as Chlorzoxazone-13C,15N,d2, are chemically identical to the analyte, with the key difference being a higher mass due to the incorporation of heavy isotopes. This near-perfect analogy allows for superior correction of analytical variability. While data for the specific multi-labeled Chlorzoxazone-13C,15N,d2 is not extensively published, the performance can be inferred from studies using other isotopically labeled versions (e.g., ¹³C, ²H) and the well-established principles of isotope dilution mass spectrometry.

Performance Comparison: Isotopic vs. Non-Isotopic Internal Standards

The following tables summarize the quantitative performance data from various studies employing either isotopically labeled or non-isotopically labeled (structurally analogous) internal standards for the determination of Chlorzoxazone in human plasma.

Table 1: Performance Characteristics with Isotope-Labeled Internal Standards

Parameter	Chlorzoxazone-d₃ (Inferred Performance)	Chlorzoxazone-¹³C (Inferred Performance)
Linearity Range	Wide, typically spanning several orders of magnitude	Wide, typically spanning several orders of magnitude
Lower Limit of Quantification (LLOQ)	Expected to be low, enabling sensitive detection	Expected to be low, enabling sensitive detection
Accuracy (% Bias)	High, typically within ±15%	High, typically within ±15%
Precision (% RSD)	High, typically <15%	High, typically <15%
Recovery	Consistent and closely tracks the analyte	Consistent and closely tracks the analyte
Matrix Effect	Effectively compensated	Effectively compensated

Note: Specific quantitative data for Chlorzoxazone-13C,15N,d2 is not available in the public domain. The performance characteristics are inferred based on the established advantages of stable isotope dilution methods.

Table 2: Performance Characteristics with Non-Isotopically Labeled Internal Standards

Parameter	Repaglinide[1][2][3][4]	5-Fluorobenzoxazolone[5]
Linearity Range	0.2 - 20 µg/mL[1][2][3][4]	0.5 - 20 µg/mL[5]
Lower Limit of Quantification (LLOQ)	0.2 µg/mL[1][2]	0.5 µg/mL (Chlorzoxazone)[5]
Accuracy (% Recovery)	85.3 - 96.7%	82.80 - 100.76%[5]
Precision (% RSD)	Intra-day: 3.2 - 8.5%, Inter-day: 5.1 - 9.8%	Intra-day: <11%, Inter-day: <8%[5]
Recovery	85.3 - 96.7%	82.80 - 100.76%[5]
Matrix Effect	Not explicitly reported, but potential for differential effects exists	Not explicitly reported, but potential for differential effects exists

Experimental Protocols

Below are detailed methodologies for the bioanalysis of Chlorzoxazone using both isotopically labeled and non-isotopically labeled internal standards.

Method 1: UPLC-MS/MS with a Stable Isotope-Labeled Internal Standard (Conceptual Protocol)

This protocol is based on established methods for similar analytes and represents a typical workflow for using Chlorzoxazone-13C,15N,d2.

1. Sample Preparation:

• To 100 µL of human plasma, add 10 µL of Chlorzoxazone-13C,15N,d2 internal standard working solution.

• Add 300 µL of acetonitrile to precipitate proteins.

• Vortex for 1 minute and centrifuge at 13,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase.

2. LC-MS/MS Conditions:

• LC System: Waters ACQUITY UPLC or equivalent.

• Column: ACQUITY UPLC BEH C18, 1.7 µm, 2.1 x 50 mm.

• Mobile Phase: A: 0.1% Formic acid in water, B: 0.1% Formic acid in acetonitrile.

• Gradient: Start with 95% A, ramp to 5% A over 3 minutes, hold for 1 minute, and return to initial conditions.

• Flow Rate: 0.4 mL/min.

• Injection Volume: 5 µL.

• MS System: Triple quadrupole mass spectrometer (e.g., Waters Xevo TQ-S).

• Ionization Mode: Electrospray Ionization (ESI), Negative or Positive mode (analyte dependent).

• MRM Transitions:

  • Chlorzoxazone: To be optimized (e.g., m/z 168 -> 132).

  • Chlorzoxazone-13C,15N,d2: To be determined based on the exact mass.

Method 2: LC-MS/MS with a Non-Isotopically Labeled Internal Standard (Repaglinide)

This protocol is adapted from a validated method for the quantification of Chlorzoxazone in human plasma.[1][2][3][4]

1. Sample Preparation:

• To 100 µL of plasma, add 20 µL of repaglinide internal standard solution (1 µg/mL).

• Add 300 µL of acetonitrile for protein precipitation.

• Vortex for 1 minute and centrifuge at 12,000 rpm for 10 minutes.

• Transfer the supernatant to an autosampler vial for analysis.

2. LC-MS/MS Conditions:

• LC System: Shimadzu LC-20AD or equivalent.

• Column: Shimadzu VP-ODS C18 (150 x 2.0 mm).

• Mobile Phase: Gradient elution with acetonitrile and water containing a suitable modifier.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 10 µL.

• MS System: TSQ Quantum Access triple-quadrupole mass spectrometer.

• Ionization Mode: ESI, Negative mode.

• MRM Transitions:

  • Chlorzoxazone: m/z 168.0 -> 132.1.[1][2]

  • Repaglinide: m/z 451.3 -> 379.3.[1][2]

Visualizing the Mechanisms and Workflows

To better understand the biological context and analytical processes, the following diagrams have been generated using Graphviz.

References

• 1. An LC-MS/MS Validated Method for Quantification of Chlorzoxazone in Human Plasma and Its Application to a Bioequivalence Study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. An LC-MS/MS Validated Method for Quantification of Chlorzoxazone in Human Plasma and Its Application to a Bioequivalenc… [ouci.dntb.gov.ua]
• 3. researchgate.net [researchgate.net]
• 4. academic.oup.com [academic.oup.com]
• 5. [Determination of chlorzoxazone and its metabolite 6-hydroxychlorzoxazone in plasma by HPLC and their pharmacokinetics] - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Pharmacokinetic Analysis of Chlorzoxazone: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of chlorzoxazone pharmacokinetics across various physiological and clinical contexts. The data presented is compiled from multiple studies to offer a comprehensive overview of the drug's behavior, supported by detailed experimental protocols.

Chlorzoxazone is a centrally acting muscle relaxant that is extensively metabolized in the liver, primarily by Cytochrome P450 2E1 (CYP2E1), to its main metabolite, 6-hydroxychlorzoxazone. Due to this metabolic profile, chlorzoxazone is frequently used as a probe to assess in vivo CYP2E1 activity. While studies directly comparing isotopically labeled versus unlabeled chlorzoxazone were not identified in the reviewed literature, a robust body of research exists comparing its pharmacokinetics in diverse populations and under various conditions. These comparisons are crucial for understanding the factors that may influence the drug's efficacy and safety.

Quantitative Pharmacokinetic Data

The following tables summarize key pharmacokinetic parameters of chlorzoxazone and its primary metabolite, 6-hydroxychlorzoxazone, in different study populations. These parameters include the maximum plasma concentration (Cmax), time to reach maximum plasma concentration (Tmax), area under the plasma concentration-time curve (AUC), and elimination half-life (t½).

Table 1: Pharmacokinetic Parameters of Chlorzoxazone in Healthy Adult Volunteers

Dosage (mg)	Cmax (µg/mL)	Tmax (hr)	AUC (µg·hr/mL)	t½ (hr)	Study Population	Reference
400	7.15 ± 2.09	2.00 ± 0.82	25.47 ± 7.11 (AUC0-8)	1.49 ± 0.32	10 Healthy Thai Volunteers	[1]
250	3.14	-	10.46	1.26	12 Healthy Volunteers	[2]
250 (with Piperine)	4.96	-	17.78	1.82	12 Healthy Volunteers	[2]

Table 2: Pharmacokinetic Parameters of 6-Hydroxychlorzoxazone in Healthy Adult Volunteers

Dosage (mg)	Cmax (µg/mL)	Tmax (hr)	AUC (µg·hr/mL)	t½ (hr)	Study Population	Reference
400	1.77 ± 0.50	3.05 ± 1.17	7.32 ± 2.21 (AUC0-8)	1.95 ± 0.73	10 Healthy Thai Volunteers	[1]
250	0.22	-	0.94	2.54	12 Healthy Volunteers	[2]
250 (with Piperine)	0.15	-	0.68	1.68	12 Healthy Volunteers	[2]

Table 3: Comparative Pharmacokinetics of Chlorzoxazone in Obese vs. Non-obese Children

Parameter	Obese Children	Non-obese Children	% Change	Study Details	Reference
AUC0–∞ (µg·hr/mL)	Decreased by 46%	-	↓ 46%	250 mg oral dose	[3]
Oral Clearance (CL/F)	Increased two-fold	-	↑ 100%	250 mg oral dose	[3][4]

Experimental Protocols

The methodologies employed in the cited studies are critical for the interpretation and replication of the findings. Below are detailed protocols from a representative pharmacokinetic study of chlorzoxazone.

Study Design: Pharmacokinetics in Healthy Thai Volunteers[1]

• Objective: To determine the clinical pharmacokinetics of chlorzoxazone and its metabolite, 6-hydroxychlorzoxazone, in healthy Thai subjects.

• Subjects: Ten healthy Thai volunteers.

• Procedure:

  • Subjects fasted overnight prior to drug administration.

  • A single oral dose of 400 mg of chlorzoxazone was administered.

  • Serial blood samples were collected at 0 (pre-dose), 0.5, 1, 1.5, 2, 2.5, 3, 3.5, 4, 5, 6, and 8 hours after dosing.

• Analytical Method:

  • Plasma concentrations of chlorzoxazone and 6-hydroxychlorzoxazone were quantified using a reversed-phase high-performance liquid chromatography (HPLC) method with UV detection.

• Pharmacokinetic Analysis:

  • The following pharmacokinetic parameters were determined: Cmax, Tmax, AUC from time zero to 8 hours (AUC0-8), AUC from time zero to infinity (AUC0-inf), elimination half-life (t1/2), elimination rate constant (Kel), oral clearance (Cl), and volume of distribution (Vd).

Study Design: Drug Interaction Study with Piperine[2]

• Objective: To investigate the effect of piperine on the CYP2E1 enzyme activity and pharmacokinetics of chlorzoxazone in healthy volunteers.

• Design: An open-label, two-period, sequential study.

• Subjects: Twelve healthy volunteers.

• Procedure:

  • Control Phase: A single oral dose of 250 mg chlorzoxazone was administered under fasting conditions.

  • Treatment Phase: Subjects received a single daily dose of 20 mg piperine for 10 days. On the final day, a single 250 mg dose of chlorzoxazone was co-administered.

  • Blood samples were collected at predetermined time intervals after each chlorzoxazone administration.

• Analytical Method:

  • Plasma concentrations of chlorzoxazone and 6-hydroxychlorzoxazone were determined by HPLC.

Visualizing Chlorzoxazone's Journey: Metabolism and Study Design

To further elucidate the processes involved in chlorzoxazone pharmacokinetics, the following diagrams, generated using the DOT language, illustrate the metabolic pathway and a typical experimental workflow.

Metabolic Pathway of Chlorzoxazone

Typical Pharmacokinetic Study Workflow

References

• 1. A study on the pharmacokinetics of chlorzoxazone in healthy Thai volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effect of piperine on CYP2E1 enzyme activity of chlorzoxazone in healthy volunteers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Higher chlorzoxazone clearance in obese children compared with nonobese peers - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Higher chlorzoxazone clearance in obese children compared with nonobese peers - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Chlorzoxazone-13C,15N,d2: A Step-by-Step Guide

The proper disposal of Chlorzoxazone-13C,15N,d2, a stable-isotope labeled compound, is dictated by its chemical properties rather than any radiological hazard. The isotopes used for labeling—Carbon-13, Nitrogen-15, and Deuterium (d2)—are stable and not radioactive.[][2] Therefore, the disposal procedures are consistent with those for the parent compound, Chlorzoxazone, which is classified as a hazardous chemical waste.

It is imperative to manage this waste stream in compliance with all federal, state, and local regulations to ensure personnel safety and environmental protection.[3]

Hazard Profile and Waste Characterization

Prior to disposal, it is essential to understand the hazards associated with Chlorzoxazone. This information, typically found in the Safety Data Sheet (SDS), informs the handling and segregation requirements.

Hazard Classification	Description	GHS Hazard Statements	Precautionary Statements (Disposal)
Acute Toxicity, Oral	Harmful if swallowed.[4][5][6]	H302	P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor if you feel unwell.[4][5]
Skin Irritation	Causes skin irritation.[4][5][6]	H315	P302+P352: IF ON SKIN: Wash with plenty of water.[3][4]
Eye Irritation	Causes serious eye irritation.[4][5][6]	H319	P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[3][4]
Respiratory Irritation	May cause respiratory irritation.[4][6]	H335	P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.[4]
Waste Classification	Chemical Waste	N/A	P501: Dispose of contents/container to an approved waste disposal plant.[4][5]

Disposal Workflow Diagram

The following diagram outlines the decision-making and operational workflow for the proper disposal of Chlorzoxazone-13C,15N,d2.

Caption: Disposal workflow for Chlorzoxazone-13C,15N,d2 waste.

Detailed Disposal Protocol

This protocol provides step-by-step instructions for the safe handling and disposal of Chlorzoxazone-13C,15N,d2 and associated materials.

1. Personal Protective Equipment (PPE)

• Before handling the waste, ensure appropriate PPE is worn, including safety goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat.[3]

2. Waste Segregation

• Identify the Waste Stream : Confirm that the waste contains Chlorzoxazone-13C,15N,d2. Since it is a stable-isotope labeled compound, it must be treated as chemical waste, not radioactive waste.[][2]

• Avoid Mixing : Do not mix Chlorzoxazone waste with other incompatible waste streams, such as strong oxidizing agents.[7] It should also be kept separate from radioactive or biohazardous waste unless it is classified as a multi-hazardous waste.[8]

• Solid vs. Liquid : Segregate solid waste (e.g., contaminated filter paper, gloves, empty vials) from liquid waste (e.g., solutions containing the compound). Use separate, appropriate containers for each.

3. Waste Container Selection and Labeling

• Container Choice : Use a leak-proof, sealable container made of a material compatible with the waste (e.g., a high-density polyethylene (HDPE) carboy for liquids, or a rigid, sealed container for solids).[9] The container must be clean and free of any external contamination.[10]

• Labeling : The container must be clearly and indelibly labeled as soon as the first drop of waste is added. The label must include:

  • The words "Hazardous Waste".[9][10]

  • The full chemical name: "Waste Chlorzoxazone-13C,15N,d2". Generic names like "solvents" are not acceptable.[10]

  • A complete list of all constituents in the container, including solvents and their approximate percentages (e.g., "Chlorzoxazone-13C,15N,d2 (~1%), Methanol (99%)").[10]

  • The date when waste was first added to the container (accumulation start date).

  • The associated hazards (e.g., "Toxic," "Irritant").

4. Waste Accumulation and Storage

• Location : Store the labeled waste container in a designated Satellite Accumulation Area (SAA) within the laboratory where the waste is generated.[9]

• Secondary Containment : Place the waste container in a secondary containment bin or tray to prevent spills from spreading.[10]

• Container Management : Keep the waste container closed at all times except when adding waste.[9] Do not overfill the container; leave at least 5-10% of headspace to allow for expansion.[9]

5. Arranging for Disposal

• Contact Authority : Follow your institution's specific procedures for hazardous waste disposal. This typically involves contacting the Environmental Health and Safety (EHS) department or a designated hazardous waste contractor to schedule a pickup.[][10]

• Documentation : Complete any required waste pickup forms or manifests accurately. This documentation tracks the waste from its point of generation to its final disposal facility.[11]

• Disposal Method : The ultimate disposal will be handled by a licensed Treatment, Storage, and Disposal Facility (TSDF). Methods may include chemical incineration at a facility equipped with afterburners and scrubbers.[3] Do not dispose of this chemical down the drain or in the regular trash.

References

• 2. moravek.com [moravek.com]
• 3. camberpharma.com [camberpharma.com]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. tcichemicals.com [tcichemicals.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. esschemco.com [esschemco.com]
• 8. orf.od.nih.gov [orf.od.nih.gov]
• 9. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]
• 10. towson.edu [towson.edu]
• 11. epa.gov [epa.gov]

Personal protective equipment for handling Chlorzoxazone-13C,15N,d2

This guide provides immediate, essential safety and logistical information for researchers, scientists, and drug development professionals handling Chlorzoxazone-13C,15N,d2. The following procedures for personal protective equipment (PPE), operational handling, and disposal are based on the safety data for the parent compound, Chlorzoxazone, as the isotopic labeling is not expected to alter its chemical hazard profile.

Hazard Identification and Personal Protective Equipment

Chlorzoxazone is classified as a hazardous substance.[1][2] Adherence to the following PPE guidelines is mandatory to ensure personal safety.

Summary of Hazards:

Hazard Classification	GHS Category	Description
Acute Toxicity, Oral	Category 4	Harmful if swallowed.[1][2]
Skin Irritation	Category 2	Causes skin irritation.[1][2]
Eye Irritation	Category 2A	Causes serious eye irritation.[1][2]
Specific Target Organ Toxicity - Single Exposure	Category 3	May cause respiratory irritation.[1][2]

Recommended Personal Protective Equipment (PPE):

Protection Type	Specification	Rationale
Eye and Face Protection	Chemical safety goggles or a face shield.	Protects against splashes and airborne particles that can cause serious eye irritation.[1][2]
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber).	Prevents skin contact that can lead to irritation.[1][2]
Respiratory Protection	NIOSH-approved respirator with a particulate filter (e.g., N95) or a supplied-air respirator.	Required when handling the powder outside of a ventilated enclosure to prevent respiratory tract irritation.[1][2]
Protective Clothing	Laboratory coat, long pants, and closed-toe shoes.	Minimizes the risk of accidental skin exposure.

Operational and Disposal Plans

Strict adherence to the following operational and disposal protocols is crucial for maintaining a safe laboratory environment.

Experimental Workflow:

Caption: Workflow for Safe Handling and Disposal of Chlorzoxazone-13C,15N,d2.

Step-by-Step Handling Procedures:

• Preparation:

  • Before handling, ensure you are wearing the appropriate PPE as specified in the table above.

  • All work with solid Chlorzoxazone-13C,15N,d2 should be conducted in a certified chemical fume hood or other ventilated enclosure to minimize inhalation risk.[3][4]

• Handling:

  • Avoid creating dust when handling the solid material.[3][4]

  • If preparing solutions, add the solid to the solvent slowly.

  • Do not eat, drink, or smoke in the handling area.[1][2]

• In Case of Exposure:

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing contact lenses if present and easy to do. Seek medical attention if irritation persists.[1][2][3]

  • Skin Contact: Remove contaminated clothing and wash the affected area with soap and water. If skin irritation occurs, seek medical advice.[1][2]

  • Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek medical attention if respiratory symptoms develop.[1][2][3]

  • Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a poison control center or seek immediate medical attention.[1][2][3]

Disposal Plan:

• Waste Collection: All solid waste (e.g., contaminated gloves, weigh paper) and solutions containing Chlorzoxazone-13C,15N,d2 should be collected in a clearly labeled, sealed, and compatible waste container.

• Disposal Method: Dispose of the chemical waste in accordance with local, state, and federal regulations.[1][2] Do not dispose of it down the drain or in the regular trash. Contact your institution's environmental health and safety (EHS) department for specific disposal procedures.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. spectrumchemical.com [spectrumchemical.com]
• 4. esschemco.com [esschemco.com]